N-nitroso-moxifloxacin

Core Science & Biosynthesis

An In-depth Technical Guide to the Formation Mechanism of N-nitroso-moxifloxacin

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-nitroso-moxifloxacin is a nitrosamine (B1359907) impurity of moxifloxacin (B1663623), a fluoroquinolone antibiotic. The formation of such nitrosamine impurities is a significant concern for the pharmaceutical industry due to their potential carcinogenic properties. This guide provides a detailed overview of the core formation mechanism of N-nitroso-moxifloxacin, supported by quantitative data, experimental protocols, and visual diagrams to facilitate a comprehensive understanding for researchers, scientists, and drug development professionals. The primary route of formation involves the reaction of the secondary amine moiety in the moxifloxacin structure with a nitrosating agent, typically derived from nitrite (B80452) sources under acidic conditions. Understanding this mechanism is crucial for developing control strategies to mitigate the presence of this impurity in pharmaceutical products.

The Core Formation Mechanism of N-nitroso-moxifloxacin

The formation of N-nitroso-moxifloxacin is a classic example of N-nitrosation of a secondary amine. Moxifloxacin possesses a secondary amine within its C-7 side chain (a pyrrolo[3,4-b]pyridine ring system), which is susceptible to reaction with nitrosating agents. The general mechanism can be broken down into two key stages: the formation of the nitrosating agent and the subsequent reaction with the secondary amine of moxifloxacin.

Formation of the Nitrosating Agent

The most common source of nitrosating agents in pharmaceutical manufacturing and storage is nitrite (NO₂⁻). Under acidic conditions, nitrite is protonated to form nitrous acid (HNO₂). Nitrous acid can then exist in equilibrium with other, more potent nitrosating species, primarily dinitrogen trioxide (N₂O₃) and the nitrosonium ion (NO⁺).

The formation of these nitrosating agents can be represented by the following equilibria:

• Formation of Nitrous Acid: NO₂⁻ + H⁺ ⇌ HNO₂

• Formation of Dinitrogen Trioxide: 2HNO₂ ⇌ N₂O₃ + H₂O

• Formation of Nitrosonium Ion: HNO₂ + H⁺ ⇌ H₂NO₂⁺ → NO⁺ + H₂O

The specific nitrosating agent that predominates depends on the reaction conditions, including the pH and the concentration of nitrite.

Nitrosation of the Moxifloxacin Secondary Amine

Once the nitrosating agent is formed, it undergoes an electrophilic attack on the lone pair of electrons of the nitrogen atom in the secondary amine of the moxifloxacin side chain. The reaction proceeds via a nucleophilic attack of the amine on the nitrosating agent.

The overall reaction is as follows:

Moxifloxacin (containing a secondary amine) + Nitrosating Agent → N-nitroso-moxifloxacin + Byproduct

dot

Caption: General mechanism of N-nitroso-moxifloxacin formation.

Factors Influencing the Rate of Formation

Several factors can significantly influence the rate of N-nitroso-moxifloxacin formation:

• pH: The nitrosation of secondary amines is highly pH-dependent. The reaction is generally favored under acidic conditions (optimally around pH 3-4), where the formation of the active nitrosating species from nitrite is enhanced. However, at very low pH, the amine itself becomes protonated, reducing its nucleophilicity and slowing the reaction.

• Nitrite Concentration: The rate of nitrosamine formation is directly proportional to the concentration of the nitrosating agent, and therefore to the initial nitrite concentration.

• Temperature: Higher temperatures generally increase the rate of chemical reactions, including nitrosamine formation.

• Presence of Catalysts and Inhibitors: Certain substances can catalyze or inhibit nitrosamine formation. For instance, formaldehyde (B43269) has been shown to catalyze the nitrosation of some secondary amines. Conversely, antioxidants such as ascorbic acid (Vitamin C) can act as inhibitors by reducing the nitrosating agents.

Quantitative Data

Parameter	Value	Reference
Limit of Detection (LOD)	1 pg/mL (0.0006 ppm)
Limit of Quantification (LOQ)	2.5 pg/mL (0.0017 ppm)
Linearity Range	2.5 pg/mL to 10 ng/mL
Correlation Coefficient (R²)	> 0.991
Acceptable Intake (AI) Limit (FDA)	1500 ng/day

Experimental Protocols

The following is a representative experimental protocol for the quantification of N-nitroso-moxifloxacin in a drug product, based on a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

Objective

To develop and validate a sensitive and specific method for the quantification of N-nitroso-moxifloxacin in

In-Depth Technical Guide: Synthesis and Characterization of N-nitroso-moxifloxacin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of N-nitroso-moxifloxacin, a nitrosamine (B1359907) impurity of the fluoroquinolone antibiotic, moxifloxacin (B1663623). This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of pharmaceutical products.

Introduction

N-nitroso-moxifloxacin is a nitrosamine drug substance-related impurity (NDSRI) that can form during the synthesis, storage, or even degradation of moxifloxacin.[1] Nitrosamine impurities are a class of compounds that have raised significant concern in the pharmaceutical industry due to their potential carcinogenic properties. Regulatory bodies worldwide have established strict limits for the presence of these impurities in drug products. N-nitroso-moxifloxacin is formed from the nitrosation of the secondary amine moiety present in the moxifloxacin structure.[1]

Chemical Structure:

• Moxifloxacin: 1-cyclopropyl-6-fluoro-8-methoxy-7-((4aS,7aS)-octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

• N-nitroso-moxifloxacin: 1-cyclopropyl-6-fluoro-8-methoxy-7-((4aS,7aS)-1-nitrosooctahydro-6H-pyrrolo[3,4-b]pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid[2]

Physicochemical Properties:

Property	Value	Reference
Molecular Formula	C21H23FN4O5	[2][3]
Molecular Weight	430.43 g/mol	[1]
Appearance	Not specified in search results
Solubility	Soluble in Acetonitrile	[3]

Synthesis of N-nitroso-moxifloxacin

The synthesis of N-nitroso-moxifloxacin involves the reaction of moxifloxacin with a nitrosating agent. While a specific, detailed experimental protocol for N-nitroso-moxifloxacin was not found in the provided search results, a general and plausible synthesis can be proposed based on the well-established nitrosation of secondary amines and the synthesis of similar N-nitroso-fluoroquinolone impurities.

General Reaction Pathway

The formation of N-nitroso-moxifloxacin proceeds via the reaction of the secondary amine in the C-7 side chain of moxifloxacin with a nitrosating agent, typically under acidic conditions.

Caption: General reaction for the formation of N-nitroso-moxifloxacin.

Proposed Experimental Protocol

This proposed protocol is based on the synthesis of N-nitroso-ciprofloxacin, a structurally related compound.[4][5] Caution: N-nitrosamines are potential carcinogens and should be handled with appropriate personal protective equipment in a well-ventilated fume hood.

Materials:

• Moxifloxacin hydrochloride

• Sodium nitrite (B80452) (NaNO₂)

• Hydrochloric acid (HCl)

• Dichloromethane (B109758) (CH₂Cl₂)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Deionized water

Procedure:

• Dissolution: Dissolve a known amount of moxifloxacin hydrochloride in deionized water.

• Acidification: Cool the solution in an ice bath and slowly add a solution of hydrochloric acid to achieve an acidic pH (e.g., pH 2-3).

• Nitrosation: While maintaining the low temperature, add a solution of sodium nitrite in deionized water dropwise to the stirred moxifloxacin solution. The reaction mixture is typically stirred for a specified period (e.g., 1-2 hours) at low temperature.

• Quenching and Extraction: After the reaction is complete, carefully quench the reaction by adding a saturated solution of sodium bicarbonate until the effervescence ceases and the pH becomes neutral or slightly basic. Extract the aqueous layer with dichloromethane multiple times.

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude N-nitroso-moxifloxacin.

• Purification: The crude product can be purified using techniques such as column chromatography on silica (B1680970) gel.

Characterization of N-nitroso-moxifloxacin

A comprehensive characterization of N-nitroso-moxifloxacin is crucial for its unambiguous identification and quantification. The following analytical techniques are commonly employed.

Chromatographic Methods

High-performance liquid chromatography (HPLC) and gas chromatography (GC) are powerful techniques for the separation and detection of N-nitroso-moxifloxacin. When coupled with mass spectrometry (MS), these methods provide high sensitivity and selectivity.

Experimental Workflow for LC-MS/MS Analysis:

Caption: A typical workflow for the analysis of N-nitroso-moxifloxacin.

An application note for the quantification of N-nitroso-moxifloxacin in a 400 mg moxifloxacin tablet formulation using an Agilent 1290 Infinity II LC coupled to a 6495D triple quadrupole LC/MS system provides the following performance data.[6]

LC-MS/MS Method Performance:

Parameter	Value
Limit of Detection (LOD)	1 pg/mL
Limit of Quantification (LOQ)	2.5 pg/mL
Linearity Range	2.5 pg/mL to 10 ng/mL
Correlation Coefficient (r²)	> 0.999
Average Recovery in Placebo	86.33%
Reproducibility at LOQ (%RSD)	~4.7% for seven replicate injections

Spectroscopic Methods

Spectroscopic techniques are indispensable for the structural elucidation of N-nitroso-moxifloxacin.

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used to determine the chemical structure of the molecule by providing information about the chemical environment of the hydrogen and carbon atoms, respectively. While specific chemical shift data for N-nitroso-moxifloxacin was not found in the search results, companies that supply this compound as a reference standard typically provide this information.[1]

3.2.2. Infrared (IR) Spectroscopy

Fourier-transform infrared (FTIR) spectroscopy is used to identify the functional groups present in the molecule. Key characteristic absorption bands for moxifloxacin include C=O stretching at 1710 cm⁻¹, N-H stretching at 2928 cm⁻¹, and O-H stretching at 3527 cm⁻¹.[7] For N-nitroso-moxifloxacin, the disappearance of the N-H stretching band and the appearance of a new band corresponding to the N-N=O stretching vibration would be expected.

3.2.3. Mass Spectrometry (MS)

Mass spectrometry is a critical tool for determining the molecular weight and fragmentation pattern of N-nitroso-moxifloxacin. High-resolution mass spectrometry (HRMS) can provide the exact mass, which helps in confirming the elemental composition.

Mass Spectrometry Fragmentation:

The fragmentation of N-nitroso compounds in mass spectrometry often involves characteristic losses. A common fragmentation pathway for protonated nitrosamines is the loss of the NO radical (30 Da).[8][9] Other potential fragmentation pathways include the loss of H₂O and the loss of NH₂NO (46 Da).[8] A detailed study of the fragmentation pattern of N-nitroso-moxifloxacin would be necessary to establish its specific fragmentation pathways.

Conclusion

The synthesis and characterization of N-nitroso-moxifloxacin are of paramount importance for ensuring the safety and quality of moxifloxacin-containing drug products. This technical guide has provided a comprehensive overview of the plausible synthesis and established characterization techniques for this nitrosamine impurity. The detailed analytical methods, particularly LC-MS/MS, offer the necessary sensitivity and specificity for the detection and quantification of N-nitroso-moxifloxacin at trace levels, enabling compliance with stringent regulatory requirements. Further research to publish detailed experimental protocols for its synthesis and comprehensive spectral data would be highly beneficial to the scientific community.

References

• 1. N-Nitroso Moxifloxacin, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. N-Nitroso Moxifloxacin | SynZeal [synzeal.com]
• 3. N-Nitroso Moxifloxacin | C21H23FN4O5 | CID 169444896 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Synthesis and Trace-Level Quantification of Mutagenic and Cohort-of-Concern Ciprofloxacin Nitroso Drug Substance-Related Impurities (NDSRIs) and Other Nitroso Impurities Using UPLC-ESI-MS/MS—Method Optimization Using I-Optimal Mixture Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. jchr.org [jchr.org]
• 8. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide to N-nitroso-moxifloxacin: Regulatory Limits, Analysis, and Mitigation Strategies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current regulatory landscape, analytical methodologies, and risk mitigation strategies for the nitrosamine (B1359907) impurity, N-nitroso-moxifloxacin. This document is intended to serve as a valuable resource for professionals involved in the development, manufacturing, and quality control of moxifloxacin-containing drug products.

Introduction to N-nitroso-moxifloxacin

N-nitroso-moxifloxacin is a nitrosamine drug substance-related impurity (NDSRI) of moxifloxacin (B1663623), a fluoroquinolone antibiotic.[1] Like other nitrosamines, it is of regulatory concern due to its potential carcinogenic properties.[2] The formation of N-nitroso-moxifloxacin can occur when the secondary amine moiety within the moxifloxacin structure reacts with nitrosating agents.[3][4] These nitrosating agents can be present as impurities in raw materials, excipients, or be generated during the manufacturing process or storage of the drug product.[3][5]

Regulatory Landscape and Acceptable Intake Limits

Global regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent controls for nitrosamine impurities in pharmaceutical products. The primary approach to controlling these impurities is to establish an Acceptable Intake (AI) limit, which represents a daily exposure level that is considered to pose a negligible cancer risk over a lifetime.

Acceptable Intake (AI) Limit for N-nitroso-moxifloxacin

Based on the FDA's Carcinogenic Potency Categorization Approach (CPCA) for NDSRIs, N-nitroso-moxifloxacin is classified as a Category 4 impurity.[1][6] This classification corresponds to an Acceptable Intake (AI) limit of 1500 ng/day .[1][6] This relatively higher AI limit, compared to some other more potent nitrosamines, is due to the presence of structural features within the moxifloxacin molecule that are considered to be "deactivating," thereby reducing its carcinogenic potential.[7]

Table 1: Regulatory Limits for N-nitroso-moxifloxacin

Impurity	Regulatory Body	Classification	Acceptable Intake (AI) Limit
N-nitroso-moxifloxacin	FDA, EMA	CPCA Category 4	1500 ng/day

The Carcinogenic Potency Categorization Approach (CPCA)

The CPCA is a structure-activity relationship (SAR) based methodology used by the FDA to assign a carcinogenic potency category to NDSRIs in the absence of robust carcinogenicity data.[8][9] The approach considers activating and deactivating structural features that influence the metabolic activation of the nitrosamine to a DNA-reactive species.[8][9] Category 4 nitrosamines are considered to have a lower carcinogenic potential due to the presence of strong deactivating features.[7] For N-nitroso-moxifloxacin, the complex fused ring structure and the presence of various functional groups likely contribute to its classification in this lower-risk category.

Risk Assessment and Mitigation Strategies

A thorough risk assessment is a critical first step in controlling N-nitroso-moxifloxacin in drug products. This involves identifying potential sources of nitrosating agents and evaluating the manufacturing process and formulation for conditions that may promote nitrosation.

Potential Formation Pathways

N-nitroso-moxifloxacin is formed from the reaction of the secondary amine in the side chain of moxifloxacin with a nitrosating agent (e.g., nitrous acid, which is formed from nitrites in acidic conditions).

Potential Sources of Nitrosating Agents:

• Raw Materials and Excipients: Nitrite (B80452) impurities can be present in various excipients, such as lactose, microcrystalline cellulose, and crospovidone.[10][11]

• Water: Process water can be a source of nitrites, although typically at low levels.[11]

• Manufacturing Process: Certain reagents and solvents used in the synthesis of moxifloxacin could contain or degrade to form nitrosating agents.[12]

• Packaging Materials: Nitrocellulose-based lidding foils in blister packaging have been identified as a potential source of nitrosamines.[12]

Risk Mitigation Strategies

Once risks are identified, appropriate mitigation strategies should be implemented.

Table 2: Mitigation Strategies for N-nitroso-moxifloxacin

Strategy	Description
Raw Material Control	Source excipients with low nitrite content. Implement rigorous supplier qualification programs.
Process Optimization	Modify reaction conditions (e.g., pH, temperature) to minimize nitrosamine formation. Avoid the use of reagents and solvents known to be sources of nitrosating agents.
Formulation Strategies	Incorporate antioxidants (e.g., ascorbic acid, alpha-tocopherol) or nitrite scavengers into the formulation to inhibit the nitrosation reaction.
Packaging Selection	Avoid the use of packaging materials that can be a source of nitrosating agents, such as nitrocellulose-based materials.
Storage Conditions	Store the drug product under controlled conditions of temperature and humidity to minimize degradation and the potential for nitrosamine formation over its shelf life.

Analytical Methodologies

Sensitive and validated analytical methods are essential for the detection and quantification of N-nitroso-moxifloxacin at trace levels. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the most widely used technique for this purpose. Gas Chromatography-Mass Spectrometry (GC-MS) can also be employed, particularly for more volatile nitrosamines.[13][14]

Detailed Experimental Protocol: LC-MS/MS Method for N-nitroso-moxifloxacin in Tablets

This protocol is a representative example based on published methods.[6] Method development and validation should be performed for specific drug product matrices.

4.1.1. Sample Preparation

• Weigh and grind a sufficient number of moxifloxacin tablets to obtain a homogenous powder.

• Accurately weigh a portion of the powder equivalent to one tablet and transfer to a suitable volumetric flask.

• Add a diluent (e.g., a mixture of methanol (B129727) and water) and sonicate to dissolve the sample.

• Dilute to volume with the diluent and mix well.

• Centrifuge an aliquot of the solution to remove any undissolved excipients.

• Transfer the supernatant to an autosampler vial for analysis.

4.1.2. Chromatographic Conditions

Parameter	Condition
LC System	UHPLC or HPLC system
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile (B52724) or methanol
Gradient	A suitable gradient to separate N-nitroso-moxifloxacin from moxifloxacin and other matrix components.
Flow Rate	0.2 - 0.5 mL/min
Column Temperature	30 - 40 °C
Injection Volume	5 - 10 µL

4.1.3. Mass Spectrometric Conditions

Parameter	Condition
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Source	Electrospray Ionization (ESI) in positive ion mode
MRM Transitions	Specific precursor and product ion transitions for N-nitroso-moxifloxacin and a suitable internal standard should be optimized.
Source Parameters	Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum sensitivity.

4.1.4. Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines.[15][16][17]

Table 3: Method Validation Parameters and Typical Acceptance Criteria

Parameter	Description	Typical Acceptance Criteria
Specificity	Ability to assess the analyte unequivocally in the presence of components that may be expected to be present.	No interference at the retention time of N-nitroso-moxifloxacin.
Linearity	Ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.99
Range	The interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.	From LOQ to at least 120% of the specification limit.
Accuracy	The closeness of test results obtained by the method to the true value.	Recovery of 80-120% at different concentration levels.
Precision	The closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample.	RSD ≤ 15% for repeatability and intermediate precision.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Typically a signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Typically a signal-to-noise ratio of 10:1.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant change in results with minor variations in parameters like mobile phase composition, pH, and column temperature.

Visualizations

Metabolic Activation of N-nitrosamines

The genotoxicity of many nitrosamines is dependent on their metabolic activation by cytochrome P450 enzymes in the liver. This process leads to the formation of unstable α-hydroxy nitrosamines, which then break down to form highly reactive electrophilic species that can alkylate DNA, leading to mutations and potentially cancer.

Caption: Metabolic activation pathway of N-nitrosamines leading to potential carcinogenesis.

Risk Assessment and Control Workflow

A systematic workflow is essential for the identification, evaluation, and control of N-nitroso-moxifloxacin.

Caption: A systematic workflow for the risk assessment and control of N-nitroso-moxifloxacin.

Analytical Testing Workflow

A logical sequence of activities is followed for the analytical testing of N-nitroso-moxifloxacin.

Caption: A typical workflow for the analytical testing of N-nitroso-moxifloxacin.

Conclusion

The control of N-nitroso-moxifloxacin is a critical aspect of ensuring the quality and safety of moxifloxacin-containing drug products. A thorough understanding of the regulatory limits, potential formation pathways, and available analytical techniques is essential for pharmaceutical manufacturers. By implementing a robust risk-based approach to control and mitigation, the presence of this impurity can be effectively managed, ensuring patient safety and regulatory compliance. This technical guide serves as a foundational resource to aid researchers, scientists, and drug development professionals in this endeavor.

References

• 1. veeprho.com [veeprho.com]
• 2. agilent.com [agilent.com]
• 3. N-Nitroso Moxifloxacin, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 4. N-Nitroso Moxifloxacin | Manasa Life Sciences [manasalifesciences.com]
• 5. researchgate.net [researchgate.net]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. What is the CPCA Category for Nitrosamine? - Zamann Pharma Support GmbH [zamann-pharma.com]
• 8. fda.gov [fda.gov]
• 9. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. eu-assets.contentstack.com [eu-assets.contentstack.com]
• 12. Potential sources for Nitrosamine Impurities - ECA Academy [gmp-compliance.org]
• 13. researchgate.net [researchgate.net]
• 14. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 15. database.ich.org [database.ich.org]
• 16. altabrisagroup.com [altabrisagroup.com]
• 17. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]

Toxicological Profile of N-nitroso-moxifloxacin: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the toxicological profile of N-nitroso-moxifloxacin based on publicly available information. It is intended for informational purposes for a scientific audience and should not be considered as regulatory guidance. Notably, specific experimental toxicological studies on N-nitroso-moxifloxacin are not extensively available in the public domain. Therefore, this profile is largely based on the established toxicology of N-nitroso compounds as a class, the known profile of the parent drug moxifloxacin (B1663623), and regulatory assessments.

Introduction

N-nitroso-moxifloxacin is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of moxifloxacin, a broad-spectrum fluoroquinolone antibiotic.[1][2] The emergence of nitrosamine impurities in pharmaceutical products has become a significant concern for regulatory agencies and the pharmaceutical industry due to the classification of many N-nitroso compounds as probable human carcinogens.[1][3] N-nitroso-moxifloxacin can potentially form during the synthesis or storage of moxifloxacin through the reaction of the secondary amine moiety in the moxifloxacin molecule with nitrosating agents.[1][4] This guide provides a detailed summary of the known characteristics of N-nitroso-moxifloxacin, the general toxicological principles of N-nitroso compounds, recommended experimental protocols for mutagenicity assessment, and the toxicological profile of the parent drug, moxifloxacin.

Chemical Identity and Regulatory Status

N-nitroso-moxifloxacin is a structurally complex molecule derived from moxifloxacin.[4][5][6][7] Its regulatory status is defined by its classification as an NDSRI, which necessitates a thorough risk assessment and control strategy to ensure patient safety.[2][4][8][9][10][11][12]

Property	Data
Chemical Name	1-Cyclopropyl-6-fluoro-8-methoxy-7-((4aS,7aS)-1-nitrosooctahydro-6H-pyrrolo[3,4-b]pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
CAS Number	Not consistently available
Molecular Formula	C21H23FN4O5
Molecular Weight	430.43 g/mol
Regulatory Status	Nitrosamine Drug Substance-Related Impurity (NDSRI)
Acceptable Intake (AI) Limit	1500 ng/day (as per US FDA's Carcinogenic Potency Categorization Approach - Potency Category 4)

General Toxicology of N-Nitroso Compounds

The primary toxicological concern with N-nitroso compounds is their potential for mutagenicity and carcinogenicity.[3][13][14][15]

Mechanism of Genotoxicity and Carcinogenicity

The carcinogenic activity of most N-nitrosamines is not due to the direct action of the compound itself but rather to its metabolic activation.[3][13][16] This process typically involves enzymatic hydroxylation of the carbon atom alpha to the nitroso group by cytochrome P450 enzymes in the liver.[16] This hydroxylation leads to the formation of unstable intermediates that can spontaneously decompose to yield highly reactive electrophilic species, such as diazonium ions.[13][16] These electrophiles can then form covalent adducts with nucleophilic sites on DNA bases.[3] Alkylation of DNA, if not repaired by cellular mechanisms, can lead to mispairing during DNA replication, resulting in permanent mutations. An accumulation of mutations in critical genes, such as proto-oncogenes and tumor suppressor genes, can initiate the process of carcinogenesis.[3]

Mechanism of N-Nitrosamine Induced Carcinogenesis

Predicted Toxicological Profile of N-nitroso-moxifloxacin

In the absence of specific toxicological data for N-nitroso-moxifloxacin, its potential toxicity is inferred from its structural class and the established knowledge of N-nitroso compounds.

• Mutagenicity: N-nitroso-moxifloxacin is presumed to be mutagenic, a characteristic of many N-nitroso compounds. The primary method for confirming this would be the Enhanced Ames Test.

• Carcinogenicity: As a presumed mutagen, N-nitroso-moxifloxacin is considered a potential carcinogen. The US FDA has placed it in Potency Category 4 of the Carcinogenic Potency Categorization Approach (CPCA), which corresponds to an acceptable intake of 1500 ng/day.[4][8] This categorization is based on structure-activity relationships.

• Other Toxicities: There is no available data on acute, sub-chronic, or chronic toxicity, nor on reproductive or developmental toxicity for N-nitroso-moxifloxacin.

Toxicological Profile of the Parent Drug: Moxifloxacin

The toxicological profile of moxifloxacin is well-characterized and provides context for potential non-nitrosamine-related toxicities.[17][18][19][20][21]

Toxicity Type	Summary of Findings for Moxifloxacin
Acute Toxicity	Moderately toxic after single oral and IV administration in animal studies.[17]
Sub-chronic/Chronic Toxicity	Well-tolerated in animal studies at therapeutic doses.[17]
Genotoxicity	Moxifloxacin itself is not considered mutagenic in the Ames test but can show clastogenic effects in some in vitro mammalian cell assays at high concentrations. It is not genotoxic in vivo.[17]
Carcinogenicity	No evidence of carcinogenicity in long-term animal studies.[17]
Reproductive and Developmental Toxicity	No evidence of teratogenicity, but like other quinolones, it can cause arthropathy in juvenile animals.[17][21]
Specific Organ Toxicity	Can be associated with QT interval prolongation, and in rare cases, hepatotoxicity, tendinitis, and exacerbation of myasthenia gravis.[17][18][20][21]

Experimental Protocols

The recommended in vitro assay for assessing the mutagenic potential of nitrosamine impurities is the Enhanced Bacterial Reverse Mutation Test (Enhanced Ames Test).[22][23][24][25][26]

Enhanced Ames Test Protocol

This protocol is designed to increase the sensitivity for detecting the mutagenicity of N-nitroso compounds compared to the standard OECD 471 guideline.

• Test Principle: The bacterial reverse mutation test uses amino-acid requiring strains of Salmonella typhimurium and Escherichia coli to detect point mutations, which involve substitution, addition, or deletion of one or a few DNA base pairs. The principle of this test is that it detects mutations which revert mutations present in the tester strains, and restore the functional capability of the bacteria to synthesize an essential amino acid.

• Tester Strains: A minimum of five strains should be used, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).

• Metabolic Activation: The test should be conducted with and without a metabolic activation system. For nitrosamines, the use of a higher concentration (30%) of post-mitochondrial fraction (S9) from the livers of rodents treated with enzyme inducers (e.g., a combination of phenobarbital (B1680315) and β-naphthoflavone) is recommended. Both rat and hamster liver S9 should be used.

• Assay Procedure: The pre-incubation method is recommended. The test substance, bacterial culture, and S9 mix (or buffer for tests without metabolic activation) are incubated together for a specified time (e.g., 30 minutes) before being mixed with an overlay agar (B569324) and plated on a minimal medium.

• Dose Levels: At least five different analyzable concentrations of the test substance should be used. The highest concentration should be 5 mg/plate or 5 µL/plate for liquids, or the highest non-toxic concentration.

• Controls:

  • Negative (solvent) control.

  • Positive controls without metabolic activation (strain-specific mutagens).

  • Positive controls with metabolic activation (strain-specific mutagens and known nitrosamines like N-nitrosodimethylamine - NDMA).

• Data Analysis: The number of revertant colonies per plate is counted. A substance is considered mutagenic if it produces a concentration-related increase in the number of revertants and/or a reproducible increase at one or more concentrations.

Workflow for the Enhanced Ames Test

Formation and Risk Assessment

The formation of N-nitroso-moxifloxacin is a chemical process that requires the presence of a nitrosating agent and the secondary amine group of moxifloxacin.[1][4]

Formation of N-nitroso-moxifloxacin

The risk assessment for nitrosamine impurities in pharmaceuticals follows a structured workflow.[27][28][29][30][31]

General Nitrosamine Risk Assessment Workflow

Conclusion

The toxicological profile of N-nitroso-moxifloxacin is currently defined by its classification as a Category 4 nitrosamine impurity, indicating a potential carcinogenic risk that is considered to be of lower potency relative to other nitrosamines. This assessment is based on structure-activity relationships rather than specific experimental data on the compound itself. The primary genotoxic mechanism of N-nitroso compounds involves metabolic activation to DNA-reactive intermediates. The recommended approach for evaluating the mutagenic potential of N-nitroso-moxifloxacin is the Enhanced Ames Test. While the toxicological profile of the parent drug, moxifloxacin, is well-established, it is important to note that the concerns regarding N-nitroso-moxifloxacin are related to its potential genotoxicity as a nitrosamine, a property not associated with the parent drug. Further experimental studies on N-nitroso-moxifloxacin are necessary to definitively characterize its toxicological profile.

References

• 1. N-Nitroso Moxifloxacin, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. N-nitroso Compounds: What You Need to Know About These Carcinogenic Chemicals - Amerigo Scientific [amerigoscientific.com]
• 4. N-Nitroso Moxifloxacin | Manasa Life Sciences [manasalifesciences.com]
• 5. N-Nitroso Moxifloxacin | C21H23FN4O5 | CID 169444896 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. N-Nitroso Moxifloxacin | SynZeal [synzeal.com]
• 7. N-nitroso-moxifloxacin | C21H23FN4O5 | CID 170904038 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. veeprho.com [veeprho.com]
• 9. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 10. tga.gov.au [tga.gov.au]
• 11. scribd.com [scribd.com]
• 12. canada.ca [canada.ca]
• 13. Mechanisms of action of N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. tonylutz.net [tonylutz.net]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. accessdata.fda.gov [accessdata.fda.gov]
• 18. Toxicity of Moxifloxacin_Chemicalbook [chemicalbook.com]
• 19. Moxifloxacin - Janusinfo.se [janusinfo.se]
• 20. Moxifloxacin - Wikipedia [en.wikipedia.org]
• 21. Moxifloxacin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. scantox.com [scantox.com]
• 23. Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study | Lhasa Limited [lhasalimited.org]
• 24. OECD 471 Ames Test | Regulatory Genotoxicity Studies | Gentronix [gentronix.co.uk]
• 25. moltox.com [moltox.com]
• 26. ema.europa.eu [ema.europa.eu]
• 27. efpia.eu [efpia.eu]
• 28. A Four-Step Guide to Nitrosamine Risk Assessment and Mitigation - Zamann Pharma Support GmbH [zamann-pharma.com]
• 29. Navigating Nitrosamine Impurities: In Silico Risk Assessment [lhasalimited.org]
• 30. Risk Assessment for Nitrosamine Impurities | SGS [sgs.com]
• 31. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to the Discovery and Analysis of N-nitroso-moxifloxacin in Drug Products

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-nitroso-moxifloxacin, a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the fluoroquinolone antibiotic, moxifloxacin (B1663623). The emergence of nitrosamine impurities as a significant concern for regulatory bodies and pharmaceutical manufacturers necessitates a thorough understanding of their formation, detection, and control. This document details the formation pathways, regulatory landscape, risk assessment strategies, and analytical methodologies for the quantification of N-nitroso-moxifloxacin.

Introduction to N-nitroso-moxifloxacin

N-nitroso-moxifloxacin is a nitrosamine impurity formed from the nitrosation of the secondary amine moiety present in the moxifloxacin structure.[1][2] Like other nitrosamines, it is of significant concern due to its classification as a potential human carcinogen.[3] Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and Health Canada, have established strict limits on the acceptable intake (AI) of such impurities in pharmaceutical products to ensure patient safety.[1][4]

The FDA has categorized N-nitroso-moxifloxacin as a Class-4 impurity, which corresponds to a maximum allowable daily intake of 1500 ng.[1][4] This classification underscores the importance of robust analytical methods and rigorous risk assessment throughout the drug manufacturing process.

Formation Pathway and Contributing Factors

The formation of N-nitroso-moxifloxacin occurs when the secondary amine in the moxifloxacin molecule reacts with a nitrosating agent. This reaction is typically facilitated by specific chemical conditions.[2][4]

Key Reactants and Conditions:

• Amine Source: The secondary amine within the octahydropyrrolo[3,4-b]pyridine side chain of moxifloxacin is the primary site for nitrosation.[1]

• Nitrosating Agents: The risk of formation arises from the presence of nitrosating agents, which can be introduced through various sources. Common nitrosating agents include nitrites (e.g., sodium nitrite), nitrous acid (HNO₂), and its reactive species like dinitrogen trioxide (N₂O₃).[5][6] These can be present as impurities in raw materials (excipients, water, reagents) or be generated during the manufacturing process itself.[1][5]

• Favorable Conditions: The reaction is often promoted by acidic conditions, which convert nitrite (B80452) salts into nitrous acid.[3][7] Elevated temperatures and the presence of certain catalysts can also increase the rate of formation.[2]

Caption: General formation pathway of N-nitroso-moxifloxacin.

Regulatory Landscape and Risk Assessment

A proactive, risk-based approach is mandated by regulatory authorities to manage nitrosamine impurities.[3] This involves a multi-step process to identify, test for, and mitigate risks associated with their formation.

Table 1: Regulatory Acceptable Intake (AI) Limits for N-nitroso-moxifloxacin

Regulatory Agency	Potency Category	Acceptable Intake (AI) Limit
U.S. FDA	Class 4	1500 ng/day[1][4]
Health Canada	Category 4	1500 ng/day

| EMA | Category 4 | 1500 ng/day[4] |

The risk assessment process can be broken down into a logical workflow, starting with a preliminary evaluation and proceeding to confirmatory testing and mitigation if a risk is confirmed.

References

• 1. efpia.eu [efpia.eu]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Risk Assessment for Nitrosamine Impurities | SGS [sgs.com]
• 4. N-Nitroso Moxifloxacin | Manasa Life Sciences [manasalifesciences.com]
• 5. efpia.eu [efpia.eu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Stability of N-nitroso-moxifloxacin Under Stress Conditions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability of N-nitroso-moxifloxacin, a nitrosamine (B1359907) impurity of the fluoroquinolone antibiotic moxifloxacin (B1663623). Given the classification of many nitrosamines as probable human carcinogens, understanding the stability of such impurities under various stress conditions is critical for ensuring the safety and quality of pharmaceutical products.[1][2] This document outlines the formation, regulatory context, and analytical methodologies for N-nitroso-moxifloxacin, and presents a detailed examination of its stability under hydrolytic, oxidative, photolytic, and thermal stress.

N-nitroso-moxifloxacin is the N-nitroso derivative of the secondary amine present in the moxifloxacin molecule.[3][4] Its formation can occur during the synthesis, storage, or handling of moxifloxacin, particularly in the presence of nitrosating agents under conditions of heat, moisture, or acidity.[3] Regulatory bodies like the FDA and EMA closely regulate nitrosamine impurities due to their potential health risks.[3] N-nitroso-moxifloxacin is classified by the FDA as a Category 4 Nitrosamine Drug Substance-Related Impurity (NDSRI), with a corresponding acceptable intake (AI) limit of 1500 ng/day.[4][5]

Advanced analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are employed for the precise detection and quantification of N-nitroso-moxifloxacin.[3] Specifically, a highly sensitive and robust MRM method using an Agilent 6495D triple quadrupole LC/MS system has been developed for its quantitation in moxifloxacin tablet formulations.[6]

Forced Degradation Studies

Forced degradation, or stress testing, is essential for identifying potential degradation products, understanding degradation pathways, and establishing the intrinsic stability of a drug substance. While specific public data on the forced degradation of N-nitroso-moxifloxacin is limited, the stress conditions applied to the parent drug, moxifloxacin, provide a strong indication of the expected stability profile of its nitrosamine derivative. Forced degradation studies on moxifloxacin have been conducted under acidic, basic, oxidative, thermal, and photolytic conditions.[7][8]

Data Summary

The following tables summarize the anticipated stability of N-nitroso-moxifloxacin under various stress conditions, based on published studies of moxifloxacin and general knowledge of nitrosamine chemistry.

Table 1: Summary of N-nitroso-moxifloxacin Stability under Stress Conditions

Stress Condition	Reagent/Condition	Observation
Hydrolytic
Acidic	1N HCl, heated	Significant degradation anticipated.
Basic	1N NaOH, heated	Significant degradation anticipated.[8]
Neutral	Water, heated	More stable than in acidic or basic conditions.
Oxidative	30% H₂O₂, room temp	Significant degradation anticipated.[8]
Photolytic	UV/Vis light	Degradation expected, influenced by solvent and pH.[9][10]
Thermal	90-110°C	Degradation is dependent on temperature and duration.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to assessing the stability of N-nitroso-moxifloxacin.

Hydrolytic Stability (Acid and Base Forced Degradation)

• Objective: To determine the rate and extent of degradation of N-nitroso-moxifloxacin in acidic and basic environments.

• Procedure:

  • Prepare a stock solution of N-nitroso-moxifloxacin in a suitable solvent (e.g., methanol (B129727) or water).

  • For acid degradation, add an equal volume of 1N hydrochloric acid to the stock solution.

  • For base degradation, add an equal volume of 1N sodium hydroxide (B78521) to a separate aliquot of the stock solution.

  • Incubate the solutions at a controlled temperature (e.g., 60°C) for a specified period (e.g., 24 hours).

  • At predetermined time points, withdraw samples, neutralize them, and dilute to a suitable concentration for analysis.

  • Analyze the samples using a validated stability-indicating LC-MS/MS method to quantify the remaining N-nitroso-moxifloxacin and identify any major degradation products.

Oxidative Degradation

• Objective: To evaluate the susceptibility of N-nitroso-moxifloxacin to oxidation.

• Procedure:

  • Prepare a stock solution of N-nitroso-moxifloxacin.

  • Add a specified volume of hydrogen peroxide (e.g., 30%) to the solution.

  • Maintain the solution at room temperature for a defined period, with periodic sampling.

  • Analyze the samples by LC-MS/MS to determine the extent of degradation.

Photostability Testing

• Objective: To assess the impact of light exposure on the stability of N-nitroso-moxifloxacin.

• Procedure:

  • Expose a solution of N-nitroso-moxifloxacin to a light source that provides both UV and visible light, as per ICH Q1B guidelines.

  • Simultaneously, keep a control sample protected from light.

  • Monitor the degradation at various time intervals by LC-MS/MS. Studies on moxifloxacin have shown that photodegradation is influenced by pH and the solvent used.[10]

Thermal Degradation

• Objective: To investigate the effect of elevated temperatures on the stability of N-nitroso-moxifloxacin.

• Procedure:

  • Place solid N-nitroso-moxifloxacin in a controlled temperature and humidity chamber.

  • Expose the sample to elevated temperatures (e.g., 90-110°C) for a set duration.

  • At specified time points, dissolve the sample in a suitable solvent and analyze by LC-MS/MS.

Visualizations

Experimental Workflow for Stability Testing

Caption: Workflow for forced degradation studies of N-nitroso-moxifloxacin.

Degradation Signaling Pathway

While a specific signaling pathway for the cellular effects of N-nitroso-moxifloxacin is not established, the general mechanism of action for nitrosamines involves metabolic activation to reactive species that can lead to cellular damage. Oxidative stress can enhance and modulate protein S-nitrosation.[11]

Caption: General pathway of nitrosamine-induced cellular stress.

References

• 1. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. N-Nitroso Moxifloxacin, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 4. veeprho.com [veeprho.com]
• 5. N-Nitroso Moxifloxacin | Manasa Life Sciences [manasalifesciences.com]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Photodegradation assessment of ciprofloxacin, moxifloxacin, norfloxacin and ofloxacin in the presence of excipients from tablets by UPLC-MS/MS and DSC - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Photodegradation of moxifloxacin in aqueous and organic solvents: a kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Oxidative stress enhances and modulates protein S-nitrosation in smooth muscle cells exposed to S-nitrosoglutathione - PubMed [pubmed.ncbi.nlm.nih.gov]

N-nitroso-moxifloxacin Degradation Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: To date, specific studies on the degradation pathways of N-nitroso-moxifloxacin have not been published in the peer-reviewed scientific literature. This guide, therefore, provides an in-depth overview of the potential degradation pathways of N-nitroso-moxifloxacin based on the established chemistry and degradation mechanisms of N-nitrosamines, including other N-nitrosamine drug substance-related impurities (NDSRIs). The information presented herein is intended to serve as a scientific resource for researchers and drug development professionals.

Introduction

N-nitroso-moxifloxacin is a potential N-nitrosamine impurity of Moxifloxacin, a fluoroquinolone antibiotic. The presence of N-nitrosamines in pharmaceutical products is a significant concern due to their classification as probable human carcinogens. Understanding the degradation pathways of these impurities is crucial for risk assessment, control strategy development, and ensuring patient safety. This technical guide outlines the three primary degradation pathways for N-nitrosamines: photodegradation, hydrolysis, and metabolism, with a focus on their relevance to N-nitroso-moxifloxacin.

Core Degradation Pathways

The degradation of N-nitrosamines can be initiated through several mechanisms, leading to the breakdown of the N-nitroso functional group and the parent molecule. The principal pathways include cleavage of the N-N bond by ultraviolet radiation (photodegradation), reaction with water (hydrolysis), and enzymatic transformation in biological systems (metabolism).

Photodegradation

N-nitrosamines are known to be susceptible to degradation upon exposure to ultraviolet (UV) light. The primary mechanism involves the photolytic cleavage of the N-N bond, which is the weakest bond in the N-nitroso moiety. This cleavage can lead to the formation of a secondary amine and a nitric oxide radical.

General Photodegradation Pathway of N-Nitrosamines:

General Photodegradation Pathway of N-Nitrosamines.

While specific kinetic data for N-nitroso-moxifloxacin is unavailable, studies on other N-nitrosamines provide insights into their photolytic stability.

N-Nitrosamine	Wavelength (nm)	Quantum Yield	Half-life (t½)	Conditions
N-Nitrosodimethylamine (NDMA)	254	0.41	~2 min	Aqueous solution, pH 7
N-Nitrosodiethylamine (NDEA)	254	0.27	~3 min	Aqueous solution, pH 7
N-Nitroso-n-butylamine (NDBA)	254	-	~1.5 min	Aqueous solution, pH 7

A typical experimental setup to study the photodegradation of N-nitroso-moxifloxacin would involve the following steps:

• Solution Preparation: Prepare a standard solution of N-nitroso-moxifloxacin in a suitable solvent (e.g., water, methanol, or acetonitrile) at a known concentration.

• Irradiation: Place the solution in a quartz cuvette or a photoreactor and expose it to a UV lamp with a specific wavelength (e.g., 254 nm or 365 nm). The temperature should be controlled throughout the experiment.

• Sampling: Withdraw aliquots of the solution at regular time intervals.

• Analysis: Analyze the samples using a validated stability-indicating HPLC-UV or LC-MS/MS method to determine the concentration of the remaining N-nitroso-moxifloxacin and to identify and quantify any degradation products.

• Data Analysis: Plot the concentration of N-nitroso-moxifloxacin versus time to determine the degradation kinetics (e.g., first-order or zero-order) and calculate the degradation rate constant and half-life.

Hydrolysis

The hydrolytic stability of the N-nitroso group is highly dependent on the molecular structure of the nitrosamine (B1359907) and the pH of the medium. While many N-nitrosamines are relatively stable in neutral and alkaline conditions, they can undergo hydrolysis under acidic conditions. The mechanism typically involves protonation of the nitroso group, followed by nucleophilic attack by water.

General Hydrolysis Pathway of N-Nitrosamines (Acid-Catalyzed):

General Acid-Catalyzed Hydrolysis of N-Nitrosamines.

The rate of hydrolysis is highly variable. For instance, N-nitroso-hydrochlorothiazide has been shown to degrade rapidly at neutral to basic pH, while many simple alkyl nitrosamines are more stable.

N-Nitrosamine	pH	Temperature (°C)	Half-life (t½)	Degradation Products
N-Nitroso-hydrochlorothiazide	7.4	37	< 10 min	Formaldehyde, Thiatriazine, Aminobenzenesulfonic acid derivative
N-Nitroso-hydrochlorothiazide	1.0	37	Stable	Hydrochlorothiazide, Formaldehyde, Aminobenzenesulfonic acid
N-Nitrosodimethylamine (NDMA)	1.0	37	Very Stable	-

Forced degradation studies are performed to assess the hydrolytic stability of a compound across a range of pH values.

• Buffer Preparation: Prepare a series of buffers covering a wide pH range (e.g., pH 1.2, 4.5, 6.8, 7.4, and 9.0).

• Sample Preparation: Dissolve a known amount of N-nitroso-moxifloxacin in each buffer to a specific concentration.

• Incubation: Incubate the solutions at a controlled temperature (e.g., 40°C, 60°C, or 80°C).

• Sampling and Analysis: At specified time points, withdraw samples, neutralize if necessary, and analyze by a stability-indicating LC-MS/MS method to quantify the parent compound and identify degradation products.

• Data Analysis: Determine the degradation rate at each pH and temperature to understand the stability profile of N-nitroso-moxifloxacin.

Metabolism

In biological systems, N-nitrosamines are primarily metabolized by cytochrome P450 (CYP) enzymes in the liver. The most common metabolic pathway is α-hydroxylation, which involves the oxidation of the carbon atom adjacent to the N-nitroso group. This leads to the formation of an unstable α-hydroxy-nitrosamine, which spontaneously decomposes to an aldehyde and a diazonium ion. The latter is a highly reactive electrophile that can alkylate cellular macromolecules, including DNA, which is the basis for the carcinogenicity of many N-nitrosamines.

General Metabolic Pathway of N-Nitrosamines:

General Metabolic Pathway of N-Nitrosamines via α-Hydroxylation.

The metabolic rates of N-nitrosamines can vary significantly depending on the specific compound and the CYP450 isozyme involved.

N-Nitrosamine	CYP Isozyme	Species	K_m (µM)	V_max (pmol/min/pmol CYP)
N-Nitrosodimethylamine (NDMA)	CYP2E1	Human	27-50	-
N-Nitrosodiethylamine (NDEA)	CYP2E1	Human	50-100	-
N-Nitroso-propranolol	CYP2C19	Human	-	-

The metabolic stability of N-nitroso-moxifloxacin can be assessed using in vitro systems such as liver microsomes or hepatocytes.

• Reaction Mixture Preparation: Prepare an incubation mixture containing liver microsomes (e.g., human or rat), a NADPH-generating system, and a buffer (e.g., phosphate (B84403) buffer, pH 7.4).

• Initiation of Reaction: Add N-nitroso-moxifloxacin to the pre-warmed reaction mixture to start the metabolic reaction.

• Time-Course Incubation: Incubate the mixture at 37°C and collect aliquots at various time points (e.g., 0, 5, 15, 30, and 60 minutes).

• Reaction Termination: Stop the reaction by adding a quenching solution (e.g., cold acetonitrile).

• Sample Processing: Centrifuge the samples to pellet the protein and collect the supernatant.

• LC-MS/MS Analysis: Analyze the supernatant to measure the disappearance of the parent compound (N-nitroso-moxifloxacin) over time.

• Data Analysis: Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) to estimate the metabolic stability.

Conclusion

While direct experimental data on the degradation of N-nitroso-moxifloxacin is currently lacking, the established principles of N-nitrosamine chemistry provide a strong foundation for predicting its stability and degradation pathways. It is anticipated that N-nitroso-moxifloxacin would be susceptible to photodegradation under UV light, may exhibit pH-dependent hydrolysis, and would likely undergo metabolic activation via α-hydroxylation in biological systems. The experimental protocols outlined in this guide provide a framework for conducting forced degradation and metabolic stability studies to elucidate the specific degradation profile of N-nitroso-moxifloxacin. Such studies are essential for a comprehensive risk assessment and the development of effective control strategies for this potential impurity in moxifloxacin-containing drug products.

An In-Depth Technical Guide to the Potential Precursors of N-Nitroso-Moxifloxacin Formation

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-nitroso-moxifloxacin is a nitrosamine (B1359907) impurity of the fluoroquinolone antibiotic moxifloxacin (B1663623).[1][2] Like other nitrosamines, it is a potential mutagen and carcinogen, making its presence in pharmaceutical products a significant concern for regulatory bodies and manufacturers. This technical guide provides a comprehensive overview of the potential precursors and mechanisms leading to the formation of N-nitroso-moxifloxacin. Understanding these pathways is critical for developing effective control strategies throughout the drug development, manufacturing, and storage lifecycle.

The formation of N-nitroso-moxifloxacin primarily involves the reaction of the secondary amine moiety within the moxifloxacin molecule with a nitrosating agent. The key precursors are therefore moxifloxacin itself and a source of nitrosating species. This guide details the various nitrosating agents, the conditions that promote the reaction, and potential sources of these precursors in the pharmaceutical manufacturing process.

Primary Precursors

The formation of N-nitroso-moxifloxacin is a chemical reaction that requires two primary components: a nitrosatable amine and a nitrosating agent.

Moxifloxacin: The Secondary Amine Precursor

Moxifloxacin's chemical structure contains a secondary amine within its C7 side chain, specifically in the octahydropyrrolo[3,4-b]pyridine ring system. This secondary amine is the primary site susceptible to nitrosation, leading to the formation of the N-nitroso derivative.[2][3][4]

While moxifloxacin itself is the main amine precursor, it is also important to consider potential degradation products. Although specific studies detailing the formation of other secondary amine degradants that could also be nitrosated are limited, forced degradation studies under acidic and oxidative conditions have identified various breakdown products.[5][6] A thorough risk assessment should consider the possibility of such degradants if they retain a nitrosatable amine functionality.

Nitrosating Agents

A variety of chemical species can act as nitrosating agents, transferring a nitroso group (-N=O) to the secondary amine of moxifloxacin. The most common and concerning of these in the context of pharmaceutical manufacturing are derived from nitrite (B80452) salts.

Common Nitrosating Agents Include:

• Nitrous Acid (HNO₂): Formed from nitrite salts (e.g., sodium nitrite, NaNO₂) under acidic conditions (pH < 5).[7]

• Dinitrogen Trioxide (N₂O₃): Formed from nitrous acid, it is a potent nitrosating agent.

• Nitrogen Oxides (NOx): Gaseous pollutants such as nitrogen dioxide (NO₂) and dinitrogen tetroxide (N₂O₄) can also lead to nitrosamine formation.

• Alkyl Nitrites: These are potent nitrosating agents, with tert-butyl nitrite being a common example used in organic synthesis.

The presence of even trace amounts of nitrites in raw materials or excipients is a significant risk factor.[8]

Reaction Mechanism and Influencing Factors

The nitrosation of moxifloxacin follows the general mechanism for the formation of N-nitrosamines from secondary amines. The reaction is significantly influenced by several factors, which can either promote or inhibit the formation of N-nitroso-moxifloxacin.

The Nitrosation Pathway

The primary pathway involves the reaction of the secondary amine in moxifloxacin with a nitrosating agent. Under acidic conditions, nitrite is protonated to form nitrous acid, which can then generate more potent nitrosating species like the nitrosonium ion (NO⁺) or dinitrogen trioxide (N₂O₃). These electrophilic species are then attacked by the nucleophilic secondary amine of moxifloxacin.

General pathway for N-nitroso-moxifloxacin formation.

Key Influencing Factors

• pH: The rate of nitrosation is highly pH-dependent. Acidic conditions (typically pH 3-4) are known to significantly accelerate the reaction by promoting the formation of active nitrosating species from nitrites.[9]

• Temperature: Increased temperature generally accelerates the rate of chemical reactions, including nitrosation.[10] Therefore, manufacturing processes involving heat or storage at elevated temperatures can increase the risk of N-nitroso-moxifloxacin formation.

• Presence of Nitrites: The concentration of residual nitrites in excipients, raw materials, or water used in the manufacturing process is a critical factor. Even parts-per-million levels of nitrites can lead to the formation of unacceptable levels of nitrosamines.

• Moisture Content: Water can act as a medium for the reaction between moxifloxacin and nitrosating agents, particularly in solid dosage forms.[10]

• Catalysts and Inhibitors: Certain substances can either catalyze or inhibit the nitrosation reaction. For example, some aldehydes have been shown to catalyze nitrosamine formation. Conversely, antioxidants such as ascorbic acid (Vitamin C) and alpha-tocopherol (B171835) (Vitamin E) can act as inhibitors by scavenging nitrosating agents.

Potential Sources of Precursors in Pharmaceutical Manufacturing

A thorough risk assessment for N-nitroso-moxifloxacin formation requires identifying all potential sources of both the amine and the nitrosating agents throughout the manufacturing process.

Potential Sources of Nitrosating Agents:

• Excipients: Many common pharmaceutical excipients can contain trace levels of nitrites as impurities.

• Starting Materials and Reagents: Nitrites may be present as impurities in the starting materials or reagents used in the synthesis of the active pharmaceutical ingredient (API).

• Water: The water used in wet granulation or other manufacturing steps can be a source of nitrites.

• Packaging Materials: Certain packaging materials, such as nitrocellulose blister packs, have been identified as potential sources of nitrosating agents.

• Environmental Factors: Exposure to atmospheric nitrogen oxides (NOx) during manufacturing or storage can also contribute to nitrosamine formation.

Experimental Protocols for Precursor Evaluation

While specific forced nitrosation studies on moxifloxacin are not extensively detailed in publicly available literature, general procedures for forced degradation and nitrosation can be adapted. A typical experimental workflow to evaluate the potential for N-nitroso-moxifloxacin formation is outlined below.

General experimental workflow for nitrosation studies.

A representative, though not quantitatively detailed, forced degradation study might involve the following steps:

• Acid Degradation: A solution of moxifloxacin is prepared in an acidic medium (e.g., 0.1N HCl) and may be heated to accelerate degradation.[8]

• Base Degradation: A similar procedure is followed using a basic medium (e.g., 0.1N NaOH).

• Oxidative Degradation: The drug is exposed to an oxidizing agent, such as hydrogen peroxide.[8]

• Thermal Degradation: The solid drug substance or product is exposed to elevated temperatures.

• Photodegradation: The drug is exposed to UV or fluorescent light.

To specifically investigate nitrosation, a known amount of a nitrosating agent, such as sodium nitrite, would be added to the moxifloxacin solution, typically under acidic conditions, and incubated for a defined period at a specific temperature.[9]

Analytical Methodology:

The quantification of N-nitroso-moxifloxacin at trace levels requires highly sensitive analytical techniques. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the most commonly employed method due to its high specificity and sensitivity.[1] A validated LC-MS/MS method would be used to separate N-nitroso-moxifloxacin from the moxifloxacin API and other potential impurities, and to quantify its concentration.

Quantitative Data Summary

Currently, there is a lack of publicly available, systematically compiled quantitative data from forced nitrosation studies of moxifloxacin. The tables below are presented as templates to guide researchers in structuring their own experimental data.

Table 1: Hypothetical Yield of N-nitroso-moxifloxacin with Different Nitrosating Agents

Nitrosating Agent	Concentration	Temperature (°C)	pH	Reaction Time (h)	Yield (%)
Sodium Nitrite	100 ppm	40	3.5	24	Data
Sodium Nitrite	500 ppm	40	3.5	24	Data
tert-Butyl Nitrite	1.2 eq	25	7.0	4	Data
Gaseous NO₂	Saturated	25	7.0	1	Data

Table 2: Hypothetical Effect of pH on N-nitroso-moxifloxacin Formation

pH	Temperature (°C)	Nitrite Conc. (ppm)	Reaction Time (h)	Yield (%)
2.0	40	100	24	Data
3.5	40	100	24	Data
5.0	40	100	24	Data
7.0	40	100	24	Data

Table 3: Hypothetical Effect of Temperature on N-nitroso-moxifloxacin Formation

Temperature (°C)	pH	Nitrite Conc. (ppm)	Reaction Time (h)	Yield (%)
25	3.5	100	24	Data
40	3.5	100	24	Data
60	3.5	100	24	Data

Note: The "Data" fields in the tables above are placeholders and should be populated with empirical results from laboratory studies.

Conclusion and Recommendations

The formation of N-nitroso-moxifloxacin is a potential risk in the manufacturing and storage of moxifloxacin-containing drug products. The primary precursors are moxifloxacin and nitrosating agents, with nitrite impurities being a key concern. The reaction is significantly promoted by acidic conditions and elevated temperatures.

To mitigate the risk of N-nitroso-moxifloxacin formation, a comprehensive control strategy should be implemented, including:

• Rigorous control of raw materials and excipients: Sourcing materials with low nitrite content and implementing appropriate testing.

• Process optimization: Avoiding conditions that favor nitrosation, such as high temperatures and acidic environments, where possible.

• Formulation design: Considering the use of nitrosation inhibitors, such as ascorbic acid, in the formulation.

• Stability studies: Conducting thorough stability studies under various conditions to monitor for the formation of N-nitroso-moxifloxacin over the product's shelf life.

• Validated analytical methods: Employing sensitive and specific analytical methods for the detection and quantification of N-nitroso-moxifloxacin.

By understanding the precursors and formation pathways outlined in this guide, researchers and drug development professionals can proactively address the risk of nitrosamine impurities and ensure the safety and quality of moxifloxacin-containing medicines.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. researchgate.net [researchgate.net]
• 3. Photodegradation of Moxifloxacin in Aqueous and Organic Solvents: A Kinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. veeprho.com [veeprho.com]
• 5. researchgate.net [researchgate.net]
• 6. ptfarm.pl [ptfarm.pl]
• 7. orbit.dtu.dk [orbit.dtu.dk]
• 8. ajprd.com [ajprd.com]
• 9. chromicent.de [chromicent.de]
• 10. N-Nitroso Moxifloxacin, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]

N-Nitroso-Moxifloxacin: A Comprehensive Technical Review

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-nitroso-moxifloxacin, a nitrosamine (B1359907) impurity of the fluoroquinolone antibiotic, moxifloxacin (B1663623). This document consolidates available data on its chemical properties, formation, analytical detection, and toxicological assessment, with a focus on providing actionable information for researchers and professionals in the pharmaceutical industry.

Chemical and Physical Properties

N-nitroso-moxifloxacin, chemically named 1-Cyclopropyl-6-fluoro-8-methoxy-7-((4aS,7aS)-1-nitrosooctahydro-6H-pyrrolo[3,4-b]pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, is a nitrosamine drug substance-related impurity (NDSRI) of moxifloxacin.[1][2][3] It is formed when the secondary amine moiety in the moxifloxacin structure reacts with a nitrosating agent.[1]

Table 1: Chemical and Physical Properties of N-Nitroso-Moxifloxacin

Property	Value	Source
Chemical Name	1-Cyclopropyl-6-fluoro-8-methoxy-7-((4aS,7aS)-1-nitrosooctahydro-6H-pyrrolo[3,4-b]pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid	[2][3]
Molecular Formula	C₂₁H₂₃FN₄O₅	[4]
Molecular Weight	430.44 g/mol	[4]
Appearance	Not specified in available literature
Solubility	Not specified in available literature
Storage	Shipped at ambient temperature; long-term storage conditions may vary.	[2]

Formation of N-Nitroso-Moxifloxacin

N-nitroso-moxifloxacin is not an intended component of the drug product but can form during the synthesis, storage, or even handling of moxifloxacin under certain conditions.[1] The formation is a classic nitrosation reaction involving the secondary amine in the C-7 side chain of the moxifloxacin molecule and a nitrosating agent.

Key factors influencing formation include:

• Presence of Nitrosating Agents: These can include nitrites (e.g., sodium nitrite), nitrous acid, or other sources of nitrosonium ions.

• pH: Acidic conditions typically favor the formation of nitrosating agents.

• Temperature: Elevated temperatures can accelerate the rate of nitrosation.

• Moisture: The presence of water can facilitate the reaction.[1]

Below is a diagram illustrating the general formation pathway of N-nitroso-moxifloxacin.

Caption: General pathway for the formation of N-Nitroso-Moxifloxacin.

Toxicological Assessment and Regulatory Status

N-nitroso compounds are a class of "cohort of concern" impurities due to their potential carcinogenic effects.[5] While specific carcinogenicity data for N-nitroso-moxifloxacin is not publicly available, its potential risk is inferred from the broader class of nitrosamines.

The U.S. Food and Drug Administration (FDA) has classified N-nitroso-moxifloxacin as a Category 4 Nitrosamine Drug Substance-Related Impurity (NDSRI) .[6] This classification is based on the Carcinogenic Potency Categorization Approach (CPCA), which uses structure-activity relationships to predict carcinogenic potency. Based on this classification, the FDA has established an Acceptable Intake (AI) limit of 1500 ng/day for N-nitroso-moxifloxacin.[6]

The genotoxic mechanism of N-nitroso compounds generally involves metabolic activation to form electrophilic species that can alkylate DNA, leading to mutations and potentially cancer.[7]

Below is a diagram illustrating the generally accepted signaling pathway for the genotoxicity of N-nitroso compounds.

Caption: General pathway for N-nitroso compound-induced genotoxicity.

Analytical Methodologies

The detection and quantification of N-nitroso-moxifloxacin at trace levels require highly sensitive and specific analytical methods. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the most commonly employed technique.

Detailed Experimental Protocol: LC-MS/MS for Quantification of N-Nitroso-Moxifloxacin in Moxifloxacin Tablets

The following protocol is a summary of a published method for the quantification of N-nitroso-moxifloxacin.

Instrumentation:

• Liquid Chromatograph: Agilent 1290 Infinity II LC system (or equivalent)

• Mass Spectrometer: Agilent 6495D Triple Quadrupole LC/MS system (or equivalent)

Chromatographic Conditions:

Parameter	Condition
Column	Zorbax RRHD Eclipse Plus C18, 2.1 × 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol
Gradient	Details not specified in the abstract
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometric Conditions:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Gas Temperature	230 °C
Gas Flow	14 L/min
Nebulizer	45 psi
Sheath Gas Temp	350 °C
Sheath Gas Flow	12 L/min
Capillary Voltage	3500 V
MRM Transitions	Specific m/z transitions for N-nitroso-moxifloxacin would be monitored.

Sample Preparation:

• Weigh and transfer the powder equivalent to one moxifloxacin tablet into a centrifuge tube.

• Add a suitable solvent (e.g., a mixture of water and methanol).

• Vortex for 1 minute.

• Shake on a rotational shaker for 20 minutes.

• Centrifuge at 9,000 rpm for 10 minutes.

• Transfer the supernatant to an HPLC vial for analysis.

Method Performance:

Parameter	Value
Limit of Detection (LOD)	1 pg/mL
Limit of Quantification (LOQ)	2.5 pg/mL
Linearity Range	2.5 pg/mL to 10 ng/mL
Recovery in Placebo (at LOQ)	86.33%
Reproducibility (%RSD at LOQ)	~4.7%

Below is a workflow diagram for the analytical testing of N-nitroso-moxifloxacin.

References

• 1. N-Nitroso Moxifloxacin, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. N-Nitroso Moxifloxacin | SynZeal [synzeal.com]
• 3. alentris.org [alentris.org]
• 4. N-Nitroso Moxifloxacin | Manasa Life Sciences [manasalifesciences.com]
• 5. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. veeprho.com [veeprho.com]
• 7. Mechanisms of action of N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Sensitive and Robust LC-MS/MS Method for the Quantification of N-nitroso-moxifloxacin in Pharmaceutical Formulations

Introduction

N-nitroso-moxifloxacin is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the fluoroquinolone antibiotic, moxifloxacin (B1663623).[1] Nitrosamine impurities are a class of compounds that are of significant concern to regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) due to their potential carcinogenic properties.[2][3] Consequently, pharmaceutical manufacturers are required to assess and control the levels of these impurities in their products.[2][3][4][5][6] N-nitroso-moxifloxacin is formed from the nitrosation of the secondary amine moiety present in the moxifloxacin structure.[1][7] The FDA has classified N-nitroso-moxifloxacin as a Class 4 impurity, establishing a maximum acceptable daily intake of 1,500 ng.[1][7] This necessitates the development of highly sensitive and specific analytical methods for its detection and quantification at trace levels in pharmaceutical dosage forms.

This application note details a robust and highly sensitive Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the quantification of N-nitroso-moxifloxacin in moxifloxacin tablet formulations. The method demonstrates excellent sensitivity, linearity, accuracy, and precision, making it suitable for routine quality control and regulatory submissions.

Experimental Protocol

This section provides a detailed methodology for the quantification of N-nitroso-moxifloxacin.

1. Materials and Reagents

• Standards: N-nitroso-moxifloxacin analytical standard.[1]

• Reagents: Ammonium (B1175870) formate (B1220265), formic acid, and ammonium fluoride (B91410) (MS grade); Methanol (MS grade); Water (MS grade).[1]

• Sample: Moxifloxacin 400 mg tablets and placebo tablets.[1]

2. Instrumentation

A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer is required. The specific instrumentation used in the development of this method was an Agilent 1290 Infinity II LC system and an Agilent 6495D triple quadrupole LC/MS system.[1]

3. Standard and Sample Preparation

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve 5 mg of N-nitroso-moxifloxacin analytical standard in a 50 mL volumetric flask with diluent.[1]

• Working Standard Solution (1 ppm): Dilute 1 mL of the stock solution to 100 mL with diluent.[1]

• Calibration Curve Standards: Prepare a series of calibration standards by serial dilution of the working standard solution to achieve concentrations ranging from 2.5 pg/mL to 10 ng/mL.[1]

• Sample Preparation (Moxifloxacin Tablets):

  • Weigh an amount of powdered tablet equivalent to one tablet into a 15 mL centrifuge tube.[1]

  • Add 10 mL of diluent.[1]

  • Vortex for 1 minute, followed by rotational shaking for 20 minutes.[1]

  • Centrifuge the solution at 9,000 rpm for 10 minutes.[1]

  • Transfer the supernatant to an HPLC vial for analysis.[1]

• Placebo and Spiked Placebo Preparation: Prepare the placebo solution using the same procedure as the tablet sample. For the spiked placebo, add a known amount of N-nitroso-moxifloxacin (e.g., at the LOQ level) to the placebo before the extraction process.[1]

4. LC-MS/MS Method Parameters

The following tables outline the chromatographic and mass spectrometric conditions.

Table 1: Chromatographic Conditions [1]

Parameter	Value
Column	Specific C18 column suitable for polar compounds
Mobile Phase A	Ammonium formate and formic acid in water
Mobile Phase B	Methanol
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

| Gradient | Optimized for separation of N-nitroso-moxifloxacin from the API |

Table 2: Mass Spectrometer Source Parameters [1]

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI) Positive
Gas Temperature	200 °C
Gas Flow	14 L/min
Nebulizer	35 psi
Sheath Gas Temp	350 °C
Sheath Gas Flow	12 L/min

| Capillary Voltage | 3500 V |

Table 3: MS Acquisition Parameters (MRM) [1]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Fragmentor (V)	Collision Energy (V)
N-nitroso-moxifloxacin	431.2	356.1	50	140	25

| N-nitroso-moxifloxacin | 431.2 | 261.1 | 50 | 140 | 35 |

Data Presentation

The performance of the LC-MS/MS method was evaluated, and the key quantitative data are summarized in the table below.

Table 4: Summary of Quantitative Performance Data [1]

Parameter	Result
Limit of Detection (LOD)	1 pg/mL (0.0006 ppm with respect to test concentration)
Limit of Quantification (LOQ)	2.5 pg/mL (0.0017 ppm with respect to test concentration)
Linearity Range	2.5 pg/mL to 10 ng/mL
Correlation Coefficient (R²)	> 0.991
Signal-to-Noise Ratio (S/N) at LOQ	232:1
Average Recovery in Placebo	86.33%

| Reproducibility at LOQ (%RSD, n=7) | ~4.7% |

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental procedure.

Caption: Experimental workflow for N-nitroso-moxifloxacin quantification.

The LC-MS/MS method described provides a highly sensitive, specific, and reliable approach for the quantification of N-nitroso-moxifloxacin in pharmaceutical tablet formulations. The method achieves a low limit of quantification, well below the regulatory requirements, and demonstrates excellent linearity, accuracy, and precision. This makes it a valuable tool for pharmaceutical manufacturers to ensure the safety and quality of moxifloxacin products in compliance with global regulatory standards for nitrosamine impurities.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. fda.gov [fda.gov]
• 3. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 4. fda.gov [fda.gov]
• 5. FDA: Updated Guidance for Nitrosamines - ECA Academy [gmp-compliance.org]
• 6. canada.ca [canada.ca]
• 7. veeprho.com [veeprho.com]

Application Notes and Protocols for the Analytical Method Development of N-nitroso-moxifloxacin

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-moxifloxacin is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the fluoroquinolone antibiotic, moxifloxacin (B1663623).[1] Nitrosamine impurities are a class of compounds that are of significant concern to the pharmaceutical industry and regulatory agencies due to their potential carcinogenic properties.[2][3] Regulatory bodies like the U.S. Food and Drug Administration (FDA) have established strict guidelines and acceptable intake (AI) limits for these impurities in drug products to ensure patient safety.[3][4] N-nitroso-moxifloxacin is formed from the nitrosation of the secondary amine moiety present in the moxifloxacin structure.[1][5] The FDA has categorized N-nitroso-moxifloxacin as a Class 4 impurity with a maximum allowable intake of 1500 ng/day.[1][6]

The development of sensitive and specific analytical methods is crucial for the detection and quantification of N-nitroso-moxifloxacin at trace levels in moxifloxacin drug substances and products. This ensures compliance with regulatory requirements and guarantees the safety and quality of the medication. This document provides a detailed application note and protocol for a highly sensitive and robust Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method for the quantitation of N-nitroso-moxifloxacin.

Analytical Method Development and Validation

The method of choice for the trace-level quantification of nitrosamine impurities is typically LC-MS/MS due to its high sensitivity and selectivity.[2][5] This technique allows for the accurate measurement of the analyte even in the presence of high concentrations of the active pharmaceutical ingredient (API) and other matrix components.

Experimental Workflow

The following diagram illustrates the general workflow for the analytical method development and validation for N-nitroso-moxifloxacin.

Caption: Workflow for N-nitroso-moxifloxacin analysis.

Detailed Protocol: LC-MS/MS Method for N-nitroso-moxifloxacin

This protocol is based on a validated method for the quantification of N-nitroso-moxifloxacin in 400 mg moxifloxacin tablets.[1]

Materials and Reagents

• N-nitroso-moxifloxacin analytical standard

• Moxifloxacin tablets (400 mg), placebo, and API

• Ammonium formate (B1220265) (MS grade)

• Formic acid (MS grade)

• Ammonium fluoride (B91410) (MS grade)

• Methanol (MS grade)

• Water (MS grade)

• Diluent: 0.1% formic acid in a mixture of acetonitrile (B52724) and water (80:20 v/v)[7]

Instrumentation

• Liquid Chromatograph: Agilent 1290 Infinity II LC system or equivalent, equipped with a high-speed pump, multisampler, and multicolumn thermostat.[1]

• Mass Spectrometer: Agilent 6495D triple quadrupole LC/MS/MS system or equivalent.[1]

• Analytical Column: Agilent Pursuit XRS3 Diphenyl, 150 × 3 mm, or a Waters Cortecs T3 C18 column (100 mm × 3.0 mm, 2.7 µm).[1][7]

• Data Acquisition and Analysis Software: Agilent MassHunter or equivalent.[1]

Preparation of Standard Solutions

• Standard Stock Solution (100 µg/mL): Accurately weigh 5 mg of N-nitroso-moxifloxacin analytical standard and dissolve it in the diluent in a 50 mL volumetric flask.[1]

• Working Standard Solution (1 µg/mL): Dilute 1 mL of the standard stock solution to 100 mL with the diluent.[1]

• Calibration Linearity Standards: Prepare a 12-point set of concentration linearity standards by serial dilution of the working standard solution to cover the desired range (e.g., 2.5 pg/mL to 10 ng/mL).[1]

Preparation of Sample Solutions

• Weigh and transfer an amount of powdered tablet equivalent to the moxifloxacin content into a 15 mL centrifuge tube.[1]

• Add 10 mL of diluent to the tube.[1]

• Vortex the tube for 1 minute, followed by rotational shaking for 20 minutes.[1]

• Centrifuge the solution at 9,000 rpm for 10 minutes.[1]

• Transfer the supernatant to an HPLC vial for analysis.[1]

• Placebo and Spiked Placebo Preparation: Prepare a placebo solution using the same procedure. For recovery studies, prepare a spiked placebo sample by adding a known amount of N-nitroso-moxifloxacin (e.g., at the LOQ level) to the placebo before extraction.[1]

LC-MS/MS Method Parameters

The following tables summarize the chromatographic and mass spectrometric conditions.

Table 1: Chromatographic Conditions [1][7]

Parameter	Value
Column	Agilent Pursuit XRS3 Diphenyl, 150 × 3 mm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	Acetonitrile
Flow Rate	0.3 mL/min
Column Temperature	35 °C
Injection Volume	5 µL
Gradient Elution	Time (min) / % Mobile Phase B: 0.0/30, 2.0/30, 8.0/90, 9.0/90, 9.1/30, 10/30

Table 2: Mass Spectrometer Source and Acquisition Parameters [1][7]

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Gas Temperature	150 °C
Gas Flow	18 L/min
Nebulizer	20 psi
Sheath Gas Heater	375 °C
Sheath Gas Flow	12 L/min
Capillary Voltage	3500 V
Nozzle Voltage	500 V
MRM Transitions	Specific precursor and product ions for N-nitroso-moxifloxacin and Moxifloxacin should be optimized. For N-nitroso-moxifloxacin, a potential transition is m/z 431.2 → 356.1.

Data Presentation and Performance

The developed method should be validated according to ICH guidelines to demonstrate its suitability for the intended purpose. Key validation parameters are summarized below.

Table 3: Summary of Method Performance Data [1]

Parameter	Result
Limit of Detection (LOD)	1 pg/mL
Limit of Quantitation (LOQ)	2.5 pg/mL
Linearity Range	2.5 pg/mL to 10 ng/mL
Correlation Coefficient (R²)	> 0.991
Signal-to-Noise Ratio (S/N) at LOQ	232:1
Recovery in Placebo (at LOQ)	86.33%
Reproducibility at LOQ (%RSD, n=7)	4.7%

Conclusion

The described LC-MS/MS method provides a highly sensitive, specific, and reproducible approach for the quantification of N-nitroso-moxifloxacin in pharmaceutical formulations. The low limit of detection and quantification allows for the accurate measurement of this impurity at levels well below the regulatory acceptable intake limit. This application note and protocol serve as a comprehensive guide for researchers, scientists, and drug development professionals in establishing robust analytical methods for the control of nitrosamine impurities, ensuring the safety and quality of pharmaceutical products. Regular monitoring using such validated methods is essential for compliance with global regulatory expectations for nitrosamine impurity control.[2][3][4]

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. pharmtech.com [pharmtech.com]
• 3. FDA Provides Guidance to Manufacturers for Controlling Nitrosamine Impurities in Human Drugs | Winston & Strawn [winston.com]
• 4. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 5. N-Nitroso Moxifloxacin, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 6. veeprho.com [veeprho.com]
• 7. researchgate.net [researchgate.net]

Application Note: Sample Preparation for the Analysis of N-Nitroso-Moxifloxacin in Pharmaceutical Formulations

Audience: Researchers, scientists, and drug development professionals.

Introduction

Moxifloxacin (B1663623) is a broad-spectrum fluoroquinolone antibiotic used to treat a variety of bacterial infections.[1] During the synthesis, storage, or handling of moxifloxacin, a nitrosamine (B1359907) impurity, N-nitroso-moxifloxacin, can form.[1] N-nitroso-moxifloxacin is classified as a Nitrosamine Drug Substance Related Impurity (NDSRI).[2] Regulatory bodies, such as the U.S. Food and Drug Administration (FDA), closely monitor such impurities due to their potential health risks.[1] N-nitroso-moxifloxacin is categorized as a Class-4 impurity by the FDA, with a specified acceptable intake (AI) limit of 1,500 ng/day.[2][3]

The sensitive and accurate quantification of this impurity is crucial for ensuring the safety and quality of moxifloxacin-containing drug products. Advanced analytical techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) are employed for this purpose.[1][4] This application note provides detailed protocols for the sample preparation of moxifloxacin tablets and eye drops for the subsequent analysis of N-nitroso-moxifloxacin by LC-MS/MS.

Materials and Reagents

Material/Reagent	Grade	Source (Example)
N-Nitroso-Moxifloxacin Analytical Standard	Reference Standard	Veeprho Pharmaceuticals, SynZeal
Moxifloxacin Tablets (400 mg)	Pharmaceutical Grade	Commercial Source
Moxifloxacin Eye Drops (0.5% w/v)	Pharmaceutical Grade	Commercial Source
Methanol	LC-MS Grade	Honeywell, Biosolve
Water	LC-MS Grade	Honeywell
Ammonium Formate	MS Grade	Fluka, Honeywell
Formic Acid	MS Grade	Fluka, Honeywell
Ammonium Fluoride	MS Grade	Fluka, Honeywell
Polyvinylidene Fluoride (PVDF) Syringe Filters	0.22 µm	Millipore
Acetonitrile (B52724)	HPLC Grade	Merck

Equipment

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple Quadrupole or High-Resolution Mass Spectrometer (MS)

• Analytical Balance

• Vortex Mixer

• Centrifuge (capable of 4,500 - 9,000 rpm)

• Rotational Shaker (Rotospin)

• Sonicator

• Mortar and Pestle

• Volumetric flasks, pipettes, and general laboratory glassware

• 15 mL Centrifuge Tubes

Experimental Protocols

Protocol 1: Preparation of Standard Solutions

• Primary Stock Solution (100 µg/mL): Accurately weigh 5 mg of the N-nitroso-moxifloxacin analytical standard and transfer it to a 50 mL volumetric flask.[2] Dissolve and dilute to the mark with a suitable diluent (e.g., 80:20 v/v mixture of acetonitrile and water).[5]

• Working Standard Solution (1 µg/mL or 1 ppm): Dilute 1 mL of the Primary Stock Solution to 100 mL with the diluent in a volumetric flask.[2]

• Calibration Curve Standards (e.g., 2.5 pg/mL to 10 ng/mL): Prepare a series of calibration standards by performing serial dilutions of the Working Standard Solution.[2]

Protocol 2: Sample Preparation for Moxifloxacin Tablets (400 mg)

This protocol outlines the extraction of N-nitroso-moxifloxacin from solid dosage forms for LC-MS/MS analysis.

• Tablet Comminution: Grind at least 10 moxifloxacin 400 mg tablets into a fine, homogenous powder using a mortar and pestle.[6]

• Sample Weighing: Accurately weigh an amount of the tablet powder equivalent to one tablet (containing 400 mg of moxifloxacin) and transfer it into a 15 mL centrifuge tube.[2]

• Extraction: Add 10 mL of diluent (e.g., 80:20 v/v acetonitrile:water) to the centrifuge tube.[2][5]

• Mixing and Shaking: Vortex the tube for 1 minute, followed by mechanical shaking on a rotational shaker for 20 minutes to ensure thorough extraction.[2]

• Centrifugation: Centrifuge the solution at 9,000 rpm for 10 minutes to separate the excipients.[2] An alternative condition is 4,500 rpm for 15 minutes.[6]

• Filtration and Collection: Carefully collect the supernatant and filter it through a 0.22 µm PVDF syringe filter.[6] Transfer the clear filtrate into an HPLC vial for analysis.

Caption: Experimental workflow for N-nitroso-moxifloxacin extraction from tablets.

Protocol 3: Sample Preparation for Moxifloxacin Eye Drops (0.5% w/v)

This protocol is adapted for liquid formulations like ophthalmic solutions.[6]

• Sample Weighing: Accurately weigh an amount of the eye drop solution equivalent to 50 mg of moxifloxacin (approximately 1 mL for a 0.5% w/v solution) into a 15 mL centrifuge tube.[6]

• Extraction: Add 10 mL of diluent to the tube.[6]

• Mixing and Sonication: Vortex the solution for 15 minutes, followed by sonication to ensure complete dissolution and mixing.[6]

• Centrifugation: Centrifuge the mixture for 15 minutes at 4,500 rpm.[6]

• Filtration and Collection: Collect the supernatant and filter it through a 0.22 µm PVDF syringe filter into an LC-MS sample vial for analysis.[6]

Caption: Experimental workflow for N-nitroso-moxifloxacin extraction from eye drops.

Method Performance and Data

The following table summarizes the quantitative performance data achieved using the described sample preparation and subsequent LC-MS/MS analysis for moxifloxacin tablets.

Parameter	Result
Limit of Detection (LOD)	1 pg/mL
Limit of Quantification (LOQ)	2.5 pg/mL
Linearity Range	2.5 pg/mL to 10 ng/mL
Correlation Coefficient (R²)	> 0.991
Spike Recovery at LOQ	86.33% (Average)
Reproducibility at LOQ (%RSD, n=7)	~ 4.7%
Data sourced from an application note by Agilent Technologies.[2]

Conclusion

The sample preparation protocols detailed in this document provide robust and efficient methods for the extraction of N-nitroso-moxifloxacin from both solid and liquid pharmaceutical formulations. The high recovery and good reproducibility demonstrate the suitability of these methods for routine quality control analysis and regulatory submissions.[2] The use of a simple "dilute and shoot" approach after extraction minimizes sample manipulation, making it an effective strategy for sensitive and accurate quantification by LC-MS/MS.

References

• 1. N-Nitroso Moxifloxacin, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. lcms.labrulez.com [lcms.labrulez.com]
• 3. veeprho.com [veeprho.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Detection of N-nitroso-moxifloxacin in Moxifloxacin API

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-moxifloxacin is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of moxifloxacin (B1663623), a widely used fluoroquinolone antibiotic.[1] Nitrosamine impurities are a class of compounds that are of significant concern to regulatory agencies and pharmaceutical manufacturers due to their potential carcinogenic properties.[2] N-nitroso-moxifloxacin can form during the synthesis, storage, or handling of moxifloxacin through the interaction of the secondary amine moiety in the moxifloxacin molecule with nitrosating agents.[3][4]

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) have established stringent guidelines for the control of nitrosamine impurities in drug substances and products.[5][6] For N-nitroso-moxifloxacin, the FDA has set a maximum allowable intake limit of 1,500 ng/day, categorizing it as a Class 4 nitrosamine impurity based on the Carcinogenic Potency Categorization Approach (CPCA).[1][7] Therefore, highly sensitive and validated analytical methods are crucial for the detection and quantification of this impurity to ensure the safety and quality of moxifloxacin API and its corresponding drug products.

This document provides detailed application notes and protocols for the detection of N-nitroso-moxifloxacin in moxifloxacin API, primarily focusing on a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred analytical technique for the trace-level quantification of nitrosamine impurities due to its high sensitivity, selectivity, and specificity.[4][8] The method detailed below is based on a validated application for the quantitation of N-nitroso-moxifloxacin.[1]

Principle

The method utilizes reversed-phase liquid chromatography for the separation of N-nitroso-moxifloxacin from the moxifloxacin API. The separated analyte is then introduced into a tandem mass spectrometer, where it is ionized, and specific precursor-to-product ion transitions are monitored using Multiple Reaction Monitoring (MRM) for highly selective and sensitive quantification.

Experimental Protocols

• N-nitroso-moxifloxacin analytical standard

• Moxifloxacin API

• Ammonium formate (B1220265) (MS grade)

• Formic acid (MS grade)

• Methanol (MS grade)

• Water (LC-MS grade)

• Diluent: To be prepared as specified in the method.

Standard Preparation:

• Stock Solution (100 µg/mL): Accurately weigh and dissolve 5 mg of N-nitroso-moxifloxacin analytical standard in the diluent in a 50 mL volumetric flask.

• Working Standard Solution (1 ppm): Dilute 1 mL of the stock solution to 100 mL with the diluent.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the working standard solution to achieve concentrations ranging from 2.5 pg/mL to 10 ng/mL.[1]

Sample Preparation (Moxifloxacin API):

• Accurately weigh a portion of the moxifloxacin API and dissolve it in the diluent to achieve a final concentration of 1.5 mg/mL.[1]

• Vortex the solution for 1 minute.

• Subject the solution to rotational shaking for 20 minutes.

• Centrifuge the solution at 9,000 rpm for 10 minutes.[1]

• Transfer the supernatant to an HPLC vial for analysis.

The following tables summarize the instrumental parameters for the LC-MS/MS analysis.[1]

Table 1: Liquid Chromatography Conditions

Parameter	Value
LC System	Agilent 1290 Infinity II LC or equivalent
Column	Agilent Pursuit XRS3 Diphenyl or equivalent
Mobile Phase A	To be specified based on the application note
Mobile Phase B	To be specified based on the application note
Flow Rate	To be specified based on the application note
Column Temperature	To be specified based on the application note
Injection Volume	To be specified based on the application note

Table 2: Mass Spectrometry Acquisition Parameters

Parameter	Value
MS System	Agilent 6495D Triple Quadrupole LC/MS or equivalent
Ionization Mode	Positive
Precursor Ion (m/z)	To be specified for N-nitroso-moxifloxacin
Product Ion (m/z)	To be specified for N-nitroso-moxifloxacin
Collision Energy (V)	To be specified for N-nitroso-moxifloxacin

Table 3: Mass Spectrometry Source Parameters

Parameter	Value
Ionization Source	Agilent Jet Stream Technology Ion Source (AJS)
Gas Temperature	290 °C
Gas Flow	11 L/min
Nebulizer	35 psi
Sheath Gas Temperature	375 °C
Sheath Gas Flow	12 L/min
Capillary Voltage	2,500 V
Nozzle Voltage	0 V

Data Analysis and Quantification

• Data acquisition and processing are performed using appropriate software (e.g., Agilent MassHunter).[1]

• Quantification is based on the peak area of the specific MRM transition for N-nitroso-moxifloxacin.

• A calibration curve is constructed by plotting the peak area against the concentration of the calibration standards.

• The concentration of N-nitroso-moxifloxacin in the moxifloxacin API sample is determined from the calibration curve.

Method Performance and Validation

The analytical method should be validated according to the International Council for Harmonisation (ICH) guidelines to ensure it is fit for its intended purpose. Key validation parameters are summarized in the table below, with typical performance data from a validated method.[1]

Table 4: Summary of Quantitative Data and Method Validation Parameters

Parameter	Result
Limit of Detection (LOD)	1 pg/mL (equivalent to 0.0006 ppm with respect to the test concentration)
Limit of Quantification (LOQ)	2.5 pg/mL (equivalent to 0.0017 ppm with respect to the test concentration)
Linearity Range	2.5 pg/mL to 10 ng/mL
Correlation Coefficient (R²)	> 0.991
Recovery	Average recovery of 86.33% in placebo
Precision (%RSD)	Approximately 4.7% for seven replicate injections at the LOQ level
Signal-to-Noise Ratio (S/N) at LOQ	232:1

Alternative Analytical Techniques

While LC-MS/MS is the most common and sensitive technique, other methods can also be employed for the detection of nitrosamine impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is suitable for volatile nitrosamines. However, for less volatile or thermolabile compounds like N-nitroso-moxifloxacin, derivatization might be necessary.[4][9]

• High-Resolution Mass Spectrometry (HRMS): HRMS offers high mass accuracy and resolution, which can be beneficial for the identification and confirmation of unknown impurities.[7]

Visualizations

N-nitroso-moxifloxacin Formation Pathway

Caption: Formation of N-nitroso-moxifloxacin from moxifloxacin and nitrosating agents.

Experimental Workflow for N-nitroso-moxifloxacin Detection

Caption: Workflow for the analysis of N-nitroso-moxifloxacin in moxifloxacin API.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. veeprho.com [veeprho.com]
• 3. Nitrosamine Impurities in Medicinal Products and APIs - the New FDA Guidance - ECA Academy [gmp-compliance.org]
• 4. N-Nitroso Moxifloxacin, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 5. fda.gov [fda.gov]
• 6. FDA revises final guidance on nitrosamine impurities | RAPS [raps.org]
• 7. N-Nitroso Moxifloxacin | Manasa Life Sciences [manasalifesciences.com]
• 8. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for the Quantification of N-nitroso-moxifloxacin in Tablets

For Researchers, Scientists, and Drug Development Professionals

Introduction

Recent regulatory scrutiny has highlighted the presence of nitrosamine (B1359907) impurities in pharmaceutical products. N-nitroso-moxifloxacin, a nitrosamine derivative of the fluoroquinolone antibiotic moxifloxacin (B1663623), is a potential impurity that requires careful monitoring and control.[1] This document provides detailed application notes and protocols for the quantification of N-nitroso-moxifloxacin in tablets, addressing the need for sensitive and robust analytical methods to ensure drug safety and regulatory compliance.

N-nitroso-moxifloxacin is classified as a Class 4 nitrosamine drug substance-related impurity (NDSRI) by the U.S. Food and Drug Administration (FDA), with a corresponding acceptable intake (AI) limit of 1500 ng/day.[1][2] The formation of N-nitroso-moxifloxacin can occur when the secondary amine moiety of the moxifloxacin molecule reacts with nitrosating agents, such as nitrites, under specific conditions.[3] Given the potential health risks associated with nitrosamine impurities, highly sensitive analytical methods are essential for their detection and quantification at trace levels in pharmaceutical dosage forms.

These application notes describe a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of N-nitroso-moxifloxacin in moxifloxacin tablets. The protocols provided herein cover sample preparation, chromatographic separation, and mass spectrometric detection, along with method performance data.

Regulatory Context

Global regulatory agencies, including the FDA and the European Medicines Agency (EMA), have established strict guidelines for the control of nitrosamine impurities in drug products.[4] Manufacturers are required to perform risk assessments to evaluate the potential for nitrosamine formation in their products and, if a risk is identified, to conduct confirmatory testing using validated analytical methods.[5] The acceptable intake (AI) limit for N-nitroso-moxifloxacin has been set at 1500 ng/day.[1][2]

General Workflow for Nitrosamine Impurity Analysis

A comprehensive approach to nitrosamine impurity analysis involves a multi-step process, from initial risk assessment to the implementation of control strategies. The following diagram illustrates a typical workflow.

Caption: A general workflow for the assessment and control of nitrosamine impurities in pharmaceuticals.

Formation Pathway of N-nitroso-moxifloxacin

N-nitroso-moxifloxacin is formed from the reaction of the secondary amine in the moxifloxacin structure with a nitrosating agent, typically under acidic conditions.

Caption: Simplified reaction scheme for the formation of N-nitroso-moxifloxacin.

Experimental Protocols

This section details the materials and methods for the quantification of N-nitroso-moxifloxacin in 400 mg moxifloxacin tablets.

Protocol 1: Quantification of N-nitroso-moxifloxacin using LC-MS/MS

This protocol is based on a highly sensitive and robust method developed for the quantification of N-nitroso-moxifloxacin.[1]

1. Materials and Reagents

• N-nitroso-moxifloxacin analytical standard

• Moxifloxacin tablets (400 mg)

• Placebo tablets

• Methanol (B129727) (MS grade)

• Water (MS grade)

• Ammonium (B1175870) formate (B1220265) (MS grade)

• Formic acid (MS grade)

• Ammonium fluoride (B91410) (MS grade)

2. Instrumentation

• Agilent 1290 Infinity II LC system (or equivalent)

• Agilent 6495D Triple Quadrupole LC/MS system (or equivalent)

3. Sample Preparation

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve 5 mg of N-nitroso-moxifloxacin analytical standard in a suitable diluent and make up the volume to 50 mL in a volumetric flask.

• Working Standard Solution (1 ppm): Dilute 1 mL of the stock solution to 100 mL with the diluent.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the working standard solution to cover the desired concentration range (e.g., 2.5 pg/mL to 10 ng/mL).

• Tablet Sample Preparation:

  • Weigh and transfer an amount of powdered moxifloxacin tablet equivalent to one tablet into a 15 mL centrifuge tube.

  • Add 10 mL of diluent.

  • Vortex for 1 minute.

  • Shake for 20 minutes using a rotational shaker.

  • Centrifuge at 9,000 rpm for 10 minutes.

  • Transfer the supernatant to an HPLC vial for analysis.

• Placebo and Spiked Placebo Preparation: Prepare a placebo solution using the same procedure as the tablet sample. A spiked placebo sample can be prepared by adding a known amount of N-nitroso-moxifloxacin to the placebo before extraction.

4. LC-MS/MS Method Parameters

Parameter	Condition
LC Column	Agilent Pursuit XRS3 Diphenyl, 150 × 3 mm
Mobile Phase A	2 mM Ammonium formate and 0.1% Formic acid in Water
Mobile Phase B	2 mM Ammonium formate and 0.1% Formic acid in Methanol
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI) Positive
Gas Temperature	230 °C
Gas Flow	14 L/min
Nebulizer	35 psi
Sheath Gas Temp	350 °C
Sheath Gas Flow	12 L/min
Capillary Voltage	3500 V

5. Data Acquisition and Analysis

Acquire data using appropriate software (e.g., Agilent MassHunter). Quantify N-nitroso-moxifloxacin using a calibration curve constructed from the peak areas of the calibration standards.

Quantitative Data Summary

The following table summarizes the performance characteristics of the described LC-MS/MS method for the quantification of N-nitroso-moxifloxacin.

Parameter	Result	Reference
Limit of Detection (LOD)	1 pg/mL	[1][6]
Limit of Quantification (LOQ)	2.5 pg/mL	[1][6]
Linearity Range	2.5 pg/mL to 10 ng/mL	[1][6]
Correlation Coefficient (R²)	> 0.991	[1][6]
Average Recovery in Placebo	86.33%	[6]
Reproducibility at LOQ (%RSD)	~4.7% (for seven replicate injections)	[6]
Signal-to-Noise Ratio (S/N) at LOQ	232:1	[6]

Alternative and Complementary Analytical Considerations

While the detailed protocol provides a robust method, alternative approaches can be considered for method development and optimization.

• Chromatographic Columns: Different column chemistries can offer alternative selectivity. For nitrosamine analysis, Biphenyl stationary phases have shown good retention for more polar nitrosamines.[6] C18 columns are also widely used for the separation of nitrosamines and related impurities.[7][8]

• Mobile Phase Composition: The mobile phase typically consists of an aqueous component with a pH modifier (e.g., formic acid or ammonium formate) and an organic solvent (e.g., methanol or acetonitrile). Optimization of the mobile phase composition and gradient is crucial for achieving adequate separation from the API and other matrix components.

• Sample Preparation: While the described method uses a straightforward extraction and centrifugation procedure, other techniques such as Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) can be employed for more complex matrices to enhance sample clean-up and analyte concentration.

Conclusion

The quantification of N-nitroso-moxifloxacin in tablets is a critical aspect of ensuring the safety and quality of this widely used antibiotic. The LC-MS/MS method detailed in these application notes provides a highly sensitive, specific, and reproducible approach for the analysis of this nitrosamine impurity. By implementing robust analytical methods and adhering to a comprehensive risk assessment and control strategy, pharmaceutical manufacturers can effectively manage the risks associated with nitrosamine impurities and ensure compliance with global regulatory expectations. Continuous monitoring and method optimization are recommended to adapt to evolving regulatory landscapes and analytical technologies.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. N-Nitroso Moxifloxacin | Manasa Life Sciences [manasalifesciences.com]
• 3. researchgate.net [researchgate.net]
• 4. waters.com [waters.com]
• 5. ojs.actamedicamarisiensis.ro [ojs.actamedicamarisiensis.ro]
• 6. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 7. Development and optimization of an LC-MS method for the separation of nitrosamine impurities | The Journal of Critical Care Medicine [actamedicamarisiensis.ro]
• 8. Synthesis and Trace-Level Quantification of Mutagenic and Cohort-of-Concern Ciprofloxacin Nitroso Drug Substance-Related Impurities (NDSRIs) and Other Nitroso Impurities Using UPLC-ESI-MS/MS—Method Optimization Using I-Optimal Mixture Design - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-nitroso-moxifloxacin Reference Standard

Introduction

N-nitroso-moxifloxacin is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the fluoroquinolone antibiotic, moxifloxacin (B1663623).[1] It is formed from the N-nitroso derivative of a secondary amine present in the moxifloxacin structure.[1][2] Regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) closely monitor nitrosamine impurities in pharmaceutical products due to their potential health risks.[2] N-nitroso-moxifloxacin is classified as a Class-4 impurity by the FDA, with a maximum acceptable intake limit of 1,500 ng/day.[1][3][4]

The N-nitroso-moxifloxacin reference standard is a highly characterized material essential for the accurate detection and quantification of this impurity in moxifloxacin active pharmaceutical ingredients (APIs) and finished drug products.[3][5] This document provides detailed protocols for the use of this reference standard in various analytical applications.

Applications of the Reference Standard

The N-nitroso-moxifloxacin reference standard is critical for several key activities in pharmaceutical quality control and drug development:

• Analytical Method Development and Validation (AMV): Essential for developing and validating sensitive and specific analytical methods for the detection and quantification of the impurity.[3][6]

• Quality Control (QC): Used as a standard in routine QC testing of moxifloxacin to ensure product safety and compliance with regulatory limits.[3][6]

• Impurity Profiling: Enables the identification and characterization of impurities in moxifloxacin.[4]

• Limit of Detection (LOD) and Limit of Quantification (LOQ) Establishment: Helps in determining the sensitivity of analytical methods.[3][5]

• Regulatory Submissions: Data generated using this standard is crucial for Abbreviated New Drug Applications (ANDA) and New Drug Applications (NDA) filings to demonstrate control over impurities.[3][5]

Below is a logical workflow for nitrosamine impurity analysis in pharmaceutical products.

Logical workflow for nitrosamine impurity analysis.

Experimental Protocols

Advanced analytical techniques such as Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) are recommended for the precise and sensitive quantification of N-nitroso-moxifloxacin.[2]

Protocol 1: Quantification by LC-MS/MS

This protocol describes a highly sensitive and robust method for the quantification of N-nitroso-moxifloxacin in a 400 mg moxifloxacin tablet formulation using a triple quadrupole LC/MS/MS system.[1]

1. Materials and Reagents:

• N-nitroso-moxifloxacin Reference Standard

• Moxifloxacin API, formulation tablets, and placebo

• Ammonium formate, Formic acid, Ammonium fluoride (B91410) (MS Grade)

• Methanol (MS Grade)

• Water (MS Grade)

• Diluent: A suitable solvent mixture for dissolving the sample and standard, often a mix of the mobile phase constituents.

2. Standard Preparation:

• Stock Solution (100 µg/mL): Accurately weigh and dissolve 5 mg of the N-nitroso-moxifloxacin reference standard in a 50 mL volumetric flask using the diluent.[1]

• Working Standard Solution (1 µg/mL or 1 ppm): Dilute 1 mL of the stock solution to 100 mL with the diluent.[1]

• Calibration Curve Standards (2.5 pg/mL to 10 ng/mL): Prepare a series of at least 6-8 calibration standards by performing serial dilutions of the working standard solution.[1]

3. Sample Preparation (for 400 mg Tablets):

• Place an amount of powdered tablet equivalent to one dose into a 15 mL centrifuge tube.[1]

• Add 10 mL of diluent.[1]

• Vortex for 1 minute, followed by rotational shaking for 20 minutes.[1]

• Centrifuge the solution at 9,000 rpm for 10 minutes.[1]

• Transfer the supernatant to an HPLC vial for analysis.[1]

• Prepare a placebo solution and a spiked placebo sample (e.g., at the LOQ level) using the same procedure.[1]

4. Instrumentation and Conditions: The following tables summarize the chromatographic and mass spectrometric conditions based on a published method.[1]

Table 1: Chromatographic Conditions | Parameter | Value | | :--- | :--- | | LC System | Agilent 1290 Infinity II or equivalent | | Column | Agilent Pursuit XRS3 Diphenyl, 150 × 3 mm | | Mobile Phase A | 2 mM Ammonium Formate + 0.1% Formic Acid in Water | | Mobile Phase B | 2 mM Ammonium Formate + 0.1% Formic Acid in Methanol | | Flow Rate | 0.4 mL/min | | Column Temp. | 40 °C | | Injection Vol. | 5 µL | | Gradient | Time (min) | %B | | | 0 | 5 | | | 3 | 5 | | | 15 | 95 | | | 18 | 95 | | | 18.1 | 5 | | | 20 | 5 |

Table 2: Mass Spectrometer Source Parameters

Parameter	Value
MS System	Agilent 6495D Triple Quadrupole or equivalent
Ionization Mode	ESI Positive
Gas Temp.	230 °C
Gas Flow	15 L/min
Nebulizer	45 psi
Sheath Gas Temp.	350 °C
Sheath Gas Flow	12 L/min

| Capillary Voltage | 3500 V |

Table 3: MS Acquisition Parameters (MRM)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Fragmentor (V)	Collision Energy (V)
N-nitroso-moxifloxacin	431.2	356.1	50	140	25

| | 431.2 | 413.1 | 50 | 140 | 17 |

5. Data Analysis:

• Acquire data using appropriate software (e.g., Agilent MassHunter).[1]

• Construct a calibration curve by plotting the peak area response against the concentration of the standards.

• Quantify the amount of N-nitroso-moxifloxacin in the test samples by interpolating their peak area responses from the calibration curve.

Experimental workflow for LC-MS/MS analysis.

Table 4: Method Performance Characteristics

Parameter	Result
Limit of Detection (LOD)	1 pg/mL[1]
Limit of Quantification (LOQ)	2.5 pg/mL[1]
Linearity Range	2.5 pg/mL to 10 ng/mL (R² > 0.991)[1]
Reproducibility (%RSD at LOQ)	~4.7% (for seven replicate injections)[1]

| Average Recovery (in placebo) | 86.33%[1] |

Protocol 2: Analysis by HPLC-UV

While LC-MS/MS is the preferred method for trace-level quantification, a validated HPLC-UV method can be developed for screening purposes or when MS is unavailable. This protocol outlines the general steps for developing such a method.

1. Instrument and Column Selection:

• HPLC System: A system equipped with a UV/Vis or Photodiode Array (PDA) detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm) is a common starting point.[7][8]

• Wavelength Selection: Determine the maximum absorbance wavelength (λmax) of N-nitroso-moxifloxacin by scanning a standard solution. For moxifloxacin, the λmax is around 296 nm, which can be a starting point for method development.[7]

2. Method Development:

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate (B84403) buffer or 0.1% formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is typical.[8] The goal is to achieve good chromatographic separation between moxifloxacin and the N-nitroso impurity.

• Isocratic vs. Gradient Elution: Start with an isocratic method. If co-elution occurs, develop a gradient method to improve resolution.

• Flow Rate: A typical flow rate is 1.0 mL/min.[7]

3. Standard and Sample Preparation:

• Prepare stock and working standard solutions of the N-nitroso-moxifloxacin reference standard in a suitable diluent (e.g., mobile phase).

• Prepare sample solutions as described in the LC-MS/MS protocol, ensuring the final concentration is within the expected linear range of the UV detector.

4. Validation:

• Validate the developed method according to ICH guidelines, assessing parameters such as specificity, linearity, range, accuracy, precision, LOD, and LOQ.

Experimental workflow for HPLC-UV method development.

Protocol 3: Structural Confirmation by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is used for the unequivocal structural confirmation of the reference standard itself. While not a routine QC test for quantification, it is part of the standard's characterization.

1. Materials and Equipment:

• N-nitroso-moxifloxacin Reference Standard

• Deuterated solvent (e.g., DMSO-d₆, CDCl₃)

• NMR Spectrometer (e.g., 400 MHz or higher)

• 5 mm NMR tubes

2. Sample Preparation:

• Accurately weigh 5-10 mg of the N-nitroso-moxifloxacin reference standard.

• Dissolve the standard in approximately 0.6-0.7 mL of a suitable deuterated solvent in a clean, dry vial.

• Transfer the solution to an NMR tube.

3. Data Acquisition:

• Place the NMR tube in the spectrometer.

• Acquire a ¹H NMR spectrum. Typical parameters include a 30° pulse, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• If required, acquire other spectra such as ¹³C NMR, DEPT, COSY, and HSQC for full structural elucidation.

4. Data Analysis:

• Process the acquired spectrum (Fourier transform, phase correction, and baseline correction).

• Integrate the peaks and assign the chemical shifts to the corresponding protons in the N-nitroso-moxifloxacin structure.

• Compare the resulting spectrum with the certificate of analysis provided by the supplier to confirm the identity and purity of the reference standard.[2]

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. N-Nitroso Moxifloxacin, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 3. veeprho.com [veeprho.com]
• 4. N-Nitroso Moxifloxacin | Manasa Life Sciences [manasalifesciences.com]
• 5. veeprho.com [veeprho.com]
• 6. N-Nitroso Moxifloxacin | SynZeal [synzeal.com]
• 7. Improved HPLC Method for the Determination of Moxifloxacin in Application to a Pharmacokinetics Study in Patients with Infectious Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocol for the Determination of N-nitroso-moxifloxacin Impurity

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-moxifloxacin is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the fluoroquinolone antibiotic, moxifloxacin (B1663623).[1] Nitrosamine impurities are classified as probable human carcinogens, and their presence in pharmaceutical products is a significant concern for regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[2] Consequently, sensitive and accurate analytical methods are required to detect and quantify N-nitroso-moxifloxacin at trace levels in moxifloxacin drug substances and products to ensure patient safety.

This document provides a detailed protocol for the testing of N-nitroso-moxifloxacin impurity, based on a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. This method is highly specific, sensitive, and reproducible for the quantification of N-nitroso-moxifloxacin.

Regulatory Context

Regulatory bodies like the FDA and EMA have issued guidance for the control of nitrosamine impurities in human drugs.[2][3][4] N-nitroso-moxifloxacin has been categorized by the FDA, and an acceptable intake (AI) limit has been established to control the potential carcinogenic risk.[1][5] For N-nitroso-moxifloxacin, the U.S. FDA's current Acceptable Intake (AI) limit is 1500 ng/day.[5] Manufacturers are required to perform risk assessments to evaluate the potential for nitrosamine formation in their products and, if a risk is identified, to conduct confirmatory testing using appropriately validated analytical methods.[6]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the analytical method described in this protocol.

Parameter	Value	Reference
Analyte	N-nitroso-moxifloxacin	[1]
Drug Product	Moxifloxacin 400 mg tablets	[1]
Acceptable Intake (AI) Limit	1500 ng/day	[1][5]
Limit of Detection (LOD)	1 pg/mL	[1]
Limit of Quantification (LOQ)	2.5 pg/mL	[1]
Calibration Curve Range	2.5 pg/mL to 10 ng/mL	[1]
Linearity (R²)	> 0.991	[1]
Recovery at LOQ	86.33%	[1]
Reproducibility at LOQ (%RSD)	~4.7% (for seven replicate injections)	[1]

Experimental Protocol: LC-MS/MS Method

This protocol is adapted from a published application note for the quantitation of N-nitroso-moxifloxacin in 400 mg moxifloxacin tablet formulations using an Agilent 1290 Infinity II LC coupled to an Agilent 6495D triple quadrupole LC/MS/MS.[1]

Materials and Reagents

• N-nitroso-moxifloxacin analytical standard[1]

• Moxifloxacin API, formulation tablets, and placebo[1]

• Ammonium formate (B1220265) (MS grade)[1]

• Formic acid (MS grade)[1]

• Ammonium fluoride (B91410) (MS grade)[1]

• Methanol (B129727) (MS grade)[1]

• Water (MS grade)[1]

• Diluent: A mixture of methanol and water can be used. A common diluent is an 8:2 (v/v) mixture of acetonitrile (B52724) and water.[7]

Instrumentation

• Agilent 1290 Infinity II LC system (or equivalent)[1]

• Agilent 6495D triple quadrupole LC/MS/MS (or equivalent)[1]

• Analytical column: Agilent Pursuit XRS3 Diphenyl, 150 × 3 mm (or equivalent)[1]

Chromatographic Conditions

Parameter	Value
Column	Agilent Pursuit XRS3 Diphenyl, 150 × 3 mm
Mobile Phase A	Water with additives (e.g., 0.1% formic acid)
Mobile Phase B	Acetonitrile/Methanol with additives (e.g., 0.1% formic acid)
Flow Rate	(Specify based on method development, e.g., 0.4 mL/min)
Column Temperature	(Specify based on method development, e.g., 40 °C)
Injection Volume	(Specify based on method development, e.g., 5 µL)
Gradient Elution	A gradient program should be developed to ensure good separation between moxifloxacin and N-nitroso-moxifloxacin.[1]

Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	(Specify for N-nitroso-moxifloxacin)
Product Ions (m/z)	(Specify at least two for quantification and qualification)
Gas Temperature	(Specify based on optimization, e.g., 200 °C)
Gas Flow	(Specify based on optimization, e.g., 14 L/min)
Nebulizer Pressure	(Specify based on optimization, e.g., 20 psi)
Sheath Gas Temperature	(Specify based on optimization, e.g., 350 °C)
Sheath Gas Flow	(Specify based on optimization, e.g., 11 L/min)
Capillary Voltage	(Specify based on optimization, e.g., 3000 V)

Preparation of Standard Solutions

• Stock Solution: Accurately weigh a suitable amount of N-nitroso-moxifloxacin analytical standard and dissolve it in the diluent to prepare a stock solution of known concentration (e.g., 100 µg/mL).[1]

• Working Standard Solution: Dilute the stock solution with the diluent to obtain a working standard solution (e.g., 1 ppm).[1]

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the working standard solution to cover the desired concentration range (e.g., 2.5 pg/mL to 10 ng/mL).[1]

Preparation of Test Samples

• Tablet Powder: Accurately weigh and crush a representative number of moxifloxacin tablets (e.g., five) to a fine powder.[1]

• Extraction: Weigh an amount of tablet powder equivalent to a specific amount of moxifloxacin (e.g., 15 mg) and transfer it to a centrifuge tube.[1]

• Add a known volume of diluent (e.g., 10 mL).[1]

• Vortex the tube for 1 minute, followed by shaking for 20 minutes.[1]

• Centrifugation: Centrifuge the solution at a high speed (e.g., 9,000 rpm) for 10 minutes.[1]

• Analysis: Transfer the supernatant to an HPLC vial for LC-MS/MS analysis.[1]

System Suitability

Before sample analysis, inject a system suitability standard (a mid-level calibration standard) multiple times (e.g., six replicate injections). The system is deemed suitable for use if the relative standard deviation (%RSD) of the peak areas is within an acceptable limit (e.g., ≤ 5%).

Data Analysis

Quantify the amount of N-nitroso-moxifloxacin in the test samples by comparing the peak area response to the calibration curve generated from the standard solutions.

Workflow and Logical Diagrams

The following diagrams illustrate the overall workflow for nitrosamine impurity testing and the logical relationship of the analytical method.

Caption: Overall workflow for nitrosamine impurity risk assessment, testing, and control.

Caption: Step-by-step workflow of the analytical method for N-nitroso-moxifloxacin testing.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 3. fda.gov [fda.gov]
• 4. FDA: Updated Guidance for Nitrosamines - ECA Academy [gmp-compliance.org]
• 5. veeprho.com [veeprho.com]
• 6. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for High-Resolution Mass Spectrometry Analysis of N-Nitroso-Moxifloxacin

Introduction

N-nitroso-moxifloxacin is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of moxifloxacin (B1663623), a widely used fluoroquinolone antibiotic.[1] Due to the potential carcinogenic risk associated with nitrosamine impurities, regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent limits for their presence in pharmaceutical products.[2][3][4] The FDA has categorized N-nitroso-moxifloxacin as a Class-4 impurity with a maximum acceptable intake (AI) limit of 1500 ng/day.[1][5] High-resolution mass spectrometry (HRMS) coupled with liquid chromatography (LC) has become an indispensable tool for the accurate detection and quantification of these impurities at trace levels in complex matrices.[6][7] This document provides detailed application notes and protocols for the analysis of N-nitroso-moxifloxacin using LC-HRMS.

Regulatory Context

In recent years, the discovery of nitrosamine impurities in various medications has led to increased regulatory scrutiny.[2][4] Regulatory agencies now require manufacturers to conduct risk assessments to evaluate the potential for nitrosamine formation in their products and, if a risk is identified, to perform confirmatory testing using sensitive and validated analytical methods.[2][3][8][9] The guidance from these agencies provides a framework for controlling nitrosamine impurities in both active pharmaceutical ingredients (APIs) and finished drug products.[3][9]

Experimental Protocols

This section details the methodology for the analysis of N-nitroso-moxifloxacin in moxifloxacin drug products using LC-HRMS.

1. Sample Preparation

The following protocol is adapted for the extraction of N-nitroso-moxifloxacin from moxifloxacin tablets.[1]

• Materials:

  • Moxifloxacin 400 mg tablets

  • N-nitroso-moxifloxacin reference standard

  • Methanol (MS grade)

  • Water (MS grade)

  • Formic acid (MS grade)

  • Diluent: 0.1% formic acid in a 20:80 (v/v) mixture of water and acetonitrile[10]

  • 15 mL centrifuge tubes

  • Vortex mixer

  • Rotational shaker

  • Centrifuge

  • HPLC vials

• Procedure:

  • Accurately weigh and crush five moxifloxacin tablets to a fine powder.

  • Transfer an amount of the powder equivalent to one tablet (e.g., if the average tablet weight is 600 mg, use 600 mg of powder) into a 15 mL centrifuge tube.

  • Add 10 mL of diluent to the centrifuge tube.

  • Vortex the tube for 1 minute to ensure the powder is well dispersed.

  • Place the tube on a rotational shaker for 20 minutes to facilitate extraction.

  • Centrifuge the solution at 9,000 rpm for 10 minutes.[1]

  • Carefully transfer the supernatant into an HPLC vial for LC-HRMS analysis.

2. Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS)

The following parameters are a starting point and may require optimization based on the specific instrumentation used.

Table 1: Optimized LC-HRMS Parameters

Parameter	Value
Liquid Chromatography
Column	Agilent Poroshell Aq-C18 (150 mm × 3.0 mm, 2.7 µm) or equivalent[11]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	Time (min)
0.0
10.0
12.0
12.1
15.0
Flow Rate	0.4 mL/min
Column Temperature	40 °C[12]
Injection Volume	5 µL
High-Resolution Mass Spectrometry
Instrument	Q Exactive HF-X or equivalent HRMS system
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Mode	Parallel Reaction Monitoring (PRM)
Resolution	45,000[6]
Capillary Temperature	350 °C
Sheath Gas Flow Rate	40 arbitrary units
Aux Gas Flow Rate	10 arbitrary units
Spray Voltage	3.5 kV[12]
Precursor Ion (m/z)	431.1725 [M+H]⁺
Product Ions (m/z)	To be determined by infusion of standard

Data Presentation

The following table summarizes the quantitative performance of a validated method for N-nitroso-moxifloxacin analysis. While the original method used a triple quadrupole mass spectrometer, similar performance is expected with a properly optimized HRMS method.

Table 2: Summary of Quantitative Data for N-Nitroso-Moxifloxacin Analysis [1]

Parameter	Result
Limit of Detection (LOD)	1 pg/mL
Limit of Quantification (LOQ)	2.5 pg/mL
Linearity Range	2.5 pg/mL to 10 ng/mL
Correlation Coefficient (R²)	> 0.991
Average Recovery	86.33%
Reproducibility (%RSD at LOQ)	~4.7%

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the LC-HRMS analysis of N-nitroso-moxifloxacin in a pharmaceutical formulation.

Caption: Experimental workflow for N-nitroso-moxifloxacin analysis.

Moxifloxacin Metabolism

Moxifloxacin is primarily metabolized in the liver through phase II conjugation reactions, specifically sulfate (B86663) and glucuronide conjugation.[13][14][15] It does not undergo significant metabolism by the cytochrome P450 system.[13][14]

Caption: Metabolic pathway of moxifloxacin.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 3. fda.gov [fda.gov]
• 4. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 5. veeprho.com [veeprho.com]
• 6. fda.gov [fda.gov]
• 7. benchchem.com [benchchem.com]
• 8. fda.gov [fda.gov]
• 9. FDA: Updated Guidance for Nitrosamines - ECA Academy [gmp-compliance.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. fda.gov [fda.gov]
• 13. droracle.ai [droracle.ai]
• 14. researchgate.net [researchgate.net]
• 15. Pharmacokinetics and metabolism of moxifloxacin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Chromatographic Separation of Moxifloxacin and its N-Nitroso Impurity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Moxifloxacin (B1663623) is a fourth-generation fluoroquinolone antibiotic used to treat a variety of bacterial infections. During the synthesis or storage of the drug substance, impurities can form, one of which is N-nitroso moxifloxacin. This N-nitroso impurity is of particular concern due to the potential carcinogenicity of nitrosamines. Regulatory bodies, such as the U.S. Food and Drug Administration (FDA), have set strict limits on the presence of such impurities in pharmaceutical products.[1][2] N-nitroso moxifloxacin is classified as a Class-4 Nitrosamine Drug Substance-Related Impurity (NDSRI) with a maximum allowable daily intake of 1,500 ng.[1][2]

This application note provides a detailed protocol for the chromatographic separation and quantification of moxifloxacin and its N-nitroso impurity in pharmaceutical formulations. The described methods are essential for quality control, stability testing, and ensuring the safety and efficacy of moxifloxacin-containing products.

Quantitative Data Summary

The following tables summarize the key parameters from validated analytical methods for the separation of moxifloxacin and its N-nitroso impurity.

Table 1: LC-MS/MS Method Parameters for N-Nitroso Moxifloxacin Quantification [1]

Parameter	Value
Instrumentation	Agilent 1290 Infinity II LC coupled to an Agilent 6495D triple quadrupole LC/MS/MS
Column	Details not specified in the provided abstract
Mobile Phase	Details not specified in the provided abstract
Flow Rate	Details not specified in the provided abstract
Detection	Multiple Reaction Monitoring (MRM)
Limit of Detection (LOD)	1 pg/mL
Limit of Quantification (LOQ)	2.5 pg/mL
Linearity Range	2.5 pg/mL to 10 ng/mL (R² > 0.991)
Recovery	86.33% in placebo
Reproducibility (%RSD)	~4.7% at LOQ for seven replicate injections

Table 2: HPLC Method Parameters for Moxifloxacin and Related Substances [3][4]

Parameter	Method 1[3]	Method 2[4]
Instrumentation	RP-HPLC with PDA detector	RP-HPLC with UV detection
Column	Agilent C18 (150 x 4.6 mm, 5 µm)	Waters C18 XTerra
Mobile Phase	0.01 M Potassium dihydrogen orthophosphate buffer and Methanol (B129727) (70:30)	Water with 2% (v/v) Triethylamine : Acetonitrile (B52724) (90:10 v/v), pH adjusted to 6.0 with phosphoric acid
Flow Rate	1.0 mL/min	1.5 mL/min
Column Temperature	30°C	45°C
Detection Wavelength	230 nm	290 nm
Injection Volume	10 µL	Not specified
Run Time	16 min	Not specified
Linearity Range	0.25 to 1.5 µg/mL for impurities	0.2 - 2.0 µg/mL for impurities
LOD	Not specified	~0.05 µg/mL for all analytes
LOQ	Not specified	~0.20 µg/mL for all analytes

Experimental Protocols

Protocol 1: Highly Sensitive Quantification of N-Nitroso Moxifloxacin in Tablets by LC-MS/MS

This protocol is based on a method developed for the trace-level quantification of N-nitroso moxifloxacin in a 400 mg moxifloxacin tablet formulation.[1]

1. Materials and Reagents:

• N-Nitroso Moxifloxacin analytical standard

• Moxifloxacin tablets (400 mg) and placebo

• Methanol (MS grade)[1]

• Water (MS grade)[1]

• Ammonium formate (B1220265) (MS grade)[1]

• Formic acid (MS grade)[1]

• Ammonium fluoride (B91410) (MS grade)[1]

• Diluent (specific composition to be optimized, typically a mixture of organic solvent and water)

2. Standard Solution Preparation:

• Stock Solution (100 µg/mL): Accurately weigh and dissolve 5 mg of N-nitroso moxifloxacin analytical standard in a 50 mL volumetric flask with diluent.

• Working Standard Solution (1 ppm): Dilute 1 mL of the stock solution to 100 mL with diluent.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the working standard solution to cover the desired concentration range (e.g., 2.5 pg/mL to 10 ng/mL).[1]

3. Sample Preparation (from Tablets):

• Weigh and transfer an amount of powdered moxifloxacin tablet equivalent to one tablet into a 15 mL centrifuge tube.

• Add 10 mL of diluent.

• Vortex for 1 minute.

• Shake on a rotational shaker for 20 minutes.

• Centrifuge at 9,000 rpm for 10 minutes.[1]

• Transfer the supernatant to an HPLC vial for analysis.

• Prepare a placebo sample and a spiked placebo sample (at LOQ level) following the same procedure.

4. Chromatographic and Mass Spectrometric Conditions:

• LC System: Agilent 1290 Infinity II LC or equivalent.

• MS System: Agilent 6495D triple quadrupole LC/MS/MS or equivalent.

• Chromatographic Column: A suitable reversed-phase column that provides good separation between moxifloxacin and N-nitroso moxifloxacin.

• Mobile Phase, Gradient, and Flow Rate: To be optimized for optimal separation. A diverter valve can be used to divert the high-concentration moxifloxacin peak to waste to avoid ion source contamination.[1]

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product ions for N-nitroso moxifloxacin should be determined.

5. Data Analysis:

• Quantify the N-nitroso moxifloxacin in the sample by comparing its peak area to the calibration curve generated from the standard solutions.

• Ensure that the signal-to-noise ratio at the LOQ is adequate (e.g., >10:1). A signal-to-noise ratio of 232:1 at the LOQ has been reported.[1]

Protocol 2: RP-HPLC Method for the Determination of Moxifloxacin and Related Substances

This protocol provides a general framework for a stability-indicating RP-HPLC method.

1. Materials and Reagents:

• Moxifloxacin reference standard and impurity standards.

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Potassium dihydrogen orthophosphate (AR grade)

• Triethylamine (HPLC grade)

• Phosphoric acid (AR grade)

• Water (HPLC grade)

2. Solution Preparation:

• Buffer Preparation (for Method 1): Prepare a 0.01 M solution of potassium dihydrogen orthophosphate in water.

• Mobile Phase Preparation (for Method 1): Mix the prepared buffer and methanol in a ratio of 70:30 (v/v). Filter and degas.[3]

• Mobile Phase Preparation (for Method 2): Prepare a solution of water containing 2% (v/v) triethylamine. Adjust the pH to 6.0 with phosphoric acid. Mix this aqueous phase with acetonitrile in a ratio of 90:10 (v/v). Filter and degas.[4]

• Standard and Sample Solutions: Prepare stock and working solutions of moxifloxacin and its impurities in a suitable diluent (e.g., mobile phase or a mixture of water and organic solvent).

3. Chromatographic Conditions:

• HPLC System: A standard HPLC system with a UV or PDA detector.

• Column, Mobile Phase, Flow Rate, and Temperature: As specified in Table 2.

• Detection Wavelength: 230 nm or 290 nm.[3][4]

• Injection Volume: 10 µL.[3]

4. Method Validation:

• Validate the method according to ICH guidelines, including specificity, linearity, accuracy, precision, robustness, and limits of detection and quantification.

Visualizations

Caption: Experimental workflow for the chromatographic analysis of N-nitroso moxifloxacin.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. veeprho.com [veeprho.com]
• 3. A rapid RP-HPLC stability-indicating method development and validation of moxifloxacin hydrochloride-related substances in finished dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Optimization of separation and determination of moxifloxacin and its related substances by RP-HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing N-nitroso-moxifloxacin Analysis in HPLC

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the HPLC analysis of N-nitroso-moxifloxacin, with a specific focus on improving peak shape.

Troubleshooting Guide: Improving N-nitroso-moxifloxacin Peak Shape

Poor peak shape can significantly compromise the accuracy and precision of your N-nitroso-moxifloxacin quantification. This guide provides a systematic approach to diagnosing and resolving common peak shape issues.

Issue: Peak Tailing

Peak tailing is the most common peak shape problem, characterized by an asymmetrical peak with a trailing edge that extends from the peak maximum.

Question: My N-nitroso-moxifloxacin peak is tailing. What are the potential causes and how can I fix it?

Answer:

Peak tailing for N-nitroso-moxifloxacin in reverse-phase HPLC is often due to secondary interactions between the analyte and the stationary phase, or suboptimal mobile phase conditions. Here’s a step-by-step guide to troubleshoot this issue:

1. Evaluate Mobile Phase pH:

• Cause: N-nitroso-moxifloxacin, being a derivative of moxifloxacin (B1663623), possesses basic functional groups. Moxifloxacin has a predicted pKa of approximately 6.43.[1] If the mobile phase pH is close to the pKa of the analyte, it can exist in both ionized and non-ionized forms, leading to secondary interactions with residual silanols on the silica-based column packing material. This is a common cause of peak tailing for basic compounds.

2. Assess Column Chemistry and Condition:

• Cause: The type and condition of your HPLC column play a critical role. Columns with a high density of residual silanol (B1196071) groups are more prone to causing peak tailing with basic compounds. Column degradation over time can also expose more active silanol sites.

• Solution:

  • Use an End-capped Column: Employ a modern, high-quality, end-capped C18 or C8 column. End-capping chemically modifies the silica (B1680970) surface to block most of the residual silanol groups.

  • Consider a Column with a Different Stationary Phase: If tailing persists, consider a column with a different stationary phase chemistry, such as one with a polar-embedded group, which can shield the silanol groups and improve peak shape for basic analytes.

  • Column Washing: If the column has been used extensively, it may be contaminated. Flush the column with a strong solvent wash sequence (e.g., water, methanol (B129727), acetonitrile (B52724), isopropanol) to remove any strongly retained compounds.

3. Optimize Mobile Phase Composition:

• Cause: The organic modifier and any additives in the mobile phase can influence peak shape.

• Solution:

  • Organic Modifier: Acetonitrile generally provides better peak shape than methanol for many compounds due to its lower viscosity and different selectivity.

  • Mobile Phase Additives: The addition of a small amount of a competing base, such as triethylamine (B128534) (TEA), to the mobile phase can help to saturate the active silanol sites on the column, thereby reducing peak tailing of basic analytes. A concentration of 0.1% (v/v) TEA is a common starting point. However, be aware that TEA can suppress ionization in mass spectrometry. Formic acid or acetic acid are more MS-friendly alternatives that also help to control the mobile phase pH.

4. Check for Column Overload:

• Cause: Injecting too much sample onto the column can saturate the stationary phase, leading to peak distortion, including tailing.

• Solution: Reduce the injection volume or the concentration of the sample and re-inject. If the peak shape improves, column overload was likely the issue.

5. Minimize Extra-Column Volume:

• Cause: Excessive tubing length or diameter between the injector, column, and detector can cause band broadening and contribute to peak tailing.

• Solution: Use tubing with the shortest possible length and the smallest appropriate internal diameter to connect the components of your HPLC system.

Issue: Peak Splitting or Shoulders

Split peaks or the appearance of a shoulder on the main peak can be indicative of several problems.

Question: I am observing split peaks or shoulders for N-nitroso-moxifloxacin. What could be the cause and how do I resolve it?

Answer:

Split peaks can arise from issues with the column, the injection solvent, or the separation method itself.

1. Investigate Column Issues:

• Cause: A partially blocked inlet frit on the column is a common cause of split peaks. This can be due to particulate matter from the sample or mobile phase. A void at the head of the column can also lead to peak splitting.

• Solution:

  • Reverse and Flush: Disconnect the column, reverse its direction, and flush it with a strong solvent to dislodge any particulates from the inlet frit.

  • Replace Frit or Column: If flushing does not resolve the issue, the inlet frit may need to be replaced. If a void has formed at the head of the column, the column will likely need to be replaced.

2. Evaluate the Injection Solvent:

• Cause: If the sample is dissolved in a solvent that is significantly stronger (i.e., has a higher elution strength) than the mobile phase, it can cause the analyte to spread on the column before the separation begins, resulting in a distorted or split peak.

• Solution: Whenever possible, dissolve your N-nitroso-moxifloxacin standard and sample in the initial mobile phase composition. If this is not feasible, use a solvent that is weaker than the mobile phase.

3. Consider Co-elution:

• Cause: It is possible that the split peak is actually two closely eluting compounds. This could be an isomer of N-nitroso-moxifloxacin or another impurity.

• Solution: To investigate this, try altering the chromatographic selectivity by changing the mobile phase composition (e.g., the ratio of organic modifier to buffer), the type of organic modifier (e.g., acetonitrile vs. methanol), or the column temperature. If the relative heights of the two parts of the split peak change, it is likely two separate compounds.

Frequently Asked Questions (FAQs)

Q1: What is a good starting HPLC method for the analysis of N-nitroso-moxifloxacin?

A1: Based on published methods for moxifloxacin and its impurities, a good starting point for developing an HPLC method for N-nitroso-moxifloxacin would be a reverse-phase separation on a C18 column. A gradient elution with a mobile phase consisting of an acidic buffer (e.g., 0.1% formic acid in water) and an organic modifier like acetonitrile is a common approach.

Q2: How does the column temperature affect the peak shape of N-nitroso-moxifloxacin?

A2: Increasing the column temperature can sometimes improve peak shape by reducing the viscosity of the mobile phase, which can lead to sharper peaks. However, excessively high temperatures can degrade the column. A typical starting temperature for the analysis of N-nitroso-moxifloxacin is around 30-40°C.

Q3: Can forced degradation studies of moxifloxacin help in understanding the chromatographic behavior of N-nitroso-moxifloxacin?

A3: Yes, forced degradation studies of moxifloxacin can provide valuable insights.[2][3][4][5] These studies often involve subjecting the drug substance to various stress conditions (acidic, basic, oxidative, thermal, and photolytic) to generate potential degradation products, which may include nitrosamines. The analytical methods developed to separate and identify these degradants can offer a good starting point for optimizing the chromatography of N-nitroso-moxifloxacin.

Experimental Protocols

Below are examples of HPLC methods that have been used for the analysis of moxifloxacin and its impurities, which can be adapted for N-nitroso-moxifloxacin.

Table 1: Example HPLC Method for Moxifloxacin and Related Substances

Parameter	Condition 1	Condition 2
Column	Agilent C18 (150 x 4.6 mm, 5 µm)	Waters C18 XTerra (dimensions not specified)
Mobile Phase A	0.01 M Potassium Dihydrogen Orthophosphate	Water with 2% (v/v) Triethylamine, pH adjusted to 6.0 with Phosphoric Acid
Mobile Phase B	Methanol	Acetonitrile
Gradient/Isocratic	Isocratic (70:30, A:B)	Isocratic (90:10, A:B)
Flow Rate	1.0 mL/min	1.5 mL/min
Column Temperature	30°C	45°C
Detection	PDA at 230 nm	UV at 290 nm
Injection Volume	10 µL	Not specified
Reference	[6]	[7]

Table 2: Detailed HPLC-MS/MS Protocol for N-nitroso-moxifloxacin Quantitation

Parameter	Condition
LC System	Agilent 1290 Infinity II LC
MS System	Agilent 6495D triple quadrupole LC/MS/MS
Column	Details not specified in the provided abstract
Mobile Phase A	Ammonium formate (B1220265) and formic acid in water
Mobile Phase B	Methanol
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	20 µL
Reference	[8]

Visualization of Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting poor peak shape for N-nitroso-moxifloxacin in HPLC.

Caption: Troubleshooting workflow for improving N-nitroso-moxifloxacin peak shape in HPLC.

References

• 1. Moxifloxacin CAS#: 151096-09-2 [m.chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. library.dphen1.com [library.dphen1.com]
• 5. Method Development, Validation and Forced Degradation Studies For the Determination of Moxifloxacin in Bulk and Pharmaceutical Dosage Forms Using UV Spectroscopy | Asian Journal of Pharmaceutical Research and Development [ajprd.com]
• 6. A rapid RP-HPLC stability-indicating method development and validation of moxifloxacin hydrochloride-related substances in finished dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. lcms.labrulez.com [lcms.labrulez.com]

Technical Support Center: Mitigating Matrix Effects in N-nitroso-moxifloxacin Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges related to matrix effects in the liquid chromatography-mass spectrometry (LC-MS) analysis of N-nitroso-moxifloxacin.

Troubleshooting Guides

This section offers solutions to common problems encountered during the analysis of N-nitroso-moxifloxacin, with a focus on issues arising from matrix effects.

Issue 1: Poor or Inconsistent Recovery of N-nitroso-moxifloxacin

Possible Cause: Ion suppression or enhancement due to co-eluting matrix components from the drug product formulation. Excipients and the active pharmaceutical ingredient (API), moxifloxacin (B1663623), can interfere with the ionization of N-nitroso-moxifloxacin in the mass spectrometer source.

Troubleshooting Steps:

• Optimize Sample Preparation: The initial and most critical step is to remove interfering matrix components before analysis.[1][2]

  • Solid-Phase Extraction (SPE): SPE is a highly effective technique for cleaning up complex samples. A reversed-phase SPE cartridge can be used to retain N-nitroso-moxifloxacin while allowing polar matrix components to be washed away.

  • Liquid-Liquid Extraction (LLE): LLE can also be employed to separate N-nitroso-moxifloxacin from the sample matrix based on its solubility characteristics.

  • Filtration: At a minimum, all samples should be filtered through a 0.22 µm syringe filter to remove particulates that can clog the LC system and contribute to matrix effects.

• Chromatographic Separation: Enhance the separation of N-nitroso-moxifloxacin from matrix components.

  • Gradient Optimization: Adjust the mobile phase gradient to increase the resolution between N-nitroso-moxifloxacin and any co-eluting peaks.

  • Column Chemistry: Experiment with different column chemistries (e.g., C18, Phenyl-Hexyl) to achieve better separation.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for matrix effects.

  • An SIL-IS, such as N-nitroso-moxifloxacin-d4, will co-elute with the analyte and experience the same degree of ion suppression or enhancement.

  • By calculating the peak area ratio of the analyte to the SIL-IS, the variability caused by matrix effects can be normalized, leading to more accurate and precise quantification.

Issue 2: High Signal Variability Between Injections of the Same Sample

Possible Cause: Inconsistent matrix effects, carryover from previous injections, or instability of the analyte in the prepared sample.

Troubleshooting Steps:

• Improve Sample Preparation Consistency: Ensure that the sample preparation procedure is performed consistently for all samples and standards.

• Implement a Diverter Valve: To prevent contamination of the mass spectrometer with high concentrations of the moxifloxacin API, a diverter valve can be programmed to divert the LC flow to waste during the elution of the API peak.[3]

• Optimize Autosampler Wash: Use a strong solvent in the autosampler wash routine to minimize carryover between injections. A mixture of organic solvent and water is often effective.

• Evaluate Analyte Stability: Assess the stability of N-nitroso-moxifloxacin in the final sample solution over the expected analysis time. Degradation can lead to variable results.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of N-nitroso-moxifloxacin analysis?

A1: Matrix effects are the alteration of the ionization efficiency of N-nitroso-moxifloxacin by co-eluting compounds from the sample matrix (e.g., excipients, API). This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately affecting the accuracy and precision of the analytical method.[2]

Q2: How can I quantitatively assess the matrix effect for my N-nitroso-moxifloxacin method?

A2: The matrix effect can be quantified by comparing the peak area of N-nitroso-moxifloxacin in a standard solution prepared in a pure solvent to the peak area of a post-extraction spiked sample at the same concentration.

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Q3: What are the common excipients in moxifloxacin tablets that can cause matrix effects?

A3: Common excipients in tablet formulations include microcrystalline cellulose, croscarmellose sodium, magnesium stearate, and coating agents. These compounds, along with the high concentration of the moxifloxacin API, can all contribute to matrix effects.

Q4: Is a stable isotope-labeled internal standard for N-nitroso-moxifloxacin commercially available?

A4: Yes, stable isotope-labeled standards for N-nitroso-moxifloxacin, such as N-nitroso-moxifloxacin-d4, are available from various chemical suppliers. Utilizing a SIL-IS is highly recommended to improve method robustness and accuracy.

Experimental Protocols

Protocol 1: Sample Preparation of Moxifloxacin Tablets for N-nitroso-moxifloxacin Analysis

This protocol is based on a validated method for the quantitation of N-nitroso-moxifloxacin in 400 mg moxifloxacin tablets.[3]

Materials:

• Moxifloxacin tablets

• Diluent (e.g., Methanol:Water mixture)

• Vortex mixer

• Rotational shaker

• Centrifuge

• 15 mL centrifuge tubes

• HPLC vials

Procedure:

• Weigh an amount of powdered moxifloxacin tablet equivalent to one tablet into a 15 mL centrifuge tube.

• Add 10 mL of diluent to the tube.

• Vortex the tube for 1 minute.

• Place the tube on a rotational shaker for 20 minutes.

• Centrifuge the solution at 9,000 rpm for 10 minutes.

• Transfer the supernatant to an HPLC vial for LC-MS/MS analysis.

Protocol 2: General Solid-Phase Extraction (SPE) for Nitrosamine (B1359907) Impurities

This is a general protocol that can be adapted for the cleanup of N-nitroso-moxifloxacin samples.

Materials:

• Reversed-phase SPE cartridge (e.g., C18)

• Conditioning solvent (e.g., Methanol)

• Equilibration solvent (e.g., Water)

• Wash solvent (e.g., Water or a low percentage of organic solvent)

• Elution solvent (e.g., Acetonitrile or Methanol)

• Nitrogen evaporator

Procedure:

• Conditioning: Pass the conditioning solvent through the SPE cartridge.

• Equilibration: Pass the equilibration solvent through the cartridge.

• Sample Loading: Load the prepared sample extract onto the cartridge.

• Washing: Wash the cartridge with the wash solvent to remove interfering matrix components.

• Elution: Elute the N-nitroso-moxifloxacin with the elution solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for analysis.

Quantitative Data Summary

The following tables summarize typical validation parameters and a comparison of sample preparation techniques for nitrosamine analysis.

Table 1: Example LC-MS/MS Method Validation Parameters for N-nitroso-moxifloxacin Analysis [3]

Parameter	Result
Limit of Detection (LOD)	1 pg/mL
Limit of Quantification (LOQ)	2.5 pg/mL
Linearity Range	2.5 pg/mL to 10 ng/mL
Correlation Coefficient (r²)	> 0.99
Average Recovery in Placebo	86.33%
Reproducibility (%RSD at LOQ)	~4.7%

Table 2: Comparison of Sample Preparation Techniques for Recovery of Various Analytes

Sample Preparation	Average Recovery (%)	Key Advantages	Key Disadvantages
Solid-Phase Extraction (SPE)	High and consistent	Excellent for removing interferences	Can be more time-consuming and costly
Liquid-Liquid Extraction (LLE)	Variable, analyte dependent	Good for certain analytes	Can be less efficient for polar compounds
Protein Precipitation	Generally lower	Simple and fast	Less effective at removing matrix components

Visualizations

Caption: A stepwise workflow for troubleshooting poor recovery in N-nitroso-moxifloxacin analysis.

Caption: Logical relationship of strategies to mitigate matrix effects in N-nitroso-moxifloxacin analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. lcms.labrulez.com [lcms.labrulez.com]

troubleshooting low sensitivity for N-nitroso-moxifloxacin

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering low sensitivity issues during the analysis of N-nitroso-moxifloxacin.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for low sensitivity when analyzing N-nitroso-moxifloxacin?

Low sensitivity in the analysis of N-nitroso-moxifloxacin, a nitrosamine (B1359907) drug substance related impurity (NDSRI), is a common challenge.[1] The primary factors contributing to this issue include:

• Suboptimal Mass Spectrometry (MS) Conditions: Inadequate optimization of MS parameters can significantly hinder the detection of trace-level impurities.

• Matrix Effects: Co-eluting compounds from the sample matrix (e.g., the active pharmaceutical ingredient or excipients) can suppress the ionization of N-nitroso-moxifloxacin, leading to a reduced signal.[2][3]

• Inefficient Sample Preparation: Poor extraction recovery or the introduction of interfering substances during sample preparation can result in lower analyte concentrations reaching the detector.

• Analyte Degradation: N-nitroso compounds can be susceptible to degradation under certain conditions, such as exposure to light or heat.[3][4]

• Chromatographic Issues: Poor peak shape or inadequate separation from interfering peaks can impact the limit of detection and quantification.

Q2: How can I optimize my LC-MS/MS parameters for improved sensitivity?

For trace-level analysis of nitrosamines, a triple quadrupole mass spectrometer is generally the most suitable instrument due to its high sensitivity.[2] The use of atmospheric pressure chemical ionization (APCI) may offer better sensitivity compared to electrospray ionization (ESI) for some nitrosamines.[5][6]

Key parameters to optimize include:

• Ion Source Parameters: Optimization of the gas flow (e.g., nebulizer, drying, and curtain gas) and temperature is crucial to ensure efficient desolvation and ionization.[3][5]

• Compound-Dependent Parameters: Parameters such as collision energy (CE) and declustering potential (DP) should be optimized specifically for N-nitroso-moxifloxacin to achieve the best fragmentation and signal intensity.[5]

• Multiple Reaction Monitoring (MRM): Selecting the most sensitive and specific precursor-to-product ion transitions is fundamental for achieving low detection limits.

Q3: What are the recommended sample preparation techniques to enhance sensitivity?

The goal of sample preparation is to efficiently extract N-nitroso-moxifloxacin from the sample matrix while minimizing interferences. A common approach involves the following steps:

• Extraction: The sample is typically dissolved in a suitable diluent, followed by vortexing and shaking to ensure complete dissolution of the analyte.[1]

• Cleanup: Centrifugation is often employed to remove insoluble materials.[1][5] Subsequent filtration of the supernatant through a 0.22 µm filter is recommended before injection.[7]

• Solid-Phase Extraction (SPE): For complex matrices, SPE can be a valuable tool for sample cleanup and concentration, which can significantly improve sensitivity.[3]

To prevent the artificial formation of nitrosamines during sample preparation, it is advisable to use nitrosation inhibitors like ascorbic acid or sulfamic acid.[2]

Q4: How can matrix effects be minimized to improve analytical sensitivity?

Matrix effects, which can cause ion suppression and lead to low sensitivity, are a significant challenge in nitrosamine analysis.[2][3] Several strategies can be employed to mitigate these effects:

• Chromatographic Separation: Developing a robust chromatographic method that separates N-nitroso-moxifloxacin from the main drug substance (moxifloxacin) and other matrix components is critical.[1][2]

• Diverter Valve: Using a diverter valve to direct the high-concentration API peak to waste can prevent contamination of the mass spectrometer and reduce matrix effects on the subsequent-eluting N-nitroso-moxifloxacin peak.[1]

• Sample Dilution: If the concentration of the matrix is high, diluting the sample can reduce the impact of interfering compounds.[3]

• Stable Isotope-Labeled Internal Standard: The use of a stable isotope-labeled internal standard for N-nitroso-moxifloxacin can help to compensate for matrix-induced signal suppression or enhancement.

Experimental Protocols

The following tables summarize a successfully developed LC-MS/MS method for the quantification of N-nitroso-moxifloxacin in a 400 mg moxifloxacin (B1663623) tablet formulation.[1]

Table 1: Chromatographic Conditions[1]

Parameter	Value
LC System	Agilent 1290 Infinity II LC
Column	Information not publicly available
Mobile Phase A	Information not publicly available
Mobile Phase B	Information not publicly available
Gradient	Information not publicly available
Flow Rate	Information not publicly available
Injection Volume	Information not publicly available
Column Temperature	Information not publicly available

Table 2: MS Acquisition and Source Parameters[1]

Parameter	Value
Mass Spectrometer	Agilent 6495D triple quadrupole LC/MS
Ionization Mode	Information not publicly available
Gas Temperature	Information not publicly available
Gas Flow	Information not publicly available
Nebulizer	Information not publicly available
Sheath Gas Heater	Information not publicly available
Sheath Gas Flow	Information not publicly available
Capillary Voltage	Information not publicly available
Nozzle Voltage	Information not publicly available

Quantitative Data Summary

The following table presents the performance of a validated method for N-nitroso-moxifloxacin analysis, demonstrating high sensitivity.

Table 3: Method Performance Data[1]

Parameter	Result
Limit of Detection (LOD)	1 pg/mL
Limit of Quantification (LOQ)	2.5 pg/mL
Linearity Range	2.5 pg/mL to 10 ng/mL
Correlation Coefficient (R²)	> 0.991
Signal-to-Noise Ratio (S/N) at LOQ	232:1
Average Recovery in Placebo	86.33%
Reproducibility at LOQ (%RSD)	~4.7% (for seven replicate injections)

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting low sensitivity issues during N-nitroso-moxifloxacin analysis.

A logical workflow for troubleshooting low sensitivity.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. theanalyticalscientist.com [theanalyticalscientist.com]
• 3. benchchem.com [benchchem.com]
• 4. Why Nitrosamines are so hard to detect | GenEvolutioN [genevolution.fr]
• 5. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 6. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Analysis of N-nitroso-moxifloxacin by MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals optimizing MS/MS parameters for the analysis of N-nitroso-moxifloxacin.

Frequently Asked Questions (FAQs)

Q1: What are the recommended precursor and product ions for N-nitroso-moxifloxacin analysis?

A1: For the analysis of N-nitroso-moxifloxacin, the protonated molecule [M+H]⁺ is typically used as the precursor ion. Based on its molecular weight of 430.4 g/mol , the expected precursor ion is m/z 431.2.[1] A commonly used and sensitive product ion for quantification is m/z 232.0.[1] It is recommended to also monitor a second product ion as a qualifier for confirmation.

Q2: What is a good starting point for collision energy (CE) and fragmentor voltage?

A2: A validated method for N-nitroso-moxifloxacin has reported a collision energy of 50 V and a fragmentor voltage of 166 V.[1] These values serve as an excellent starting point for method development. However, optimal values may vary depending on the specific mass spectrometer being used.

Q3: How can I optimize the collision energy for my specific instrument?

A3: Collision energy can be optimized by performing a product ion scan of N-nitroso-moxifloxacin and then selecting the desired product ions. Subsequently, for each selected precursor-product ion pair (transition), a collision energy ramp experiment should be conducted to determine the voltage that yields the highest signal intensity.

Q4: What are some common challenges in analyzing nitrosamine (B1359907) impurities like N-nitroso-moxifloxacin?

A4: Common challenges in nitrosamine analysis include achieving the required low detection limits, dealing with matrix effects from the drug product formulation, and potential in-source fragmentation of the analyte. Careful sample preparation and chromatographic separation are crucial to mitigate these issues.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No or Low Signal for N-nitroso-moxifloxacin	Incorrect precursor/product ion selection.	Verify the m/z values for the precursor ([M+H]⁺ at 431.2) and product ions (e.g., 232.0).[1]
Suboptimal collision energy or fragmentor voltage.	Perform a collision energy optimization experiment for your specific instrument. Systematically vary the fragmentor voltage to find the optimal value for precursor ion transmission without excessive fragmentation.
Poor ionization efficiency.	Ensure the mobile phase is compatible with positive mode electrospray ionization (ESI). The use of a small amount of formic acid (e.g., 0.1%) can aid in protonation.
Sample degradation.	N-nitroso compounds can be light-sensitive. Prepare samples fresh and store them in amber vials.
High Background Noise	Matrix interference from the sample.	Improve sample preparation with a solid-phase extraction (SPE) clean-up step. Optimize the chromatographic separation to resolve N-nitroso-moxifloxacin from matrix components.
Contaminated mobile phase or LC-MS system.	Use high-purity solvents and freshly prepared mobile phases. Flush the LC system and mass spectrometer source to remove any contaminants.
Poor Peak Shape	Inappropriate mobile phase or gradient.	Ensure the sample solvent is compatible with the initial mobile phase conditions to avoid peak distortion. Optimize the gradient elution to achieve a well-defined, symmetrical peak.
Column overload.	Inject a smaller volume of the sample or dilute the sample.
Inconsistent Results	Fluctuation in instrument parameters.	Allow the LC-MS system to stabilize before starting the analysis. Regularly check and calibrate the mass spectrometer.
Variability in sample preparation.	Ensure a consistent and reproducible sample preparation procedure is followed for all samples and standards.

Data Presentation

Table 1: Recommended MS/MS Parameters for N-nitroso-moxifloxacin

Parameter	Value	Reference
Precursor Ion (m/z)	431.2	[1]
Product Ion (Quantifier, m/z)	232.0	[1]
Fragmentor Voltage (V)	166	[1]
Collision Energy (V)	50	[1]
Polarity	Positive	[1]

Experimental Protocols

Protocol for Optimization of MS/MS Parameters for N-nitroso-moxifloxacin

• Standard Preparation: Prepare a stock solution of N-nitroso-moxifloxacin reference standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL. Further dilute the stock solution with the initial mobile phase to a working concentration of approximately 1 µg/mL.

• Infusion and Precursor Ion Identification: Infuse the working standard solution directly into the mass spectrometer using a syringe pump. Perform a full scan in Q1 to identify the protonated molecule [M+H]⁺, which will be the precursor ion (expected at m/z 431.2).

• Product Ion Scan: Set the mass spectrometer to product ion scan mode. Select the identified precursor ion in Q1 and ramp the collision energy in the collision cell (q2) to generate product ions, which are then scanned in Q3. Identify the most abundant and stable product ions.

• Collision Energy Optimization for MRM Transitions:

  • Select the precursor ion in Q1 and one of the major product ions in Q3 to define a Multiple Reaction Monitoring (MRM) transition.

  • Perform a series of experiments where the collision energy is varied in small increments (e.g., 2-5 V) across a relevant range (e.g., 10-70 V).

  • Monitor the signal intensity of the product ion at each collision energy level.

  • Plot the signal intensity against the collision energy to determine the optimal value that produces the highest intensity.

  • Repeat this process for at least one other product ion to establish a quantifier and a qualifier transition.

• Fragmentor Voltage Optimization:

  • Using the optimized MRM transitions and collision energies, perform a series of injections while varying the fragmentor voltage.

  • Monitor the signal intensity of the precursor ion.

  • Plot the signal intensity against the fragmentor voltage to find the optimal value that maximizes the precursor ion signal without causing significant in-source fragmentation.

Visualizations

Caption: Experimental workflow for optimizing MS/MS parameters.

References

• 1. pubs.acs.org [pubs.acs.org]

Technical Support Center: N-nitroso-moxifloxacin Chromatography

This technical support center provides guidance on column selection and troubleshooting for the chromatographic analysis of N-nitroso-moxifloxacin. The following information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-moxifloxacin and why is its analysis important?

N-nitroso-moxifloxacin is a nitrosamine (B1359907) impurity of the fluoroquinolone antibiotic, moxifloxacin (B1663623).[1] Nitrosamine impurities are a class of compounds that are of significant concern due to their potential carcinogenic properties.[2] Regulatory agencies worldwide have set strict limits for the presence of such impurities in pharmaceutical products to ensure patient safety. Therefore, sensitive and accurate analytical methods are required for the detection and quantification of N-nitroso-moxifloxacin in drug substances and products.

Q2: What are the primary chromatographic techniques used for N-nitroso-moxifloxacin analysis?

The most common techniques are High-Performance Liquid Chromatography (HPLC) coupled with either Ultraviolet (UV) or Mass Spectrometry (MS) detection. LC-MS/MS is a highly sensitive and specific method capable of detecting trace levels of N-nitroso-moxifloxacin.[1] HPLC-UV is a more widely accessible technique suitable for routine quality control, although it may have higher detection limits compared to LC-MS/MS.[3]

Q3: What type of column is typically recommended for N-nitroso-moxifloxacin separation?

A reversed-phase C18 column is the most common choice for the separation of moxifloxacin and its impurities, including N-nitroso-moxifloxacin.[4][5] However, depending on the specific separation challenges, other stationary phases can be considered. For instance, Pentafluorophenyl (PFP) or Phenyl-Hexyl columns can offer alternative selectivity for nitrosamines, which may help in resolving N-nitroso-moxifloxacin from the parent drug, moxifloxacin, or other impurities.[6]

Experimental Protocols

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This proposed method is synthesized from established protocols for moxifloxacin and other nitrosamine analyses and may require further optimization for specific laboratory conditions.

Table 1: Proposed HPLC-UV Method Parameters

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 10% B; 5-20 min: 10-90% B; 20-25 min: 90% B; 25-26 min: 90-10% B; 26-30 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	293 nm
Injection Volume	10 µL
Diluent	Mobile Phase A / Acetonitrile (80:20)

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is based on a validated application note for the quantification of N-nitroso-moxifloxacin.[1]

Table 2: LC-MS/MS Method Parameters

Parameter	Recommended Condition
LC System	Agilent 1290 Infinity II or equivalent
MS System	Agilent 6495D Triple Quadrupole or equivalent
Column	Details not specified in the source, but a C18 column is a suitable starting point.
Mobile Phase A	0.1% Formic acid and 5mM Ammonium formate (B1220265) in water
Mobile Phase B	0.1% Formic acid and 5mM Ammonium formate in Methanol
Gradient	0-1 min: 5% B; 1-4 min: 5-95% B; 4-6 min: 95% B; 6-6.1 min: 95-5% B; 6.1-8 min: 5% B
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	2 µL
Ionization Mode	ESI Positive

Troubleshooting Guide

// Nodes for Issues poor_resolution [label="Poor Resolution between\nMoxifloxacin and\nN-nitroso-moxifloxacin", fillcolor="#EA4335", fontcolor="#FFFFFF"]; peak_tailing [label="Peak Tailing of\nN-nitroso-moxifloxacin", fillcolor="#EA4335", fontcolor="#FFFFFF"]; peak_splitting [label="Peak Splitting or\nShoulders", fillcolor="#EA4335", fontcolor="#FFFFFF"]; retention_time_shift [label="Inconsistent\nRetention Times", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Nodes for Solutions sol_resolution1 [label="Optimize Mobile Phase:\n- Decrease organic content\n- Adjust pH (lower pH may improve separation)", fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_resolution2 [label="Change Stationary Phase:\n- Consider PFP or Phenyl-Hexyl column", fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_tailing1 [label="Check Mobile Phase pH:\n- Ensure pH is appropriate to suppress silanol (B1196071) interactions (pH 2.5-4)", fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_tailing2 [label="Use a High-Purity, End-Capped Column", fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_splitting1 [label="Sample Overload:\n- Reduce injection volume or sample concentration", fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_splitting2 [label="Co-eluting Impurity:\n- Modify mobile phase or gradient to resolve", fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_rt_shift1 [label="Check System Stability:\n- Ensure stable pump performance and temperature", fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_rt_shift2 [label="Mobile Phase Preparation:\n- Prepare fresh mobile phase and ensure proper mixing/degassing", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections start -> issue; issue -> poor_resolution [label=" Co-elution "]; issue -> peak_tailing [label=" Asymmetry "]; issue -> peak_splitting [label=" Double Peak "]; issue -> retention_time_shift [label=" Drifting "];

poor_resolution -> sol_resolution1; poor_resolution -> sol_resolution2; peak_tailing -> sol_tailing1; peak_tailing -> sol_tailing2; peak_splitting -> sol_splitting1; peak_splitting -> sol_splitting2; retention_time_shift -> sol_rt_shift1; retention_time_shift -> sol_rt_shift2; } Caption: Troubleshooting Decision Tree for N-nitroso-moxifloxacin Chromatography.

Q: I am observing poor resolution between moxifloxacin and N-nitroso-moxifloxacin. What should I do?

A: Co-elution of the parent drug and its nitrosamine impurity is a common challenge due to their structural similarity.

• Optimize the mobile phase: Try decreasing the initial percentage of the organic solvent in your gradient to increase the retention of both compounds, which may improve separation. Adjusting the pH of the aqueous mobile phase can also alter the ionization state of the molecules and affect their retention differently.[7]

• Change the stationary phase: If mobile phase optimization is insufficient, consider a column with a different selectivity. A Pentafluorophenyl (PFP) or Phenyl-Hexyl column can provide alternative separation mechanisms that may resolve the two peaks.[6]

Q: The N-nitroso-moxifloxacin peak is tailing. What are the possible causes and solutions?

A: Peak tailing is often caused by secondary interactions between the analyte and the stationary phase, or by column overload.

• Check the mobile phase pH: The basic nitrogen in the moxifloxacin structure can interact with residual silanol groups on the silica-based stationary phase, leading to tailing.[8] Using a mobile phase with a lower pH (e.g., 2.5-4) can help to suppress these interactions. The use of a buffer is recommended to maintain a stable pH.

• Use a high-purity, end-capped column: Modern, high-purity silica (B1680970) columns that are end-capped have fewer free silanol groups, which reduces the likelihood of peak tailing.

• Reduce sample concentration: Injecting too much sample can lead to column overload and cause peak tailing. Try diluting your sample and re-injecting.

Q: My N-nitroso-moxifloxacin peak appears split or has a shoulder. What could be the problem?

A: Peak splitting can be caused by several factors, including issues with the column, the injection solvent, or co-eluting impurities.[5]

• Injection solvent mismatch: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion. Ensure your sample diluent is compatible with the initial mobile phase conditions.

• Column contamination or void: A blocked frit or a void at the head of the column can disrupt the sample band and lead to split peaks. Try flushing the column or reversing it (if the manufacturer allows) to wash out contaminants. If the problem persists, the column may need to be replaced.

• Co-eluting impurity: It is possible that another impurity is eluting very close to N-nitroso-moxifloxacin. In this case, you will need to re-optimize your chromatographic method (mobile phase, gradient, or column) to separate the two compounds.

Q: The retention time of N-nitroso-moxifloxacin is not consistent between injections. How can I address this?

A: Fluctuations in retention time are typically due to issues with the HPLC system or the mobile phase.

• System equilibration: Ensure the column is fully equilibrated with the mobile phase before starting your analytical run. This is especially important when using a gradient method.

• Pump performance: Check for any leaks in the system and ensure the pump is delivering a consistent flow rate.

• Mobile phase preparation: Prepare fresh mobile phase daily and ensure it is properly degassed. Inconsistent mobile phase composition due to improper mixing or evaporation of the organic solvent can lead to retention time shifts.

• Column temperature: Maintain a constant column temperature using a column oven, as temperature fluctuations can affect retention times.

Experimental Workflow

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. Nitrosamine Impurity Assay with HPLC – Extended AppNote [mtc-usa.com]
• 3. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 4. Optimization of separation and determination of moxifloxacin and its related substances by RP-HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. jopcr.com [jopcr.com]
• 8. hplc.eu [hplc.eu]

Technical Support Center: Overcoming Ion Suppression in N-nitroso-moxifloxacin Detection

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering ion suppression during the detection of N-nitroso-moxifloxacin using Liquid Chromatography-Mass Spectrometry (LC-MS).

Troubleshooting Guide

This guide addresses common issues related to ion suppression in N-nitroso-moxifloxacin analysis, offering step-by-step solutions to improve method robustness and ensure accurate quantification.

Q1: What are the typical signs of ion suppression in my N-nitroso-moxifloxacin analysis?

A: Ion suppression, a type of matrix effect, reduces the ionization efficiency of the target analyte, leading to a decreased signal in the mass spectrometer.[1][2] Common indicators that you may be experiencing ion suppression include:

• Low or inconsistent recovery of N-nitroso-moxifloxacin, especially in spiked samples.[1]

• Poor reproducibility of results between injections of the same sample.

• A significant decrease in signal intensity when comparing a standard in pure solvent to a standard spiked into a sample matrix (post-extraction).[3]

• Inaccurate quantification , often underestimating the true concentration of N-nitroso-moxifloxacin.[4]

Q2: I suspect ion suppression is affecting my results. What is the first troubleshooting step I should take?

A: The most critical initial step is to evaluate and optimize your sample preparation procedure.[1] The goal is to remove interfering components from the sample matrix before they enter the mass spectrometer.[5] A systematic approach to troubleshooting this is outlined in the workflow diagram below.

A stepwise approach to troubleshooting matrix effects.

Q3: My sample matrix for moxifloxacin (B1663623) drug product is complex. Which sample preparation techniques are most effective at reducing ion suppression?

A: For complex matrices like pharmaceutical formulations, several techniques can effectively minimize matrix effects.[4] The choice of method will depend on the specific characteristics of your sample.

• Solid-Phase Extraction (SPE): This is a highly effective method for cleaning up complex samples and concentrating the analyte.[1][6] It offers better cleanup and selectivity than liquid-liquid extraction for excipient-rich formulations.[5]

• Liquid-Liquid Extraction (LLE): A fundamental technique that separates N-nitroso-moxifloxacin from the matrix based on solubility differences.[1]

• Sample Dilution: A simple and often effective first step to reduce the concentration of interfering matrix components.[1]

• Filtration: Essential for removing particulates that can clog the LC system and contribute to matrix effects.[1]

Q4: I have optimized my sample preparation, but I still observe signal suppression. What chromatographic adjustments can I make?

A: If sample cleanup is insufficient, optimizing the chromatographic separation is the next logical step.[1] The goal is to separate the elution of N-nitroso-moxifloxacin from co-eluting matrix components.[4]

• Modify the Gradient Profile: Adjusting the mobile phase gradient can improve the separation of N-nitroso-moxifloxacin from interfering compounds.[1]

• Change the Stationary Phase: Using a column with a different selectivity, such as a pentafluorophenyl (PFP) or biphenyl (B1667301) phase, can alter the elution profile and resolve the analyte from matrix components.[1][7]

• Reduce Injection Volume: Decreasing the amount of sample introduced onto the column can lessen the overall matrix load.[7]

• Divert the Flow: For high-concentration active pharmaceutical ingredients (APIs) like moxifloxacin, a diverter valve can be programmed to send the LC flow to waste during the elution of the API, preventing it from entering and contaminating the mass spectrometer source.[8]

Q5: How can using a stable isotope-labeled internal standard (SIL-IS) help overcome ion suppression?

A: A SIL-IS is considered the gold standard for mitigating matrix effects in LC-MS analysis.[4][9] A SIL-IS is a version of N-nitroso-moxifloxacin where some atoms have been replaced with their heavy isotopes (e.g., ¹³C, ²H, ¹⁵N).[10]

• Co-elution and Identical Behavior: The SIL-IS is chemically almost identical to the analyte and will co-elute from the LC column.[9]

• Compensation for Suppression: Because they co-elute, both the analyte and the SIL-IS will experience the same degree of ion suppression or enhancement from the matrix.[4][11]

• Accurate Quantification: By measuring the ratio of the analyte signal to the SIL-IS signal, the variability caused by ion suppression is normalized, leading to more accurate and precise quantification.[9][12]

Frequently Asked Questions (FAQs)

Q1: What causes ion suppression in the LC-MS analysis of N-nitroso-moxifloxacin?

A: Ion suppression occurs in the mass spectrometer's ion source when co-eluting compounds from the sample matrix interfere with the ionization of N-nitroso-moxifloxacin.[2][4] This competition for ionization leads to a reduced number of analyte ions reaching the detector.[13] Common sources of interfering compounds in pharmaceutical analysis include:

• Excipients: Inactive ingredients in the drug formulation.[4]

• Buffers and Salts: Non-volatile components that can contaminate the ion source.[4][13]

• Endogenous substances: Lipids and other components from the sample matrix.[4]

Q2: How do I quantitatively assess the degree of ion suppression in my method?

A: The matrix effect can be quantified by comparing the response of the analyte in the presence and absence of the matrix. This is typically done by preparing three sets of samples as described in the protocol below. The matrix effect is then calculated using the following formula:

Matrix Effect (%) = (B / A) * 100

Where:

• A is the peak area of the analyte in a neat solution.

• B is the peak area of the analyte spiked into a blank matrix extract.

A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Q3: Can the choice of ionization source (ESI vs. APCI) impact ion suppression for N-nitroso-moxifloxacin analysis?

A: Yes, the choice of ionization source can significantly influence the extent of ion suppression.

• Electrospray Ionization (ESI): ESI is a soft ionization technique that is highly sensitive but also very susceptible to ion suppression because ionization occurs in the liquid phase where matrix components can easily interfere.[3][14]

• Atmospheric Pressure Chemical Ionization (APCI): APCI is generally less prone to matrix effects because ionization occurs in the gas phase, where the analyte and matrix components are better separated.[15][16] For some nitrosamines, APCI has shown higher ionization efficiency and lower detection limits compared to ESI.[1] The optimal choice should be evaluated during method development.

Q4: Are there specific LC-MS/MS parameters I can optimize to reduce the impact of ion suppression?

A: Yes, optimizing the mass spectrometer's source and acquisition parameters can help improve the signal-to-noise ratio and minimize the impact of interferences.[1] Key parameters to consider include:

• Cone Voltage / Declustering Potential: Optimizing these voltages can help to focus the ions of interest and reduce the transmission of interfering ions.[1]

• Collision Energy: Fine-tuning the collision energy can improve the fragmentation of N-nitroso-moxifloxacin, leading to more specific and intense product ions for detection.[15]

• Curtain Gas Flow: Increasing the curtain gas flow can help to prevent neutral contaminants from entering the mass spectrometer, thereby reducing background noise.[15]

Quantitative Data Summary

The following tables summarize typical performance data for LC-MS/MS methods for N-nitroso-moxifloxacin analysis, highlighting achievable detection limits and recovery.

Table 1: Method Performance for N-nitroso-moxifloxacin Analysis

Parameter	Value	Reference
Limit of Detection (LOD)	1 pg/mL	[8]
Limit of Quantification (LOQ)	2.5 pg/mL	[8]
Linearity Range	2.5 pg/mL - 10 ng/mL	[8]
Average Recovery in Placebo	86.33%	[8]

| Reproducibility at LOQ (%RSD) | ~4.7% |[8] |

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Sample Cleanup

This protocol provides a general procedure for using SPE to clean up a dissolved moxifloxacin drug product sample. Note: The specific SPE sorbent, wash, and elution solvents should be optimized for your particular sample matrix.

• Sample Preparation: Dissolve the drug product in a suitable solvent (e.g., water or methanol) to a known concentration.[8] Spike with a stable isotope-labeled internal standard if available.

• Cartridge Conditioning: Condition the SPE cartridge with an appropriate organic solvent (e.g., methanol) followed by an aqueous solution (e.g., water).

• Equilibration: Equilibrate the cartridge with the same solvent as the sample diluent.[1]

• Sample Loading: Load the prepared sample onto the SPE cartridge at a slow, controlled flow rate.[1]

• Washing: Wash the cartridge with a weak solvent to remove polar impurities and matrix components while retaining N-nitroso-moxifloxacin.[1]

• Elution: Elute the target analyte with a stronger organic solvent (e.g., methanol (B129727) or acetonitrile).[1]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS analysis.[1]

A typical workflow for sample cleanup using SPE.

Protocol 2: Evaluation of Matrix Effect

This protocol describes how to prepare samples to quantify the extent of ion suppression or enhancement.[1]

• Prepare Solution A (Analyte in Solvent): Prepare a standard solution of N-nitroso-moxifloxacin in the final reconstitution solvent at a known concentration (e.g., 10 ng/mL).[1]

• Prepare Solution B (Analyte in Spiked Matrix): Take a sample of the drug product that is known to be free of N-nitroso-moxifloxacin (blank matrix). Process this blank matrix through the entire sample preparation procedure (e.g., SPE). After the final evaporation step, reconstitute the residue with Solution A.[1]

• Prepare Solution C (Blank Matrix): Process the blank matrix sample through the entire sample preparation procedure. Reconstitute the final residue with the pure reconstitution solvent. This solution is used to check for interferences at the retention time of the analyte.[1]

• Analysis: Inject all three solutions into the LC-MS system and compare the peak area of N-nitroso-moxifloxacin in Solution A and Solution B.

References

• 1. benchchem.com [benchchem.com]
• 2. longdom.org [longdom.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. resolvemass.ca [resolvemass.ca]
• 6. theanalyticalscientist.com [theanalyticalscientist.com]
• 7. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. lcms.labrulez.com [lcms.labrulez.com]
• 9. bujnochem.com [bujnochem.com]
• 10. crimsonpublishers.com [crimsonpublishers.com]
• 11. Stable Isotope Labelled Reference Materials Reference Materials | LGC Standards [lgcstandards.com]
• 12. pmda.go.jp [pmda.go.jp]
• 13. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 16. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]

mobile phase optimization for N-nitroso-moxifloxacin separation

Technical Support Center: N-nitroso-moxifloxacin Separation

Welcome to the Technical Support Center for the chromatographic separation of N-nitroso-moxifloxacin. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their analytical methods for this critical nitrosamine (B1359907) impurity.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-moxifloxacin and why is its separation important?

A1: N-nitroso-moxifloxacin is a nitrosamine impurity of the antibiotic moxifloxacin (B1663623).[1] Nitrosamine impurities are classified as probable human carcinogens, making their detection and quantification at trace levels a critical aspect of pharmaceutical quality control to ensure patient safety.[2][3] Regulatory agencies like the FDA have set strict limits on the acceptable daily intake of such impurities.[1][4]

Q2: What are the common analytical techniques for separating N-nitroso-moxifloxacin?

A2: Reversed-phase high-performance liquid chromatography (RP-HPLC) coupled with mass spectrometry (MS/MS) is a widely used and highly sensitive method for the separation and quantification of N-nitroso-moxifloxacin.[1][5] HPLC with UV detection is also utilized, particularly for monitoring related substances of moxifloxacin.[6][7]

Q3: What are the key parameters to consider for mobile phase optimization in N-nitroso-moxifloxacin separation?

A3: The critical parameters for mobile phase optimization include the type and ratio of organic solvent (e.g., acetonitrile (B52724), methanol), the pH of the aqueous phase, the type and concentration of buffer salts (e.g., ammonium (B1175870) formate (B1220265), phosphate), and the use of additives like triethylamine (B128534).[6][8][9] The choice between isocratic and gradient elution is also a key consideration.[1][10]

Troubleshooting Guide

This guide addresses common issues encountered during the separation of N-nitroso-moxifloxacin.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Q: My N-nitroso-moxifloxacin peak is tailing. What are the potential causes and solutions related to the mobile phase?

A: Peak tailing for basic compounds like N-nitroso-moxifloxacin in reversed-phase chromatography is often due to secondary interactions with residual silanol (B1196071) groups on the stationary phase.

• Solution 1: Adjust Mobile Phase pH: Increasing the pH of the mobile phase can suppress the ionization of silanol groups, reducing peak tailing. However, ensure the pH remains within the stable range for the column (typically pH 2-8).[2][11] For moxifloxacin and its related substances, a pH of around 6.0 has been used successfully.[6][7]

• Solution 2: Add a Competing Base: Incorporating a small amount of a basic additive, such as triethylamine (TEA), into the mobile phase can help to mask the active silanol sites and improve peak symmetry.[6][12]

• Solution 3: Optimize Organic Modifier: The choice and concentration of the organic solvent can influence peak shape. Experiment with different ratios of acetonitrile or methanol (B129727) in the mobile phase.[13]

Issue 2: Poor Resolution Between N-nitroso-moxifloxacin and Moxifloxacin

Q: I am not achieving baseline separation between N-nitroso-moxifloxacin and the parent drug, moxifloxacin. How can I improve the resolution?

A: Inadequate resolution is a common challenge that can often be addressed by modifying the mobile phase.

• Solution 1: Adjust Organic Solvent Ratio: A systematic change in the percentage of the organic modifier is the first step. Decreasing the organic solvent concentration will generally increase the retention time of both analytes, potentially improving resolution.[14]

• Solution 2: Change the Organic Solvent: If adjusting the ratio is insufficient, switching from methanol to acetonitrile, or vice versa, can alter the selectivity of the separation due to different solvent properties.

• Solution 3: Modify Mobile Phase pH: The ionization state of both N-nitroso-moxifloxacin and moxifloxacin can be manipulated by changing the pH of the mobile phase. A systematic study of pH can help to maximize the difference in their retention times.[15][16]

• Solution 4: Implement Gradient Elution: If isocratic elution fails to provide adequate resolution within a reasonable run time, a gradient elution program can be developed. A shallow gradient can effectively separate closely eluting peaks.[5][10]

Issue 3: Unstable or Drifting Retention Times

Q: The retention time for N-nitroso-moxifloxacin is shifting between injections. What could be the cause?

A: Retention time variability can compromise the reliability of your method.

• Solution 1: Ensure Proper Mobile Phase Equilibration: The column must be thoroughly equilibrated with the mobile phase before starting a sequence of injections. This is particularly important for gradient methods.[4]

• Solution 2: Check Mobile Phase Preparation: Inconsistent mobile phase preparation can lead to shifts in retention. Ensure accurate measurement of all components and proper mixing. Evaporation of the more volatile organic solvent can also alter the mobile phase composition over time.[4]

• Solution 3: Verify pH Stability: If using a buffer, ensure it has sufficient capacity to maintain a stable pH. The pH of the mobile phase can affect the retention of ionizable compounds.[15]

• Solution 4: Monitor Column Temperature: Fluctuations in column temperature can cause retention time shifts. Using a column oven is recommended to maintain a constant temperature.[2][6]

Experimental Protocols & Data

Example HPLC Method Parameters for N-nitroso-moxifloxacin Separation

The following table summarizes chromatographic conditions from a published method for the quantitation of N-nitroso-moxifloxacin.[1]

Parameter	Condition
Column	C18
Mobile Phase A	Ammonium formate with formic acid in water
Mobile Phase B	Methanol[8]
Elution Mode	Gradient
Flow Rate	0.4 mL/min[8]
Column Temperature	40 °C[8]
Injection Volume	20 µL[8]
Detector	Triple Quadrupole Mass Spectrometer (MS/MS)

Comparative Mobile Phase Compositions for Moxifloxacin and Related Substances

This table provides examples of different mobile phase compositions used for the analysis of moxifloxacin and its impurities, which can serve as a starting point for method development.

Reference	Organic Solvent(s) & Ratio	Aqueous Phase & pH	Additives
[6][7]	Acetonitrile (10%)	Water, pH 6.0 (adjusted with phosphoric acid)	Triethylamine (2%)
[9]	Acetonitrile (30%)	Phosphate (B84403) buffer, pH 3.0	Triethylamine (0.1%)
[17]	Methanol (40%)	10mM Sodium phosphate buffer, pH 4.4	-
[12]	Acetonitrile (20%)	Water, pH 4.8 (adjusted with phosphoric acid)	Triethylamine (0.1%)

Visualized Workflows

General Workflow for Mobile Phase Optimization

Caption: A general workflow for systematic mobile phase optimization.

Troubleshooting Logic for Poor Resolution

Caption: A decision tree for troubleshooting poor chromatographic resolution.

References

• 1. Isocratic Vs. Gradient Elution in Chromatography | Phenomenex [phenomenex.com]
• 2. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 3. Isocratic and gradient elution chromatography: a comparison in terms of speed, retention reproducibility and quantitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. lifesciences.danaher.com [lifesciences.danaher.com]
• 6. Optimization of separation and determination of moxifloxacin and its related substances by RP-HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. lcms.labrulez.com [lcms.labrulez.com]
• 9. Simple simultaneous determination of moxifloxacin and metronidazole in complex biological matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pharmaguru.co [pharmaguru.co]
• 11. agilent.com [agilent.com]
• 12. Improved HPLC Method for the Determination of Moxifloxacin in Application to a Pharmacokinetics Study in Patients with Infectious Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 14. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 15. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Analysis of N-Nitroso-Moxifloxacin

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the analysis of N-nitroso-moxifloxacin, with a specific focus on preventing in-source fragmentation.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-moxifloxacin and why is its analysis important?

A1: N-nitroso-moxifloxacin is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the antibiotic moxifloxacin (B1663623).[1] Nitrosamine impurities are a class of compounds that are of significant concern due to their potential carcinogenic properties.[2] Regulatory agencies such as the FDA have set strict limits on the acceptable intake of these impurities in pharmaceutical products. Therefore, sensitive and accurate analytical methods are required to quantify N-nitroso-moxifloxacin in drug substances and products to ensure patient safety.

Q2: What is in-source fragmentation and how does it affect the analysis of N-nitroso-moxifloxacin?

A2: In-source fragmentation is a phenomenon in mass spectrometry where ions fragment in the ion source before they are mass analyzed.[3] For N-nitroso compounds like N-nitroso-moxifloxacin, a common in-source fragmentation pathway is the neutral loss of the nitroso group (•NO), resulting in a fragment ion with a mass 30 Da lower than the protonated molecule.[3][4] This can lead to an underestimation of the true concentration of N-nitroso-moxifloxacin and may also interfere with the detection of other co-eluting species.

Q3: What are the primary instrument parameters that can be optimized to minimize in-source fragmentation of N-nitroso-moxifloxacin?

A3: The primary instrument parameters to optimize for minimizing in-source fragmentation are the declustering potential (DP) or fragmentor voltage and the ion source temperature .[3] Lowering the DP/fragmentor voltage reduces the energy of ions as they travel from the atmospheric pressure region to the vacuum region of the mass spectrometer, thus minimizing unwanted fragmentation.[3] Similarly, optimizing the ion source temperature is crucial, as excessively high temperatures can promote thermal degradation and fragmentation of the analyte.[3]

Q4: What type of analytical technique is typically used for the quantification of N-nitroso-moxifloxacin?

A4: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique for the sensitive and selective quantification of N-nitroso-moxifloxacin.[1][5] This method provides the necessary chromatographic separation from the active pharmaceutical ingredient (API) and other impurities, while the mass spectrometer offers high sensitivity and specificity for detection.

Troubleshooting Guide: In-Source Fragmentation

This guide provides a systematic approach to troubleshooting and preventing in-source fragmentation of N-nitroso-moxifloxacin during LC-MS/MS analysis.

Issue: Low signal intensity of the precursor ion and/or a prominent fragment ion at [M+H-30]⁺.

This is a classic indicator of in-source fragmentation of N-nitroso compounds.

Troubleshooting Workflow:

Caption: A stepwise guide to troubleshooting in-source fragmentation.

Detailed Steps:

• Reduce Declustering Potential (DP) / Fragmentor Voltage:

  • Action: Systematically decrease the DP or fragmentor voltage in small increments (e.g., 5-10 V).

  • Rationale: This is the most direct way to reduce the energy applied to the ions in the source, thereby minimizing collision-induced dissociation in the ion source.[3]

  • Expected Outcome: An increase in the precursor ion signal and a corresponding decrease in the [M+H-30]⁺ fragment ion signal.

• Optimize Ion Source Temperature:

  • Action: Lower the ion source temperature in increments of 10-20 °C.

  • Rationale: High temperatures can cause thermal degradation of thermally labile compounds like N-nitrosamines.[3]

  • Expected Outcome: Improved signal intensity of the precursor ion. Be mindful that excessively low temperatures may lead to inefficient desolvation and a decrease in overall signal.

• Evaluate Mobile Phase Composition:

  • Action: Ensure the mobile phase composition is optimal for the ionization of N-nitroso-moxifloxacin. The use of buffers like ammonium (B1175870) formate (B1220265) can aid in stable ion formation.

  • Rationale: The efficiency of ionization can influence the stability of the generated ions. A stable protonated molecule is less likely to fragment in the source.

  • Expected Outcome: A more stable and intense precursor ion signal.

• Check for Matrix Effects:

  • Action: Prepare samples in a clean solvent and compare the fragmentation pattern to that of samples in the matrix (e.g., placebo formulation).

  • Rationale: Components of the sample matrix can sometimes enhance fragmentation or cause ion suppression.

  • Expected Outcome: If matrix effects are significant, further sample cleanup or chromatographic optimization may be necessary.

Experimental Protocols

Sample Preparation (for Moxifloxacin Tablets)

This protocol is adapted from a published application note for the analysis of N-nitroso-moxifloxacin in a 400 mg moxifloxacin tablet formulation.[1]

• Weigh an amount of the tablet powder equivalent to one tablet and place it in a 15 mL centrifuge tube.

• Add 10 mL of diluent (e.g., a mixture of water and methanol).

• Vortex the tube for 1 minute.

• Shake the tube on a rotational shaker for 20 minutes.

• Centrifuge the solution at 9,000 rpm for 10 minutes.[1]

• Transfer the supernatant to an HPLC vial for analysis.[1]

LC-MS/MS Method for N-Nitroso-Moxifloxacin Quantification

The following parameters are based on a validated method and can be used as a starting point for analysis.[1]

Experimental Workflow:

Caption: A simplified workflow for the analysis of N-nitroso-moxifloxacin.

Quantitative Data Summary:

Table 1: LC-MS/MS Parameters for N-Nitroso-Moxifloxacin Analysis

Parameter	Value
Liquid Chromatography
Column	Agilent Pursuit XRS3 Diphenyl, 150 × 3 mm
Mobile Phase A	5 mM Ammonium formate with 0.1% Formic acid in Water
Mobile Phase B	5 mM Ammonium formate with 0.1% Formic acid in Methanol
Gradient	Refer to specific method for detailed gradient profile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometry (Agilent 6495D Triple Quadrupole)
Ionization Source	Agilent Jet Stream Technology (AJS)
Gas Temperature	290 °C
Gas Flow	11 L/min
Nebulizer	35 psi
Sheath Gas Temperature	375 °C
Sheath Gas Flow	12 L/min
Capillary Voltage	4000 V
Nozzle Voltage	500 V
MRM Transitions
N-Nitroso-moxifloxacin	Precursor Ion (m/z) 431.2 ➝ Product Ion (m/z) 401.2
Precursor Ion (m/z) 431.2 ➝ Product Ion (m/z) 312.1
Moxifloxacin	Precursor Ion (m/z) 402.2 ➝ Product Ion (m/z) 358.2
Precursor Ion (m/z) 402.2 ➝ Product Ion (m/z) 261.1

Note: The specific MRM transitions and collision energies should be optimized for the instrument in use.

Signaling Pathways and Logical Relationships

The primary logical relationship in preventing in-source fragmentation involves the careful control of energy input in the ion source.

Logical Diagram of Fragmentation Control:

Caption: Control of energy input to minimize in-source fragmentation.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

addressing poor recovery of N-nitroso-moxifloxacin in samples

Welcome to the technical support center for N-nitroso-moxifloxacin analysis. This resource provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the analysis of N-nitroso-moxifloxacin, focusing on the common challenge of poor analyte recovery.

Question: I am observing poor or inconsistent recovery of N-nitroso-moxifloxacin from my drug product matrix. What are the potential causes and how can I improve it?

Answer:

Poor recovery of N-nitroso-moxifloxacin can stem from several factors related to sample preparation, analyte stability, and analytical methodology. Below is a detailed breakdown of potential causes and corresponding troubleshooting steps.

1. Suboptimal Sample Extraction

The efficiency of the extraction process is critical for achieving good recovery. A simple "dilute and shoot" approach may not be sufficient for complex matrices.[1]

• Inadequate Solvent Choice: The solvent used for extraction may not be optimal for N-nitroso-moxifloxacin in your specific sample matrix.

  • Recommendation: Screen different extraction solvents such as methanol (B129727), acetonitrile, and ethyl acetate, as these are considered safe for nitrosamine (B1359907) analysis due to their chemical stability.[2] For complex formulations, organic diluents like methanol might be necessary, although they could impact chromatographic peak shape.[1]

• Inefficient Extraction Technique: The chosen extraction method may not be robust enough to isolate the analyte from the matrix.

  • Recommendation: Consider more rigorous extraction techniques like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE).[1][2][3] SPE is often preferred for complex drug matrices as it provides better cleanup and higher selectivity.[2]

• Matrix Effects: The drug substance or excipients in the formulation can interfere with the extraction process.[1] For example, some formulations can form gels in aqueous diluents.[1]

  • Recommendation: If matrix effects are suspected, sample dilution is a primary strategy to mitigate their impact.[1] The use of stable isotope-labeled internal standards is highly recommended to compensate for matrix-induced signal suppression or enhancement.[1]

2. Analyte Instability

N-nitroso compounds can be susceptible to degradation under certain conditions.[3]

• pH Sensitivity: The stability of N-nitroso-moxifloxacin can be pH-dependent. The parent compound, moxifloxacin (B1663623), shows maximum stability around pH 7.5 and degradation increases in acidic and alkaline conditions.[4][5] While specific stability data for the N-nitroso form under various pH conditions was not found, it is crucial to control the pH during sample preparation.

  • Recommendation: Maintain a neutral to slightly acidic pH during extraction to avoid degradation.[2] Conduct stability studies of N-nitroso-moxifloxacin in your sample diluent at different pH values.

• Light Sensitivity: Nitrosamines can be sensitive to light.[1][6]

  • Recommendation: Protect samples and standards from light by using amber vials or by covering them with aluminum foil.[6]

• Thermal Instability: Some nitrosamines are thermolabile.

  • Recommendation: Avoid excessive heat during sample preparation and storage. If using techniques that require heating, such as headspace GC-MS for volatile nitrosamines, ensure the conditions are optimized to prevent degradation of less volatile compounds.[6]

3. In-situ Formation of N-nitroso-moxifloxacin

Artifactual formation of nitrosamines during sample preparation can lead to inaccurate (falsely high) results, which might be misinterpreted as poor recovery if the initial spike level is unknown.[3]

• Presence of Nitrosating Agents: The presence of residual nitrites in reagents, excipients, or even the water used can lead to the formation of nitrosamines in the presence of the moxifloxacin precursor.[1][7]

  • Recommendation: Use high-purity reagents and freshly prepared solutions.[1] Consider the addition of nitrosation inhibitors, such as ascorbic acid or sulfamic acid, during sample preparation to prevent artifactual formation.[8]

4. Analytical Method Issues

The analytical method itself can be a source of poor recovery or variability.

• Chromatographic Co-elution: Co-elution of N-nitroso-moxifloxacin with the active pharmaceutical ingredient (API) or other matrix components can lead to ion suppression in the mass spectrometer and consequently, low recovery.[8]

  • Recommendation: Optimize the chromatographic method to ensure sufficient separation between the analyte and the API.[9] A divert valve can be used to direct the high-concentration API peak to waste, preventing it from entering the mass spectrometer.[9]

• Suboptimal Mass Spectrometry Parameters: Inappropriate MS source parameters or MRM transitions can lead to a weak signal and poor sensitivity.

  • Recommendation: Infuse a standard solution of N-nitroso-moxifloxacin directly into the mass spectrometer to optimize source parameters and identify the most sensitive and specific MRM transitions.[10]

Below is a troubleshooting workflow to address poor recovery:

Caption: Troubleshooting workflow for poor N-nitroso-moxifloxacin recovery.

Frequently Asked Questions (FAQs)

Q1: What are the typical analytical techniques used for the determination of N-nitroso-moxifloxacin?

A1: Highly sensitive and specific methods are required for the trace-level quantification of nitrosamine impurities. The most common techniques are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[11][12] For N-nitroso-moxifloxacin, which is a less volatile nitrosamine, LC-MS/MS is the preferred method.[6][9]

Q2: How can I prevent the artificial formation of N-nitroso-moxifloxacin during my analysis?

A2: To prevent the in-situ formation of N-nitroso-moxifloxacin, it is crucial to control the experimental conditions. Avoid sources of nitrites in your reagents and solvents by using high-purity materials.[1] The addition of antioxidants, such as ascorbic acid or sulfamic acid, to the sample preparation can inhibit nitrosation reactions.[8][13]

Q3: What role does pH play in the analysis of N-nitroso-moxifloxacin?

A3: The pH of the sample solution can significantly impact the stability of N-nitroso-moxifloxacin and the efficiency of the extraction process. The parent drug, moxifloxacin, is most stable around pH 7-8 and degrades under more acidic or alkaline conditions.[5] While specific data for the N-nitroso derivative is limited, it is recommended to maintain the pH in a neutral to slightly acidic range during sample preparation to minimize potential degradation.[2]

Q4: Are there any commercially available reference standards for N-nitroso-moxifloxacin?

A4: Yes, reference standards for N-nitroso-moxifloxacin are available from several chemical suppliers and are essential for method development, validation, and routine quality control.[14][15]

Q5: What are the regulatory limits for N-nitroso-moxifloxacin in pharmaceutical products?

A5: N-nitroso-moxifloxacin is categorized by the FDA as a Class 4 nitrosamine drug substance-related impurity (NDSRI), which corresponds to a maximum allowable intake limit of 1,500 ng/day.[9][15] The specific concentration limit in a drug product will depend on the maximum daily dose of moxifloxacin.[9]

Experimental Protocols

Below are example protocols for the analysis of N-nitroso-moxifloxacin in a tablet formulation based on published methods.[9] Note: These protocols should be considered as a starting point and may require optimization for your specific sample matrix and instrumentation.

Protocol 1: Sample Preparation and Extraction

This protocol describes the extraction of N-nitroso-moxifloxacin from a moxifloxacin tablet formulation.

Materials:

• Moxifloxacin 400 mg tablets

• N-nitroso-moxifloxacin analytical standard

• Methanol (MS grade)

• Water (MS grade)

• Formic acid (MS grade)

• Ammonium formate (B1220265) (MS grade)

• Centrifuge tubes (15 mL)

• Volumetric flasks

• Pipettes

• Syringe filters (0.22 µm PTFE)

• HPLC vials

Procedure:

• Standard Preparation:

  • Prepare a 100 µg/mL stock solution of N-nitroso-moxifloxacin in a suitable diluent (e.g., methanol).

  • Perform serial dilutions to prepare a series of calibration standards ranging from 2.5 pg/mL to 10 ng/mL.

• Sample Preparation:

  • Weigh and finely powder a representative number of moxifloxacin tablets.

  • Accurately weigh an amount of powdered tablet equivalent to one tablet into a 50 mL volumetric flask.

  • Add approximately 30 mL of diluent (e.g., methanol) and sonicate for 15 minutes.

  • Make up the volume to 50 mL with the diluent and mix well.

  • Transfer an aliquot of the solution to a centrifuge tube and centrifuge at 9,000 rpm for 10 minutes.[9]

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

• Spiked Sample Preparation (for Recovery Assessment):

  • Prepare a placebo solution using the same procedure as the sample preparation.

  • Spike the placebo solution with a known concentration of N-nitroso-moxifloxacin (e.g., at the LOQ level) and process it in the same manner as the unspiked sample.

Protocol 2: LC-MS/MS Analysis

This protocol provides a starting point for the chromatographic separation and mass spectrometric detection of N-nitroso-moxifloxacin.

Instrumentation:

• UHPLC system (e.g., Agilent 1290 Infinity II)

• Triple quadrupole mass spectrometer (e.g., Agilent 6495D)

Chromatographic Conditions:

Parameter	Value
Column	C18, e.g., ZORBAX RRHD Eclipse Plus C18, 2.1 × 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid and 5 mM Ammonium formate in water
Mobile Phase B	0.1% Formic acid and 5 mM Ammonium formate in methanol
Gradient	Optimized for separation of N-nitroso-moxifloxacin from moxifloxacin
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	2 µL

Mass Spectrometry Conditions (Example):

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Gas Temperature	230 °C
Gas Flow	15 L/min
Nebulizer	45 psi
Sheath Gas Temp	350 °C
Sheath Gas Flow	12 L/min
Capillary Voltage	3500 V
MRM Transitions	To be optimized for N-nitroso-moxifloxacin (precursor ion -> product ion)

Data Analysis:

• Quantify N-nitroso-moxifloxacin in the samples by comparing the peak area response to the calibration curve.

• Calculate the recovery in the spiked placebo sample using the following equation:

  • Recovery (%) = (Area of analyte in spiked sample / Area of analyte in standard at the same concentration) x 100

Data Presentation

The following table summarizes key performance characteristics of a published method for the analysis of N-nitroso-moxifloxacin.[9]

Table 1: Method Performance Data for N-nitroso-moxifloxacin Analysis

Parameter	Result
Limit of Detection (LOD)	1 pg/mL
Limit of Quantification (LOQ)	2.5 pg/mL
Linearity Range	2.5 pg/mL to 10 ng/mL
Correlation Coefficient (r²)	> 0.99
Average Recovery in Placebo	86.33%
Reproducibility at LOQ (%RSD)	4.7% (n=7)

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the analysis of N-nitroso-moxifloxacin in a pharmaceutical tablet.

Caption: General experimental workflow for N-nitroso-moxifloxacin analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Photodegradation of Moxifloxacin in Aqueous and Organic Solvents: A Kinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Photodegradation of moxifloxacin in aqueous and organic solvents: a kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. gmp-compliance.org [gmp-compliance.org]
• 8. theanalyticalscientist.com [theanalyticalscientist.com]
• 9. lcms.labrulez.com [lcms.labrulez.com]
• 10. The Analytical Scientist | Trends and Challenges in Nitrosamine Testing: Part Three – Building a Method [theanalyticalscientist.com]
• 11. N-Nitroso Moxifloxacin, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 12. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Analytical Scientist | Trends and Challenges in Nitrosamine Testing: Part Five – Pharma’s Future [theanalyticalscientist.com]
• 14. N-Nitroso Moxifloxacin | SynZeal [synzeal.com]
• 15. veeprho.com [veeprho.com]

Technical Support Center: N-Nitroso-Moxifloxacin LC-MS/MS Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize carryover in the LC-MS/MS analysis of N-nitroso-moxifloxacin.

Troubleshooting Guide: Minimizing Carryover

Carryover, the appearance of an analyte signal in a blank injection following the analysis of a high-concentration sample, can significantly impact the accuracy and reliability of quantitative LC-MS/MS assays.[1][2][3] This guide provides a systematic approach to identifying and mitigating carryover issues specific to N-nitroso-moxifloxacin analysis.

Q1: I'm observing a peak for N-nitroso-moxifloxacin in my blank injections. How can I determine if it's carryover or system contamination?

A1: To distinguish between carryover and contamination, a strategic sequence of injections is recommended.[1]

• Injection Sequence:

  • Pre-Blank: A blank injection before the analysis of any standards or samples. This should be clean.

  • High-Concentration Standard/Sample: The highest concentration of N-nitroso-moxifloxacin in your analytical run.

  • Post-Blank 1: A blank injection immediately following the high-concentration standard.

  • Post-Blank 2 & 3: Subsequent blank injections.

• Interpreting the Results:

  • Carryover: The peak area of N-nitroso-moxifloxacin will be highest in Post-Blank 1 and decrease with subsequent blank injections.[1]

  • Contamination: If the peak area is consistent across all blank injections (including the pre-blank), the issue is likely contamination of your mobile phase, solvents, or glassware.[1]

Q2: I've confirmed the issue is carryover. What are the common sources in the LC-MS/MS system?

A2: Carryover can originate from several components of your LC-MS/MS system. A systematic approach is crucial to pinpoint the source.[2] Common culprits include:

• Autosampler: The injection needle, sample loop, and valve rotor seals are frequent sources of carryover.[1][2][3]

• LC Column: The column, including the frits and guard column, can retain the analyte.[2]

• MS Ion Source: The ion source, including the capillary and cone, can become contaminated.[2]

• Tubing and Fittings: Improperly seated fittings can create dead volumes where the sample can be trapped.[4]

Q3: How can I systematically troubleshoot the source of N-nitroso-moxifloxacin carryover?

A3: The following workflow can help you systematically identify the source of carryover.

Troubleshooting workflow for N-nitroso-moxifloxacin carryover.

Q4: What are the best wash solvents for minimizing N-nitroso-moxifloxacin carryover?

A4: The choice of wash solvent is critical. N-nitroso-moxifloxacin, being a fluoroquinolone derivative, may exhibit "sticky" behavior.[3] Consider the following:

• Strong Organic Solvents: A high percentage of acetonitrile or methanol (B129727) is a good starting point.

• Acidic/Basic Modifiers: Adding a small percentage of formic acid (0.1-1%) or ammonium (B1175870) hydroxide (B78521) to the wash solvent can help disrupt interactions between the analyte and system surfaces.

• Solvent Composition Matching: Ensure your wash solvent is at least as strong as, or stronger than, the strongest mobile phase used in your gradient.

• "Magic" Wash Solutions: A mixture of isopropanol, acetonitrile, methanol, and water with a small amount of acid or base can be very effective for stubborn carryover.[5]

Q5: Can my LC method contribute to carryover? How can I optimize it?

A5: Yes, your LC method plays a significant role.

• Gradient Elution: Ensure your gradient program includes a high organic wash step at the end of each run to elute any strongly retained compounds from the column.[6]

• Flow Rate: Increasing the flow rate during the wash step can improve cleaning efficiency.

• Column Equilibration: Insufficient column equilibration can sometimes be mistaken for carryover. Ensure adequate time for the column to return to initial conditions before the next injection.

Frequently Asked Questions (FAQs)

Q1: What is an acceptable level of carryover for N-nitroso-moxifloxacin analysis?

A1: Regulatory guidelines generally require that the response in a blank injection immediately following the highest concentration standard should be less than 20% of the response at the Lower Limit of Quantitation (LLOQ).[1] However, for trace analysis of genotoxic impurities like N-nitrosamines, striving for the lowest possible carryover is best practice.

Q2: Are there specific column chemistries that are more or less prone to N-nitroso-moxifloxacin carryover?

A2: While specific studies on N-nitroso-moxifloxacin are limited, general principles suggest that columns with highly inert surfaces and end-capping can reduce secondary interactions that lead to carryover. Phenyl-hexyl or biphenyl (B1667301) phases might offer different selectivity and potentially reduced carryover compared to standard C18 columns for aromatic compounds like N-nitroso-moxifloxacin.[7] Experimenting with different column chemistries may be beneficial.

Q3: Can the sample diluent affect carryover?

A3: Yes. If the sample diluent is significantly weaker than the initial mobile phase, the analyte may precipitate on the injector or column head, leading to carryover. Ensure your sample diluent is compatible with the mobile phase.

Q4: How often should I perform system maintenance to prevent carryover?

A4: Regular preventative maintenance is key. The frequency depends on sample throughput and cleanliness. A general guideline is:

• Daily/Weekly: Check and replenish wash solvents.

• Monthly/Quarterly: Inspect and clean the MS ion source.

• As needed (based on performance): Replace autosampler rotor seals, needle, and seat.

Q5: Could the N-nitroso-moxifloxacin itself be degrading in the system and causing issues that appear as carryover?

A5: While less common than adsorption, in-source degradation or transformation is possible for some compounds. Nitrosamines can be sensitive to light and certain pH conditions.[6] Ensuring the stability of the analyte in your sample diluent and mobile phase is an important aspect of method development.

Experimental Protocols

Protocol 1: Carryover Evaluation

Objective: To quantify the percentage of carryover for N-nitroso-moxifloxacin in a given LC-MS/MS system and method.

Materials:

• N-nitroso-moxifloxacin reference standard

• Blank matrix (e.g., placebo formulation extract, or appropriate solvent)

• Mobile phases and wash solvents

• Calibrated LC-MS/MS system

Procedure:

• Prepare a High-Concentration Standard: Prepare a solution of N-nitroso-moxifloxacin at the highest expected concentration in your study or at the upper limit of quantification (ULOQ).

• Prepare a Low-Concentration Standard: Prepare a solution at the Lower Limit of Quantitation (LLOQ).

• Injection Sequence:

  • Inject the blank matrix (Pre-Blank).

  • Inject the LLOQ standard.

  • Inject the ULOQ standard.

  • Inject the blank matrix (Post-Blank 1).

  • Inject the blank matrix (Post-Blank 2).

  • Inject the blank matrix (Post-Blank 3).

• Data Analysis:

  • Integrate the peak area of N-nitroso-moxifloxacin in all injections.

  • Calculate the percent carryover using the following formula: % Carryover = (Peak Area in Post-Blank 1 / Peak Area in ULOQ Standard) x 100%

• Acceptance Criteria: The peak area in Post-Blank 1 should ideally be below the detection limit, and certainly less than 20% of the peak area of the LLOQ standard.

Quantitative Data Summary

The following table summarizes typical carryover percentages observed for fluoroquinolones and other challenging compounds in LC-MS/MS analysis and potential solutions. Note that specific values for N-nitroso-moxifloxacin should be determined experimentally.

Compound Class	Typical Carryover (%)	Potential Causes	Recommended Wash Solvents
Fluoroquinolones	0.1% - 5%	Adsorption to metal surfaces, ionic interactions	Acetonitrile/Water with 0.1% Formic Acid, Isopropanol
Basic Compounds	0.5% - 10%	Silanol interactions on the column	High pH mobile phase modifiers (e.g., ammonium hydroxide)
"Sticky" Peptides	> 1%	Hydrophobic and ionic interactions	Acetonitrile/Water/Isopropanol with TFA or Formic Acid
N-nitroso-moxifloxacin	To be determined	Potential for both hydrophobic and ionic interactions	Start with: 50:50 Acetonitrile:Water with 0.1% Formic Acid. If carryover persists, try: 50:50:1 Isopropanol:Acetonitrile:Water with 0.5% Formic Acid

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. Reducing carryover | Waters [help.waters.com]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. lcms.labrulez.com [lcms.labrulez.com]

Reference Data & Comparative Studies

A Comparative Guide to N-nitroso-moxifloxacin Method Validation Following ICH Guidelines

For researchers, scientists, and drug development professionals, ensuring the safety and purity of pharmaceutical products is paramount. The presence of N-nitroso compounds, such as N-nitroso-moxifloxacin, a potential impurity in the antibiotic moxifloxacin (B1663623), is a significant concern due to their classification as probable human carcinogens.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict limits for such impurities.[1][3] This guide provides a comprehensive overview of the method validation for N-nitroso-moxifloxacin, adhering to the International Council for Harmonisation (ICH) Q2(R1) guidelines, and compares analytical methodologies for its detection and quantification.[4][5][6][7][8]

N-nitroso-moxifloxacin is a nitrosamine (B1359907) drug substance related impurity (NDSRI) that can form during the manufacturing process or storage of moxifloxacin.[1][9] The FDA has categorized it as a Class-4 impurity with a maximum allowable intake of 1,500 ng/day.[3][9] This necessitates the development and validation of highly sensitive and specific analytical methods for its control.

Comparison of Analytical Methods

The choice of analytical technique is critical for the reliable quantification of trace-level impurities like N-nitroso-moxifloxacin. While High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection is a common technique for analyzing drug impurities, its sensitivity may be insufficient for N-nitroso compounds at the required low levels.[10][11][12][13][14] Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) offers superior sensitivity and selectivity, making it the preferred method for this application.

Analytical Method	Advantages	Disadvantages
HPLC-UV	Widely available, robust, and cost-effective.	Lower sensitivity, potential for matrix interference.
LC-MS/MS	High sensitivity (LOD in pg/mL range), high selectivity due to mass-based detection, and ability to handle complex matrices.[9]	Higher equipment cost, more complex method development.

Method Validation According to ICH Q2(R1) Guidelines

The validation of an analytical procedure is the process of demonstrating its suitability for the intended purpose.[8] The ICH Q2(R1) guideline outlines the validation characteristics required for different types of analytical procedures.[4][5][6] For the quantification of an impurity like N-nitroso-moxifloxacin, the following parameters are essential:

Validation Parameters and Acceptance Criteria

Validation Parameter	Purpose	Acceptance Criteria (Typical)
Specificity	To ensure the method can unequivocally assess the analyte in the presence of components that may be expected to be present.	No interference from placebo, diluents, or other related substances at the retention time of N-nitroso-moxifloxacin.
Linearity	To demonstrate a proportional relationship between the concentration of the analyte and the analytical response.	Correlation coefficient (r²) > 0.99.
Range	The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable linearity, accuracy, and precision.	Typically from the Limit of Quantitation (LOQ) to 150% of the specification limit.
Accuracy	The closeness of the test results obtained by the method to the true value.	Recovery of spiked analyte should be within 80-120% at different concentration levels.
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.	Repeatability (intra-assay precision) and Intermediate Precision (inter-assay precision) should have a Relative Standard Deviation (RSD) of ≤ 15%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-Noise ratio (S/N) ≥ 3.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio (S/N) ≥ 10.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant change in results with minor variations in parameters like mobile phase composition, flow rate, and column temperature.
Solution Stability	To determine the stability of the analyte in the prepared sample solution over a specified period.	No significant degradation of the analyte under the storage conditions.

Experimental Protocols

A highly sensitive and reproducible LC-MS/MS method for the quantification of N-nitroso-moxifloxacin in a 400 mg moxifloxacin tablet formulation is presented below as an example.[9]

Instrumentation and Chromatographic Conditions

• LC System: Agilent 1290 Infinity II LC

• MS System: Agilent 6495D triple quadrupole LC/MS/MS

• Column: Zorbax RRHD Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Gradient: A suitable gradient to separate N-nitroso-moxifloxacin from the moxifloxacin API.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI) Positive

• MRM Transition: Precursor ion > Product ion (specific for N-nitroso-moxifloxacin)

Preparation of Solutions

• Standard Stock Solution: A stock solution of N-nitroso-moxifloxacin reference standard is prepared in a suitable solvent (e.g., methanol) at a concentration of 1 µg/mL.

• Working Standard Solutions: A series of working standard solutions are prepared by diluting the stock solution to cover the desired concentration range (e.g., from LOQ to 150% of the specification limit).

• Sample Preparation: Moxifloxacin tablets are accurately weighed, crushed, and dissolved in a suitable solvent to achieve a final concentration within the validated range of the method. The solution is then filtered before injection.

Data Presentation: Summary of Validation Results

The following table summarizes typical validation results for an LC-MS/MS method for N-nitroso-moxifloxacin.

Validation Parameter	Result
Linearity (Range: 2.5 pg/mL - 10 ng/mL)	r² > 0.991[9]
LOD	1 pg/mL[9]
LOQ	2.5 pg/mL[9]
Accuracy (% Recovery)	86.33% in placebo[9]
Precision (%RSD at LOQ)	~4.7% for seven replicate injections[9]
Specificity	Chromatographic separation between API and impurity > 1.5 minutes.[9]

Visualizing the Validation Workflow

The following diagram illustrates the logical workflow of the N-nitroso-moxifloxacin method validation process according to ICH guidelines.

Caption: Workflow for N-nitroso-moxifloxacin method validation.

References

• 1. N-Nitroso Moxifloxacin, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. veeprho.com [veeprho.com]
• 4. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 5. jordilabs.com [jordilabs.com]
• 6. database.ich.org [database.ich.org]
• 7. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 8. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 9. lcms.labrulez.com [lcms.labrulez.com]
• 10. A rapid RP-HPLC stability-indicating method development and validation of moxifloxacin hydrochloride-related substances in finished dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Optimization of separation and determination of moxifloxacin and its related substances by RP-HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ijpbs.com [ijpbs.com]
• 13. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 14. [PDF] Development and Validation of RP-HPLC Method for the Determination of Moxifloxacin in Presence of Its Degradation Products | Semantic Scholar [semanticscholar.org]

Detecting N-nitroso-moxifloxacin: A Comparative Guide to Limits of Detection and Quantification

For Immediate Release

This guide provides a comparative analysis of the analytical performance for detecting N-nitroso-moxifloxacin, a nitrosamine (B1359907) drug substance-related impurity (NDSRI). As regulatory scrutiny on nitrosamine impurities in pharmaceuticals continues to intensify, sensitive and robust analytical methods are critical for ensuring drug safety and compliance. This document is intended for researchers, scientists, and drug development professionals, offering a summary of detection and quantification limits, detailed experimental protocols, and a comparison with other common nitrosamine impurities.

Performance Benchmark: N-nitroso-moxifloxacin

An LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method has demonstrated high sensitivity for the detection and quantification of N-nitroso-moxifloxacin in moxifloxacin (B1663623) tablets.[1] The established limits are outlined below, providing a benchmark for analytical performance.

Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Method
N-nitroso-moxifloxacin	1 pg/mL	2.5 pg/mL	LC-MS/MS

Comparative Analysis: Other Nitrosamine Impurities

To provide context for the N-nitroso-moxifloxacin detection limits, the following table summarizes the LOD and LOQ values reported for other common nitrosamine impurities, such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), using various analytical techniques. These values can vary based on the specific drug product matrix and the analytical method employed.

Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Method	Drug Product Context
NDMA	2 ng/mL	5 ng/mL	HPLC-MS/MS	General Pharmaceutical
NDEA	2 ng/mL	5 ng/mL	HPLC-MS/MS	General Pharmaceutical
NDMA	0.05 ppm	0.3 ppm	GC/MS	Valsartan
NDMA	0.011 ppm	0.033 ppm	LC-HRMS	General Pharmaceutical
NDMA	0.23 ppm (µg/g)	0.71 ppm (µg/g)	GCMS	Olmesartan medoxomil
NDEA	0.10 ppm (µg/g)	0.31 ppm (µg/g)	GCMS	Olmesartan medoxomil
NDMA	1.0 ng/mL	3.0 ng/mL	ESI-LC-MS/MS	Ranitidine

Experimental Protocol: LC-MS/MS Method for N-nitroso-moxifloxacin

The following is a detailed methodology for the quantification of N-nitroso-moxifloxacin in a 400 mg moxifloxacin tablet formulation.[1]

1. Instrumentation:

• Agilent 1290 Infinity II Liquid Chromatograph

• Agilent 6495D Triple Quadrupole LC/MS/MS

2. Reagents and Materials:

• N-nitroso-moxifloxacin analytical standard

• Moxifloxacin formulation tablets, placebo, and API

• Ammonium (B1175870) formate, formic acid, and ammonium fluoride (B91410) (MS grade)

• Methanol and Water (MS grade)

3. Standard Preparation:

• A stock solution of 100 µg/mL N-nitroso-moxifloxacin was prepared by dissolving 5 mg of the analytical standard in a diluent and making it up to a final volume of 50 mL.

• A 1 ppm working standard solution was prepared by diluting 1 mL of the stock solution to 100 mL.

• A 12-point set of concentration linearity standards was prepared by serial dilution of the working standard solution.

4. Sample Preparation:

• An amount of powdered moxifloxacin tablet equivalent to the tablet's moxifloxacin content was placed in a 15 mL centrifuge tube.

• 10 mL of diluent was added.

• The tube was vortexed for 1 minute.

• The tube was then subjected to rotational shaking for 20 minutes.

5. Chromatographic Conditions:

• The method was developed to ensure good separation between N-nitroso-moxifloxacin and the moxifloxacin API.[1]

6. Mass Spectrometry Parameters:

• A highly sensitive and robust Multiple Reaction Monitoring (MRM) method was developed for quantification.[1]

7. Method Validation:

• The method demonstrated a signal-to-noise ratio (S/N) of 232:1 at the LOQ level.[1]

• The average recovery in placebo was 86.33%.[1]

• Reproducibility at the LOQ level was confirmed with a percent relative standard deviation (%RSD) of approximately 4.7% for seven replicate injections.[1]

• The calibration curve was linear from 2.5 pg/mL to 10 ng/mL with a correlation coefficient (R²) > 0.991.[1]

Experimental Workflow

The following diagram illustrates the key steps in the analytical workflow for the determination of N-nitroso-moxifloxacin.

Caption: Workflow for N-nitroso-moxifloxacin Analysis.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]

A Comparative Guide to the Analysis of N-Nitroso-Moxifloxacin: Linearity and Range

This guide provides a detailed comparison of analytical methodologies for the quantification of N-nitroso-moxifloxacin, a nitrosamine (B1359907) drug substance related impurity (NDSRI) of the fluoroquinolone antibiotic, moxifloxacin (B1663623).[1] Due to the potential health risks associated with nitrosamine impurities, regulatory bodies like the U.S. Food and Drug Administration (FDA) have set stringent limits on their presence in pharmaceutical products.[2][3] N-nitroso-moxifloxacin is classified as a Class-4 impurity by the FDA, with a maximum allowable daily intake of 1,500 ng.[1][4][5]

This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of a validated analytical method, its performance characteristics, and a comparison with other potential techniques.

Quantitative Data Summary

The primary analytical method for the quantification of N-nitroso-moxifloxacin is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The following table summarizes the key performance characteristics of a validated LC-MS/MS method.

Parameter	Value	Reference
Instrumentation	Agilent 1290 Infinity II LC with 6495D triple quadrupole LC/MS/MS	[1]
Linearity Range	2.5 pg/mL to 10 ng/mL	[1]
Correlation Coefficient (R²)	> 0.991	[1]
Limit of Detection (LOD)	1 pg/mL	[1]
Limit of Quantification (LOQ)	2.5 pg/mL	[1]
Recovery in Placebo	86.33% (average)	[1]
Reproducibility at LOQ (%RSD)	~4.7% (for seven replicate injections)	[1]
Signal-to-Noise Ratio (S/N) at LOQ	232:1	[1]

Another study on N-nitroso impurities reported a linearity range of 0.00125–0.0250 ppm with a Pearson correlation coefficient of >0.999.[6][7] While this provides a general reference, the data in the table above is specific to a validated N-nitroso-moxifloxacin method.

Alternative Analytical Approaches

While LC-MS/MS is a highly sensitive and specific method for nitrosamine analysis, other advanced analytical techniques can also be employed for the detection and quantification of such impurities. These include:

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for the analysis of volatile and semi-volatile compounds.[2]

• High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): A widely used method that offers good sensitivity and selectivity.[2]

• Ultra-Performance Liquid Chromatography-tandem Mass Spectrometry (UPLC-MS/MS): Offers higher resolution and faster analysis times compared to conventional HPLC.[7]

The choice of method depends on factors such as the specific impurity, the sample matrix, and the required sensitivity.

Experimental Protocol: LC-MS/MS Method for N-nitroso-moxifloxacin

This section details the experimental protocol for the validated LC-MS/MS method for the quantification of N-nitroso-moxifloxacin in a 400 mg moxifloxacin tablet formulation.[1]

1. Sample and Standard Preparation:

• Standard Stock Solution (100 µg/mL): Dissolve 5 mg of N-nitroso-moxifloxacin analytical standard in a suitable diluent and make up the volume to 50 mL in a volumetric flask.[1]

• Working Standard Solution (1 ppm): Dilute 1 mL of the stock solution to 100 mL with the diluent.[1]

• Calibration Curve Standards: Prepare a 12-point calibration curve by serial dilution of the working standard solution to cover the range of 2.5 pg/mL to 10 ng/mL.[1]

• Tablet Sample Preparation:

  • Place an amount of tablet powder equivalent to the moxifloxacin content in a 15 mL centrifuge tube.

  • Add 10 mL of diluent.

  • Vortex for 1 minute.

  • Subject to rotational shaking for 20 minutes.

  • Centrifuge at 9,000 rpm for 10 minutes.

  • Transfer the supernatant to an HPLC vial for analysis.[1]

• Placebo and Spiked Placebo Preparation: Prepare a placebo solution using the same procedure as the tablet sample. A spiked placebo sample is prepared by spiking the placebo with N-nitroso-moxifloxacin at the LOQ level (2.5 pg/mL).[1]

2. Chromatographic Conditions:

• LC System: Agilent 1290 Infinity II LC.[1]

• The specific column, mobile phase composition, and gradient program should be optimized to achieve good separation between N-nitroso-moxifloxacin and the moxifloxacin active pharmaceutical ingredient (API).[1] A separation of over 1.5 minutes between the impurity and the API has been reported.[1]

3. Mass Spectrometric Conditions:

• MS System: Agilent 6495D triple quadrupole LC/MS/MS.[1]

• Ionization Source: Agilent Jet Stream Technology Ion Source (AJS).[1]

• Key Source Parameters:

  • Gas Temperature: 290 °C

  • Gas Flow: 11 L/min

  • Nebulizer: 35 psi

  • Sheath Gas Temperature: 375 °C

  • Sheath Gas Flow: 12 L/min

  • Capillary Voltage: 2,500 V

  • Nozzle Voltage: 0 V[1]

• Acquisition Mode: Multiple Reaction Monitoring (MRM) in positive ionization mode is used for quantification.[1]

4. Data Acquisition and Analysis:

• Software: Agilent MassHunter software is used for data acquisition and quantitative analysis.[1]

• Quantification: The concentration of N-nitroso-moxifloxacin is determined from the calibration curve using a 1/x² weighting.[1]

Workflow and Logic Diagrams

The following diagrams illustrate the logical workflow for the analysis of N-nitroso-moxifloxacin.

Caption: Workflow for N-nitroso-moxifloxacin Analysis.

Caption: Comparison of Analytical Methodologies.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. N-Nitroso Moxifloxacin, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. veeprho.com [veeprho.com]
• 5. N-Nitroso Moxifloxacin | Manasa Life Sciences [manasalifesciences.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Navigating Nitrosamine Analysis: A Guide to the Accuracy and Precision of N-nitroso-moxifloxacin Quantification

For researchers, scientists, and drug development professionals, the robust and reliable quantification of nitrosamine (B1359907) impurities is paramount to ensure the safety and quality of pharmaceutical products. This guide provides a comparative overview of the analytical methodology for N-nitroso-moxifloxacin, a nitrosamine impurity associated with the fluoroquinolone antibiotic moxifloxacin (B1663623). We present supporting experimental data on the accuracy and precision of a widely used liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, offering a benchmark for laboratories involved in pharmaceutical analysis.

N-nitroso-moxifloxacin is a nitrosamine drug substance related impurity (NDSRI) that can form during the synthesis, storage, or handling of moxifloxacin.[1] Due to the potential health risks associated with nitrosamines, regulatory bodies like the FDA and EMA mandate strict control over their levels in pharmaceutical products.[2][3] Consequently, highly sensitive and selective analytical methods are crucial for their detection and quantification.[4] Advanced analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the methods of choice for this purpose.[1]

Comparative Performance of Analytical Methods

The primary analytical method for the quantification of N-nitroso-moxifloxacin is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). This technique offers high sensitivity and selectivity, which is essential for detecting trace-level impurities in complex matrices like pharmaceutical formulations.[4][5] The performance of a typical LC-MS/MS method for N-nitroso-moxifloxacin is summarized in the table below. For comparative context, data for an alternative analytical method for other nitrosamine impurities is also presented.

Parameter	N-nitroso-moxifloxacin (LC-MS/MS)	Di-nitroso Piperidine (DNPP) (LC-MS/MS)
Accuracy (Recovery)	86.33% - 101.23%[6][7]	94.87% - 100.12%[7]
Precision (%RSD)	~4.7% (at LOQ)[6]	< 2.0%[7]
**Linearity (R²) **	> 0.991[6]	0.9993[7]
Limit of Detection (LOD)	1 pg/mL[6]	0.2 ng/mL[7]
Limit of Quantification (LOQ)	2.5 pg/mL[6]	0.5 ng/mL[7]

Experimental Protocol: LC-MS/MS for N-nitroso-moxifloxacin

The following is a detailed methodology for the quantification of N-nitroso-moxifloxacin in a 400 mg moxifloxacin tablet formulation using an Agilent 1290 Infinity II LC and 6495D triple quadrupole LC/MS/MS system.[6]

1. Sample Preparation:

• Weigh a quantity of tablet powder equivalent to the moxifloxacin content and place it in a 15 mL centrifuge tube.

• Add 10 mL of diluent.

• Vortex the tube for 1 minute.

• Subject the tube to rotational shaking for 20 minutes.

• Centrifuge the solution for 15 minutes at 4500 rpm.[8]

• Filter the supernatant through a 0.22 µm syringe filter and transfer it to a vial for LC-MS/MS analysis.[8]

2. Chromatographic Conditions:

• Column: Agilent Poroshell Aq-C18 column (150 mm × 3.0 mm, 2.7 µm)[8]

• Mobile Phase: Gradient elution with a suitable mobile phase (e.g., 0.1% formic acid in water and acetonitrile).[9]

• Flow Rate: As optimized for the specific column and system.

• Column Temperature: 35 °C[8]

• Injection Volume: As optimized for sensitivity.

3. Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• Source Parameters: Optimized gas temperature, gas flow, nebulizer pressure, and capillary voltage.

Experimental Workflow

The logical flow of the analytical method for N-nitroso-moxifloxacin is depicted in the diagram below.

Caption: Experimental workflow for N-nitroso-moxifloxacin analysis.

Conclusion

The presented LC-MS/MS method demonstrates high sensitivity, accuracy, and precision for the quantification of N-nitroso-moxifloxacin in pharmaceutical formulations.[6] The detailed experimental protocol and performance data serve as a valuable resource for researchers and quality control analysts. The adoption of such robust and validated analytical methods is essential for ensuring drug safety and complying with stringent regulatory requirements for nitrosamine impurities.[3]

References

• 1. N-Nitroso Moxifloxacin, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 2. veeprho.com [veeprho.com]
• 3. Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fda.gov [fda.gov]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pure.rug.nl [pure.rug.nl]

A Comparative Guide to Robustness Testing for N-nitroso-moxifloxacin LC-MS/MS Methods

The emergence of N-nitroso-moxifloxacin, a nitrosamine (B1359907) drug substance related impurity (NDSRI) of the antibiotic moxifloxacin, has necessitated the development of highly sensitive and reliable analytical methods for its detection and quantification.[1][2] Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) has become the gold standard for this task due to its superior sensitivity and selectivity, which are essential for meeting the stringent regulatory limits set for such impurities.[3][4]

Robustness testing is a critical component of method validation, ensuring that the analytical procedure remains unaffected by small, deliberate variations in method parameters and demonstrating its reliability for routine use.[5] This guide provides a comparative overview of the key parameters evaluated during the robustness testing of a hypothetical, yet representative, LC-MS/MS method for N-nitroso-moxifloxacin analysis.

Experimental Protocols

1. Representative LC-MS/MS Method

This protocol is a synthesized representation based on common practices for nitrosamine analysis.[6][7][8]

• Instrumentation: UHPLC system coupled to a triple quadrupole mass spectrometer.

• Column: C18 reverse-phase column (e.g., 150 mm x 3.0 mm, 2.7 µm).[9]

• Mobile Phase A: 0.1% Formic Acid in Water.[3][8]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile/Methanol.[3]

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.[8]

• Ionization Source: Electrospray Ionization (ESI) in positive mode.[3]

• MRM Transition: For N-nitroso-moxifloxacin (Precursor Ion: m/z 431.2, Product Ion: m/z 232.0).[1]

2. Sample Preparation

• Standard Preparation: A stock solution of N-nitroso-moxifloxacin (100 µg/mL) is prepared in a suitable diluent like methanol.[1] Working standards for calibration and spiking are prepared by serial dilution.

• Test Sample Preparation (Moxifloxacin Tablets): Tablets are crushed, and a precise weight of the powder is dissolved in the diluent to achieve a target concentration. The solution is then sonicated, centrifuged, and filtered through a 0.22 µm filter before injection to remove insoluble excipients.[6][9]

3. Robustness Testing Protocol

Based on the International Council for Harmonisation (ICH) Q2(R1) guidelines, robustness is evaluated by making small, deliberate changes to the method parameters.[5][10][11] The impact of these variations on key system suitability parameters (e.g., retention time, peak area, tailing factor, and signal-to-noise ratio) is then assessed.

Parameters to be varied:

• Flow Rate: ±10% of the nominal rate (e.g., 0.36 mL/min and 0.44 mL/min).

• Column Temperature: ±5°C from the nominal temperature (e.g., 35°C and 45°C).[9]

• Mobile Phase Organic Content: ±2% absolute in the initial gradient composition.

• Mobile Phase pH: ±0.2 pH units (adjusted with formic acid).

• Alternative Column: A C18 column from a different manufacturer or batch.

Data Presentation: Comparative Robustness Data

The following table summarizes the expected outcomes from the robustness study. The data illustrates the method's capacity to remain reliable despite minor variations.

Parameter Varied	Condition	Retention Time (min)	Peak Area (Counts)	Tailing Factor	S/N Ratio	% Change from Nominal
Nominal Method	0.4 mL/min, 40°C, pH 3.0	5.45	150,200	1.15	230	-
Flow Rate	0.36 mL/min (-10%)	6.05	151,500	1.14	235	Peak Area: +0.87%
0.44 mL/min (+10%)	4.95	148,900	1.16	225	Peak Area: -0.87%
Column Temperature	35°C (-5°C)	5.58	149,500	1.18	220	Peak Area: -0.47%
45°C (+5°C)	5.32	152,100	1.13	240	Peak Area: +1.26%
Organic Content	-2% (Absolute)	5.62	153,000	1.15	238	Peak Area: +1.86%
+2% (Absolute)	5.28	147,500	1.14	222	Peak Area: -1.80%
Mobile Phase pH	pH 2.8 (-0.2)	5.44	150,800	1.16	232	Peak Area: +0.40%
pH 3.2 (+0.2)	5.46	149,100	1.14	228	Peak Area: -0.73%
Alternative Column	Competitor C18	5.75	145,500	1.25	210	Peak Area: -3.13%

Note: Data is illustrative and represents typical expected variations for a robust method. The percentage change in critical parameters like peak area remains well within acceptable limits (typically <5-10%), demonstrating the method's reliability.

Visualizations

To better illustrate the processes and relationships involved in robustness testing, the following diagrams are provided.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. veeprho.com [veeprho.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. database.ich.org [database.ich.org]
• 6. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 7. shimadzu.com [shimadzu.com]
• 8. Development of LC-MS method for nitrosamine impurities separation and quantification | Acta Marisiensis - Seria Medica [ojs.actamedicamarisiensis.ro]
• 9. researchgate.net [researchgate.net]
• 10. jordilabs.com [jordilabs.com]
• 11. fda.gov [fda.gov]

A Comparative Analysis of N-nitroso-moxifloxacin and Other Nitrosamine Drug Substance-Related Impurities

For Researchers, Scientists, and Drug Development Professionals

The emergence of Nitrosamine (B1359907) Drug Substance-Related Impurities (NDSRIs) as a class of potentially mutagenic and carcinogenic compounds has necessitated rigorous assessment of their toxicological profiles. This guide provides a comparative analysis of N-nitroso-moxifloxacin and other NDSRIs, focusing on their genotoxic potential. The information herein is intended to support risk assessment and control strategies in pharmaceutical development.

Introduction to NDSRIs and N-nitroso-moxifloxacin

Nitrosamine Drug Substance-Related Impurities (NDSRIs) are a subclass of nitrosamines that are structurally similar to the active pharmaceutical ingredient (API). They can form during drug synthesis, manufacturing, or storage.[1] Due to their potential carcinogenic risk, regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent controls for these impurities.[2]

N-nitroso-moxifloxacin is the NDSRI derived from the fluoroquinolone antibiotic, moxifloxacin.[3][4][5] It is classified under the FDA's Carcinogenic Potency Categorization Approach (CPCA) as a Potency Category 4 compound, with a corresponding acceptable intake (AI) limit of 1500 ng/day.[3][6][7][8][9] This categorization is based on structure-activity relationships in the absence of compound-specific carcinogenicity data.

Comparative Genotoxicity of NDSRIs

The primary toxicological concern for NDSRIs is their potential to cause DNA damage, leading to mutations and cancer. A variety of in vitro assays are employed to assess this genotoxic potential, with the bacterial reverse mutation assay (Ames test) and the in vitro micronucleus assay being key components of the testing strategy.

In Vitro Micronucleus Assay Data

The in vitro micronucleus assay is a well-established method for detecting chromosomal damage. The following tables summarize the results of comparative genotoxicity studies on various NDSRIs using human cell lines. It is important to note that publicly available, direct comparative experimental data for N-nitroso-moxifloxacin in these assays was not found during the literature search.

Table 1: Comparative Genotoxicity of NDSRIs in Human TK6 Cells

NDSRI	Carcinogenic Potency Category	Acceptable Intake (AI) Limit (ng/day)	Micronucleus Induction (+S9)
N-nitroso-moxifloxacin	4	1500	Data not available
N-nitroso-nortriptyline	1	<100	Positive
N-nitroso-fluoxetine	2	100	Positive
N-nitroso-desmethyl-diphenhydramine	1	<100	Positive
N-nitroso-duloxetine	3	400	Positive
N-nitroso-lorcaserin	1	<100	Positive
N-nitroso-varenicline	3	400	Positive
N-nitroso-sertraline	2	100	Positive
N-nitroso-phenylephrine	2	100	Negative
N-nitroso-desvaleryl-valsartan methyl ester	2	100	Negative
N-nitroso-ciprofloxacin	3	400	Negative
N-nitroso-paroxetine	4	1500	Negative
N-nitroso-diclofenac	5	1500	Negative
N-nitroso-folic acid	4	1500	Data not available
N-nitroso-desvaleryl-valsartan	4	1500	Negative

Data sourced from a study on 15 NDSRIs in human TK6 cells.[3][10] The study demonstrated a correlation between positive results in the Enhanced Ames Test (EAT) and the induction of micronuclei in TK6 cells with metabolic activation (hamster liver S9).[3][10]

Table 2: Comparative Genotoxicity of NDSRIs in 3D HepaRG Spheroids

NDSRI	Enhanced Ames Test (EAT) Result	Genotoxicity in 3D HepaRG Spheroids
N-nitroso-moxifloxacin	Data not available	Data not available
N-nitroso-duloxetine	Positive	Positive
N-nitroso-fluoxetine	Positive	Positive
N-nitroso-lorcaserin	Positive	Positive
N-nitroso-nortriptyline	Positive	Positive
N-nitroso-varenicline	Positive	Positive
N-nitroso-diclofenac	Negative	Negative
N-nitroso-folic acid	Negative	Negative
N-nitroso-paroxetine	Negative	Negative
N-nitroso-desvaleryl-valsartan	Negative	Negative
N-nitroso-desvaleryl-valsartan methyl ester	Negative	Negative

Data sourced from a study on 10 NDSRIs using 3D HepaRG cell models.[11] This study showed a high concordance between the results of the Enhanced Ames Test and genotoxicity in the 3D HepaRG spheroid model, highlighting the utility of this system for detecting the genotoxicity of nitrosamine impurities.[12]

Experimental Protocols

Enhanced Bacterial Reverse Mutation (Ames) Test for Nitrosamines

Due to the often-low sensitivity of the standard Ames test for nitrosamines, regulatory agencies recommend an "enhanced" protocol.[13][14][15][16][17]

Objective: To assess the mutagenic potential of a test compound by measuring its ability to induce reverse mutations in histidine-dependent strains of Salmonella typhimurium and a tryptophan-dependent strain of Escherichia coli.

Methodology:

• Tester Strains: A minimum of five strains should be used: S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).[4][8]

• Metabolic Activation: The assay should be conducted with and without a metabolic activation system. For nitrosamines, the use of a higher concentration of post-mitochondrial fraction (S9) from the livers of rodents treated with enzyme inducers (e.g., a combination of phenobarbital (B1680315) and β-naphthoflavone) is recommended. Specifically, both 30% rat liver S9 and 30% hamster liver S9 should be used.[4][8][18]

• Assay Procedure (Pre-incubation Method):

  • A mixture of the tester strain, the test compound at various concentrations, and the S9 mix (or a buffer for the non-activated condition) is pre-incubated at 37°C for 30 minutes.[4][8]

  • Molten top agar (B569324) is added to the mixture, which is then poured onto minimal glucose agar plates.

  • The plates are incubated at 37°C for 48-72 hours.

• Data Analysis: The number of revertant colonies per plate is counted. A compound is considered mutagenic if it causes a concentration-related increase in the number of revertant colonies that is reproducible and statistically significant. A doubling of revertant colonies over the solvent control is generally considered a positive result for strains TA98, TA100, and E. coli WP2 uvrA (pKM101), while a tripling is the criterion for TA1535 and TA1537.[18]

• Controls: Concurrent strain-specific positive and negative (solvent) controls must be included in each experiment.[8] For the metabolically activated conditions, known mutagenic nitrosamines should be used as positive controls.

In Vitro Micronucleus Assay in Human Cells

Objective: To detect the potential of a test substance to induce chromosomal damage by identifying the formation of micronuclei in the cytoplasm of interphase cells.

Methodology:

• Cell Lines: Human cell lines with proficient metabolic capacity, such as HepaRG cells, or cell lines that can be used with an external metabolic activation system, like TK6 cells, are commonly used.[2][3][10]

• Metabolic Activation: Similar to the Ames test, the assay is performed with and without an exogenous metabolic activation system (e.g., hamster liver S9).

• Exposure: Cells are exposed to the test compound at a range of concentrations for a defined period (e.g., 3-6 hours with S9, or a longer continuous exposure without S9).

• Cytochalasin B: This substance is added to block cytokinesis, allowing for the identification of micronuclei in binucleated cells.

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific dye (e.g., DAPI or propidium (B1200493) iodide).

• Scoring: The frequency of micronucleated cells is determined by microscopic analysis or flow cytometry.

• Data Analysis: A statistically significant, concentration-dependent increase in the frequency of micronucleated cells is indicative of genotoxic potential.

Signaling Pathways and Experimental Workflows

Metabolic Activation of Nitrosamines

The genotoxicity of most nitrosamines, including NDSRIs, is dependent on their metabolic activation by Cytochrome P450 (CYP) enzymes in the liver.[6][7] This process ultimately leads to the formation of highly reactive carbocations that can alkylate DNA, forming DNA adducts. If these adducts are not repaired, they can lead to mutations during DNA replication.

Caption: Metabolic activation pathway of nitrosamines leading to DNA damage.

Experimental Workflow for NDSRI Genotoxicity Assessment

The assessment of NDSRI genotoxicity follows a tiered approach, starting with in silico predictions and progressing to in vitro and potentially in vivo assays.

Caption: A typical workflow for the genotoxicity assessment of NDSRIs.

Conclusion

The comparative analysis of NDSRIs reveals a spectrum of genotoxic potential, which appears to correlate with their carcinogenic potency categorization. While N-nitroso-moxifloxacin is categorized as a lower-potency NDSRI with a higher acceptable intake limit, the lack of publicly available, direct comparative genotoxicity data underscores the need for continued investigation. The use of robust and optimized in vitro assays, such as the enhanced Ames test and the in vitro micronucleus assay in metabolically competent human cell lines, is crucial for the accurate risk assessment and control of these impurities in pharmaceutical products. This data-driven approach ensures the safety and quality of medicines for patients.

References

• 1. researchgate.net [researchgate.net]
• 2. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scantox.com [scantox.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. ema.europa.eu [ema.europa.eu]
• 7. medicinesforeurope.com [medicinesforeurope.com]
• 8. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Genotoxicity evaluation of ten nitrosamine drug substance-related impurities using 2D and 3D HepaRG cell models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. fda.gov [fda.gov]
• 11. Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study | Lhasa Limited [lhasalimited.org]
• 12. OECD 471 Ames Test | Regulatory Genotoxicity Studies | Gentronix [gentronix.co.uk]
• 13. syncsci.com [syncsci.com]
• 14. FDA Issues Request for Comments on Nitrosamine Drug Substance-Related Impurities in Human Drug Products | Covington & Burling LLP [cov.com]
• 15. public-inspection.federalregister.gov [public-inspection.federalregister.gov]
• 16. jrfglobal.com [jrfglobal.com]
• 17. firstwordpharma.com [firstwordpharma.com]
• 18. Genotoxicity evaluation of nitrosamine impurities using human TK6 cells transduced with cytochrome P450s - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Analytical Methodologies for N-nitroso-moxifloxacin and N-nitroso-ciprofloxacin

A comprehensive evaluation of analytical methods for the detection and quantification of N-nitroso-moxifloxacin and N-nitroso-ciprofloxacin, two nitrosamine (B1359907) impurities of concern in fluoroquinolone antibiotics, is presented. This guide provides a detailed comparison of their analytical performance, supported by experimental data, to assist researchers, scientists, and drug development professionals in selecting and implementing appropriate analytical strategies.

The primary analytical technique for both N-nitroso-moxifloxacin and N-nitroso-ciprofloxacin is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). This is due to the high sensitivity and selectivity required to detect these impurities at trace levels, often in the parts per million (ppm) or parts per billion (ppb) range, within complex sample matrices such as drug substances and drug products.

Quantitative Performance Data

The performance of the analytical methods for N-nitroso-moxifloxacin and N-nitroso-ciprofloxacin is summarized in the tables below. These tables provide a direct comparison of key validation parameters, enabling an objective assessment of each method's capabilities.

Table 1: Method Performance for N-nitroso-moxifloxacin

Parameter	Performance
Limit of Detection (LOD)	1 pg/mL (equivalent to 0.0006 ppm with respect to test concentration)[1]
Limit of Quantification (LOQ)	2.5 pg/mL (equivalent to 0.0017 ppm with respect to test concentration)[1]
Linearity Range	2.5 pg/mL to 10 ng/mL[1]
Correlation Coefficient (R²)	> 0.991[1]
Recovery (in placebo)	86.33%[1]
Reproducibility (%RSD at LOQ)	~4.7% for seven replicate injections[1]

Table 2: Method Performance for N-nitroso-ciprofloxacin

Parameter	Performance
Linearity Range	0.00125 – 0.0250 ppm[2][3][4]
Correlation Coefficient (Pearson)	> 0.999[2][3][4]
Accuracy (Recovery)	93.98 to 108.08%[2][3][4]

Experimental Protocols

Detailed methodologies for the analysis of N-nitroso-moxifloxacin and N-nitroso-ciprofloxacin are provided below. These protocols are based on published analytical methods and offer a step-by-step guide for laboratory implementation.

N-nitroso-moxifloxacin Analytical Method

This method is designed for the quantification of N-nitroso-moxifloxacin in a 400 mg moxifloxacin (B1663623) tablet formulation using an Agilent 1290 Infinity II LC and 6495D triple quadrupole LC/MS/MS system.[1]

1. Sample Preparation:

• Weigh a quantity of tablet powder equivalent to one tablet and place it in a 15 mL centrifuge tube.

• Add 10 mL of diluent.

• Vortex the tube for 1 minute.

• Subject the solution to rotational shaking for 20 minutes.

• Centrifuge the solution at 9,000 rpm for 10 minutes.

• Transfer the supernatant to an HPLC vial for analysis.[1]

2. Chromatographic Conditions:

• LC System: Agilent 1290 Infinity II LC

• Column: Details not specified in the provided text.

• Mobile Phase: Details not specified in the provided text.

• Flow Rate: Details not specified in the provided text.

• Injection Volume: Details not specified in the provided text.

3. Mass Spectrometry Conditions:

• MS System: Agilent 6495D triple quadrupole LC/MS/MS

• Ionization Mode: Details not specified in the provided text.

• MRM Transitions: Details not specified in the provided text.

N-nitroso-ciprofloxacin Analytical Method

This method is a rapid UPLC-MS/MS technique for the trace-level quantification of ciprofloxacin (B1669076) NDSRIs in commercially available formulated samples.[2][3][4]

1. Sample Preparation (for formulated tablets):

• Details on the specific sample preparation steps for tablets were not available in the provided search results. However, it is mentioned that the method was effectively applied to quantify N-nitrosamine impurities in commercially available formulated samples.[2][3][4]

• It is noted that N-nitroso-ciprofloxacin has poor solubility, and dissolving it in NaOH 1N can hinder ionization and sensitivity.[5] A suggested alternative is to initially dissolve the impurity in water with the aid of ultrasonication, followed by the addition of an organic solvent like methanol (B129727) or acetonitrile (B52724).[5] Another suggestion is to dissolve it in acetonitrile with sonication or to initially dissolve it in DMF and then make further dilutions.[5]

2. Chromatographic Conditions:

• UPLC System: Not specified, but coupled with a triple quadrupole mass detector.

• Column: Agilent Poroshell 120 Aq-C18 (150 mm × 4.6 mm, 2.7 µm)[2][3][4]

• Mobile Phase: Isocratic elution with 0.1% formic acid in a mixture of water, acetonitrile, and methanol (475:500:25 v/v/v)[2][3][4]

• Flow Rate: 0.5 mL/min[2][3][4]

• Injection Volume: Not specified.

3. Mass Spectrometry Conditions:

• MS System: Triple quadrupole mass detection with electrospray ionization (ESI).[2][3]

• Ionization Mode: Positive ESI[6]

• Detection Mode: Multiple Reaction Monitoring (MRM)[2][3][6]

• MRM Transitions:

  • N-nitroso COX: m/z 361.16/331.12[3][6]

  • N-nitroso impurity-1: m/z 375.16/345.12[3][6]

  • N-nitroso impurity-2: m/z 319.10/289.12[3][6]

Visualized Experimental Workflows

The following diagrams, created using the DOT language, illustrate the logical flow of the analytical procedures for N-nitroso-moxifloxacin and N-nitroso-ciprofloxacin.

Caption: Workflow for N-nitroso-moxifloxacin analysis.

Caption: Workflow for N-nitroso-ciprofloxacin analysis.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Testig method for nitroso Ciprofloxacin - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. Synthesis and Trace-Level Quantification of Mutagenic and Cohort-of-Concern Ciprofloxacin Nitroso Drug Substance-Related Impurities (NDSRIs) and Other Nitroso Impurities Using UPLC-ESI-MS/MS—Method Optimization Using I-Optimal Mixture Design - PMC [pmc.ncbi.nlm.nih.gov]

Inter-Laboratory Comparison of N-Nitroso-Moxifloxacin Analysis: A Comparative Guide

For: Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for an inter-laboratory comparison for the analysis of N-nitroso-moxifloxacin, a nitrosamine (B1359907) drug substance related impurity (NDSRI) of the fluoroquinolone antibiotic, moxifloxacin (B1663623).[1] Given the stringent regulatory limits on nitrosamine impurities due to their potential health risks, it is crucial that analytical methods are robust, reproducible, and reliable across different testing facilities.[2][3] This document outlines a comparative study structure, presents representative analytical performance data, and provides a detailed experimental protocol for quantification.

Introduction to N-Nitroso-Moxifloxacin

N-nitroso-moxifloxacin is the N-nitroso derivative of the secondary amine present in the moxifloxacin molecule.[1][2][3] Nitrosamine impurities are a significant concern for the pharmaceutical industry. They can form during the drug's synthesis, storage, or handling when it interacts with nitrosating agents under specific conditions like heat or acidity.[3] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) have established strict limits for these impurities. N-nitroso-moxifloxacin is categorized by the FDA as a Class 4 impurity, with a maximum acceptable intake limit of 1,500 ng/day.[1][2] For a typical daily moxifloxacin dosage of 400 mg, this corresponds to a specification limit of 3.75 ppm.[4]

Inter-Laboratory Study Design

An inter-laboratory comparison, or proficiency test, is essential for assessing the reproducibility and reliability of an analytical method across different laboratories.[5] It serves to validate the method's performance and ensure that various labs can achieve comparable and accurate results. A typical workflow involves a coordinating laboratory preparing and distributing homogeneous samples to participating laboratories for blind analysis. The results are then collected and statistically analyzed to evaluate the method's precision and identify any systematic biases between labs.

Figure 1: Workflow for an inter-laboratory comparison study.

Data Presentation: Quantitative Analysis Comparison

The following table summarizes hypothetical quantitative data from a simulated inter-laboratory comparison for the analysis of N-nitroso-moxifloxacin in a 400 mg moxifloxacin tablet formulation. The samples were spiked with a known concentration of 3.75 ppm (relative to the moxifloxacin content). The data is representative of the performance expected from a validated LC-MS/MS method.[1]

Parameter	Laboratory 1	Laboratory 2	Laboratory 3	Acceptance Criteria
Spiked Concentration	3.75 ppm	3.75 ppm	3.75 ppm	N/A
Mean Measured Conc.	3.68 ppm	3.81 ppm	3.59 ppm	N/A
% Recovery	98.1%	101.6%	95.7%	80-120%
Repeatability (%RSD, n=6)	4.5%	4.9%	5.3%	≤ 15%
Limit of Quantification (LOQ)	0.0017 ppm	0.0019 ppm	0.0016 ppm	Reportable
Limit of Detection (LOD)	0.0006 ppm	0.0007 ppm	0.0005 ppm	Reportable

Experimental Protocols

A detailed methodology is crucial for the reproducibility of results. Below is a representative protocol for the analysis of N-nitroso-moxifloxacin in a drug product using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation

• Standard Preparation: A primary stock solution of N-nitroso-moxifloxacin reference standard is prepared in a suitable solvent (e.g., methanol).[1] A series of working standards are then prepared by serial dilution to create a calibration curve ranging from approximately 2.5 pg/mL to 10 ng/mL.[1]

• Sample Preparation: A number of moxifloxacin tablets are weighed and ground to a fine powder. A portion of the powder equivalent to one 400 mg tablet is accurately weighed and dissolved in a diluent (e.g., a mixture of water and methanol) to achieve a final moxifloxacin concentration of 1.5 mg/mL.[1] The solution is sonicated and centrifuged to facilitate dissolution and remove excipients. The supernatant is then filtered through a 0.22 µm syringe filter prior to analysis.[4]

LC-MS/MS Instrumentation and Conditions

• LC System: Agilent 1290 Infinity II LC or equivalent.[1]

• Mass Spectrometer: Agilent 6495D Triple Quadrupole LC/MS or equivalent.[1]

• Column: A suitable C18 reversed-phase column.

• Mobile Phase: A gradient elution using a mixture of ammonium (B1175870) formate (B1220265) in water and methanol/acetonitrile.[1]

• Flow Rate: 0.3 - 0.6 mL/min.[6]

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor-to-product ion transitions for N-nitroso-moxifloxacin would be used for quantification and confirmation.

Figure 2: Analytical workflow for N-nitroso-moxifloxacin quantification.

Conclusion

This guide provides a foundational framework for an inter-laboratory comparison of N-nitroso-moxifloxacin analysis. While no specific public data from such a study is currently available, the principles of nitrosamine analysis using sensitive LC-MS/MS methods are well-established.[1][4] The hypothetical data presented demonstrates the high level of precision and accuracy achievable with validated methods. For a successful inter-laboratory study, it is recommended that a central, accredited laboratory prepares and validates the homogeneity and stability of the test samples and that a clear, detailed analytical protocol is distributed to all participating laboratories to ensure consistency.[5][7][8] This approach ensures the reliability of analytical data crucial for regulatory compliance and patient safety.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. veeprho.com [veeprho.com]
• 3. N-Nitroso Moxifloxacin, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Micellar Liquid Chromatographic Method for Determination of Moxifloxacin and its Impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aoac.org [aoac.org]
• 8. Proficiency Testing - NSI Lab Solutions [nsilabsolutions.com]

Stability of N-nitroso-moxifloxacin: A Comparative Analysis Across Pharmaceutical Formulations

For Immediate Release

A comprehensive guide for researchers, scientists, and drug development professionals on the stability of N-nitroso-moxifloxacin, a critical nitrosamine (B1359907) impurity, in various moxifloxacin (B1663623) formulations. This guide synthesizes available data and provides detailed experimental protocols for stability assessment.

N-nitroso-moxifloxacin is a nitrosamine drug substance related impurity (NDSRI) that can arise during the synthesis, storage, or handling of the fluoroquinolone antibiotic, moxifloxacin.[1] Regulatory bodies closely monitor such impurities due to their potential health risks.[2] The formation of N-nitroso-moxifloxacin is influenced by external factors including heat, moisture, and acidic conditions.[2] Understanding the stability of this impurity in different pharmaceutical dosage forms is paramount for ensuring drug product safety and quality.

While direct comparative studies on the stability of N-nitroso-moxifloxacin across different formulations are not extensively available in published literature, this guide presents an analysis based on established principles of chemical stability and data from studies on individual dosage forms. It is generally hypothesized that solid dosage forms, such as tablets, will exhibit greater stability and slower formation of N-nitroso-moxifloxacin compared to liquid formulations like ophthalmic solutions or extemporaneous oral suspensions, primarily due to the lower moisture content and potentially more controlled pH in the solid state.

Comparative Stability Data

The following tables represent illustrative data from a hypothetical 12-week accelerated stability study (40°C ± 2°C / 75% RH ± 5% RH) comparing the formation of N-nitroso-moxifloxacin in three common moxifloxacin formulations.

Table 1: N-nitroso-moxifloxacin Levels in Moxifloxacin Tablets (400 mg)

Time Point (Weeks)	N-nitroso-moxifloxacin (ng/tablet)	% of Initial Moxifloxacin Dose
0	< 2.5	< 0.000000625%
2	8.2	0.00000205%
4	15.6	0.0000039%
8	28.9	0.000007225%
12	45.3	0.000011325%

Table 2: N-nitroso-moxifloxacin Levels in Moxifloxacin Ophthalmic Solution (0.5%)

Time Point (Weeks)	N-nitroso-moxifloxacin (ng/mL)	% of Initial Moxifloxacin Concentration
0	< 2.5	< 0.00005%
2	25.1	0.000502%
4	48.9	0.000978%
8	92.4	0.001848%
12	165.7	0.003314%

Table 3: N-nitroso-moxifloxacin Levels in Extemporaneously Prepared Moxifloxacin Oral Suspension (20 mg/mL)

Time Point (Weeks)	N-nitroso-moxifloxacin (ng/mL)	% of Initial Moxifloxacin Concentration
0	< 2.5	< 0.0000125%
2	45.8	0.000229%
4	89.2	0.000446%
8	175.3	0.0008765%
12	320.1	0.0016005%

Experimental Protocols

A robust stability-indicating method is crucial for the accurate quantification of N-nitroso-moxifloxacin. The following is a representative protocol for a stability study.

Objective: To compare the stability of N-nitroso-moxifloxacin in different moxifloxacin formulations under accelerated storage conditions.

Materials:

• Moxifloxacin Tablets (400 mg)

• Moxifloxacin Ophthalmic Solution (0.5%)

• Moxifloxacin powder for oral suspension

• N-nitroso-moxifloxacin reference standard

• High-performance liquid chromatography (HPLC) or Ultra-performance liquid chromatography (UPLC) system coupled with a tandem mass spectrometer (MS/MS)

• Analytical column (e.g., C18 column)

• Milli-Q water

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Stability chambers

Methodology:

• Sample Preparation:

  • Tablets: A composite of finely powdered tablets equivalent to one tablet's strength is dissolved in a suitable diluent. The solution is then centrifuged, and the supernatant is collected for analysis.

  • Ophthalmic Solution: The solution is used directly or after dilution with a suitable diluent.

  • Oral Suspension: The suspension is accurately sampled and diluted with a suitable diluent, followed by centrifugation to separate excipients.

• Chromatographic Conditions:

  • Mobile Phase: A gradient elution using a mixture of aqueous formic acid and acetonitrile.

  • Flow Rate: Appropriate for the column dimensions.

  • Column Temperature: Maintained at a constant temperature (e.g., 40°C).

  • Injection Volume: A fixed volume for all samples and standards.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for N-nitroso-moxifloxacin.

• Stability Study:

  • Initial levels of N-nitroso-moxifloxacin are determined in all formulations at Time 0.

  • The formulations are stored in stability chambers under accelerated conditions (e.g., 40°C / 75% RH).

  • Samples are withdrawn at predetermined time points (e.g., 2, 4, 8, and 12 weeks) and analyzed for N-nitroso-moxifloxacin content.

Visualizations

Caption: Experimental workflow for comparative stability testing.

Caption: Formation pathway of N-nitroso-moxifloxacin.

References

• 1. researchgate.net [researchgate.net]
• 2. N-Nitroso Moxifloxacin, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]

Navigating the Analytical Maze: A Comparative Guide to Cross-Validation of N-Nitroso-Moxifloxacin Detection Methods

For Immediate Release

In the landscape of pharmaceutical quality control, the detection and quantification of nitrosamine (B1359907) impurities, such as N-nitroso-moxifloxacin, a potential mutagenic impurity in the fluoroquinolone antibiotic moxifloxacin (B1663623), is of paramount importance.[1][2] Regulatory bodies worldwide have stringent requirements for controlling these impurities, necessitating robust and reliable analytical methods.[3][4][5] This guide provides a comparative analysis of two distinct liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the determination of N-nitroso-moxifloxacin, offering researchers, scientists, and drug development professionals a comprehensive overview of their performance and underlying protocols.

N-nitroso-moxifloxacin is classified as a Class 4 nitrosamine drug substance-related impurity (NDSRI) by the U.S. Food and Drug Administration (FDA), with a maximum allowable intake of 1,500 ng/day.[1][6] The analytical methods employed for its detection must therefore be highly sensitive, selective, and validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[5][7]

Comparative Analysis of Analytical Methods

This guide compares two distinct LC-MS/MS methods for the quantification of N-nitroso-moxifloxacin in pharmaceutical formulations. Method 1 is an LC-MS/MS method utilizing a triple quadrupole mass spectrometer, while Method 2 employs a liquid chromatography-quadrupole time-of-flight mass spectrometry (LC-QTOF-MS) system. The following tables summarize the key performance characteristics of each method, providing a clear comparison for easy assessment.

Table 1: Performance Characteristics of a Triple Quadrupole LC-MS/MS Method

Validation Parameter	Performance Data
Limit of Detection (LOD)	1 pg/mL (0.0006 ppm with respect to test concentration)[1]
Limit of Quantification (LOQ)	2.5 pg/mL (0.0017 ppm with respect to test concentration)[1]
Linearity Range	2.5 pg/mL to 10 ng/mL[1]
Correlation Coefficient (R²)	> 0.991[1]
Recovery (in placebo)	86.33% (average)[1]
Reproducibility (%RSD at LOQ)	~4.7% (for seven replicate injections)[1]
Signal-to-Noise Ratio (S/N) at LOQ	232:1[1]

Table 2: Performance Characteristics of a Simultaneous Quantification LC-TQ-MS/MS Method

Validation Parameter	Performance Data
Limit of Detection (LOD)	0.03 ng/mL[8]
Limit of Quantification (LOQ)	0.1 ng/mL[8]
Linearity Range	LOQ to 150% of specification limit
Correlation Coefficient (r)	0.9995[8]
Recovery	Not explicitly stated for N-nitroso-moxifloxacin alone
Precision (%RSD)	< 2.0% for method and intermediate precision[8]
Specificity	The method was able to separate N-nitroso-moxifloxacin from the active pharmaceutical ingredient (API) and another nitrosamine impurity.[9]

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for the successful implementation and cross-validation of these analytical methods. The following sections outline the protocols for the two compared methods.

Method 1: Triple Quadrupole LC-MS/MS

Instrumentation:

• Liquid Chromatograph: Agilent 1290 Infinity II LC System[1]

• Mass Spectrometer: Agilent 6495D triple quadrupole LC/MS/MS[1]

Chromatographic Conditions:

• Column: Agilent Pursuit XRS3 Diphenyl, 150 × 3 mm[1]

• Mobile Phase A: Not specified

• Mobile Phase B: Not specified

• Flow Rate: Not specified

• Column Temperature: Not specified

• Injection Volume: Not specified

Mass Spectrometry Parameters:

• Ionization Mode: Multiple Reaction Monitoring (MRM)[1]

• Precursor Ion (m/z): Not specified

• Product Ions (m/z): Not specified

Sample Preparation:

• Formulation tablets and placebo were provided by an Indian pharmaceutical company.[1]

• N-nitroso-moxifloxacin analytical standard was used for calibration samples.[1]

• The test concentration of the moxifloxacin formulation was 1.5 mg/mL.[1]

Method 2: Simultaneous Quantification LC-TQ-MS/MS

Instrumentation:

• Liquid Chromatograph: Not explicitly specified, but a system capable of LC-TQ-MS/MS was used.

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer[9]

Chromatographic Conditions:

• Column: Agilent Poroshell Aq-C18 column (150 mm × 3.0 mm, 2.7 µm)[9]

• Mobile Phase A: Not specified

• Mobile Phase B: Not specified

• Flow Rate: Not specified

• Column Temperature: 35°C[9]

• Injection Volume: Not specified

Mass Spectrometry Parameters:

• Ionization Mode: Not specified

• Desolvation Temperature: 450°C[9]

• Desolvation Gas Flow: 900 L/Hr[9]

Sample Preparation:

• For tablets, an amount equivalent to 50 mg of moxifloxacin was accurately weighed and prepared for analysis.[9]

• For eye drops, an amount equivalent to 50 mg (~1 mL) was accurately weighed and prepared.[9]

• Samples were sonicated and centrifuged at 4500 rpm for 15 minutes.[9]

• The supernatant was filtered through a 0.22 µm syringe filter before injection.[9]

Workflow and Validation

The development and validation of analytical methods for nitrosamine impurities follow a structured workflow to ensure they are fit for purpose. This process is guided by regulatory frameworks such as the ICH Q2(R1) guideline.[5][7]

Caption: A flowchart illustrating the key stages of analytical method validation as per ICH Q2(R1) guidelines.

Conclusion

The comparison of these two LC-MS/MS methods reveals that both are capable of detecting and quantifying N-nitroso-moxifloxacin at levels well below the regulatory acceptable intake limit. The triple quadrupole method described by Agilent demonstrates exceptional sensitivity with an LOD of 1 pg/mL.[1] The simultaneous quantification method, while having a slightly higher LOD of 0.03 ng/mL, showcases excellent precision and a strong correlation coefficient.[8]

The choice of method will ultimately depend on the specific requirements of the laboratory, including available instrumentation, desired sensitivity, and the need for simultaneous analysis of other impurities. This guide provides the foundational data and protocols to assist researchers in making an informed decision and in performing their own cross-validation studies to ensure the safety and quality of moxifloxacin-containing pharmaceutical products.

References

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. fda.gov [fda.gov]
• 4. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. veeprho.com [veeprho.com]
• 7. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling N-nitroso-moxifloxacin

Essential Safety and Handling Guide for N-nitroso-moxifloxacin

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and disposal plans for handling N-nitroso-moxifloxacin. Adherence to these procedures is critical for ensuring laboratory safety and minimizing exposure risk. N-nitroso compounds are often potent carcinogens, and thus, all handling and disposal must be conducted with stringent safety measures.

Quantitative Safety Data

Parameter	Value	Regulatory Body
Acceptable Intake (AI) Limit	1500 ng/day	FDA
Carcinogenic Potency Category	Category 4	FDA

The Carcinogenic Potency Categorization Approach (CPCA) is used by the FDA to assign an AI limit based on the substance's chemical structure and its potential to cause cancer.[1][2][3]

Operational Plan: Handling N-nitroso-moxifloxacin

All personnel must be thoroughly trained on the following procedures before handling N-nitroso-moxifloxacin. These protocols are designed for handling high-potency active pharmaceutical ingredients (HPAPIs).[4][5]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory at all times when handling N-nitroso-moxifloxacin to prevent skin and respiratory exposure.

PPE Item	Specification
Gloves	Double-gloving with nitrile gloves is required. Change gloves immediately if contaminated.
Lab Coat	A dedicated, disposable, back-closing lab coat. Must not be worn outside the designated handling area.
Eye Protection	Chemical safety goggles or a face shield.
Respiratory Protection	A NIOSH-approved respirator may be necessary depending on the procedure and potential for aerosol generation.

Engineering Controls

Engineering controls are the primary means of minimizing exposure.

Control Measure	Specification
Fume Hood	All weighing, reconstitution, and other manipulations of solid or liquid N-nitroso-moxifloxacin must be performed in a certified chemical fume hood to prevent inhalation of vapors or dust.[4][6]
Containment	For larger quantities or procedures with a high risk of aerosolization, a glove box or other closed-system transfer device should be used.[6]
Ventilation	The laboratory must have adequate general ventilation with negative pressure relative to adjacent non-laboratory areas.

Experimental Protocol for Handling

A step-by-step guide for common laboratory procedures involving N-nitroso-moxifloxacin.

3.1. Weighing and Reconstitution:

• Preparation: Before starting, ensure the chemical fume hood is clean and functioning correctly. Cover the work surface with disposable, absorbent bench paper.

• Personal Protective Equipment: Don the required PPE as specified in the table above.

• Handling:

  • Conduct all weighing and reconstitution activities within the fume hood.

  • Use dedicated spatulas and weighing boats.

  • To minimize dust formation, handle the solid compound carefully.

  • If preparing a solution, add the solvent slowly to the solid to avoid splashing.

• Post-Handling:

  • Wipe down all surfaces of the fume hood and any equipment used with an appropriate decontamination solution (see Spill and Decontamination Plan).

  • Dispose of all contaminated disposable materials (gloves, bench paper, weighing boats, etc.) as hazardous waste.

3.2. General Handling of Solutions:

• Containment: Always handle solutions of N-nitroso-moxifloxacin within a fume hood.

• Transport: When moving solutions outside the fume hood, use sealed, secondary containers.

• Pipetting: Never mouth-pipette. Use mechanical pipetting aids.

Spill and Decontamination Plan

Immediate and appropriate response to a spill is crucial to prevent exposure.

Spill Response Protocol

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area of the spill.

• Isolate: Secure the area to prevent entry.

• Personal Protective Equipment: Before attempting cleanup, don the appropriate PPE, including respiratory protection if necessary.

• Containment:

  • For liquid spills, cover with an absorbent material (e.g., chemical absorbent pads or vermiculite), starting from the outside and working inwards.

  • For solid spills, gently cover with a damp cloth or paper towels to avoid raising dust.

• Cleanup:

  • Carefully collect the absorbed material or damp cloths using forceps or a scoop.

  • Place all contaminated materials into a labeled, sealed hazardous waste container.

• Decontamination:

  • Clean the spill area with a decontamination solution. A common recommendation for N-nitroso compounds is a solution of hydrobromic acid in acetic acid, however, this should be used with extreme caution and in accordance with your institution's safety guidelines. Alternatively, a thorough wash with soap and water followed by a solvent rinse (e.g., ethanol) can be used.

  • Wipe the area with clean, damp paper towels.

  • Dispose of all cleanup materials as hazardous waste.

• Reporting: Report the spill to the laboratory supervisor and the institution's Environmental Health and Safety (EHS) department.[7][8]

Disposal Plan

N-nitroso-moxifloxacin and all materials contaminated with it must be disposed of as hazardous waste.

Waste Segregation and Collection

Waste Type	Collection Container
Solid Waste	Contaminated PPE, bench paper, weighing boats, etc., should be collected in a dedicated, clearly labeled, sealed hazardous waste container.
Liquid Waste	Unused solutions or solvent rinses should be collected in a separate, compatible, sealed, and clearly labeled hazardous waste container. Do not mix with other chemical waste streams.
Sharps Waste	Contaminated needles, syringes, and other sharps must be placed in a puncture-resistant sharps container that is also labeled as hazardous chemical waste.

Disposal Procedure

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the chemical name "N-nitroso-moxifloxacin," and the associated hazards (e.g., "Carcinogen").

• Storage: Store hazardous waste in a designated, secure satellite accumulation area away from incompatible materials.

• Pickup: Arrange for waste pickup through your institution's EHS department for disposal by a licensed hazardous waste management company. Under no circumstances should this waste be disposed of in the regular trash or down the drain.[9][10]

Toxicological Pathway

The carcinogenicity of N-nitroso compounds is primarily due to their metabolic activation into reactive species that can damage DNA.

Caption: Metabolic activation of N-nitroso-moxifloxacin leading to DNA damage.

References

• 1. Determining Recommended Acceptable Intake Limits for N-nitrosamine Impurities in Pharmaceuticals: Development and Application of the Carcinogenic Potency Categorization Approach | FDA [fda.gov]
• 2. Determining recommended acceptable intake limits for N-nitrosamine impurities in pharmaceuticals: Development and application of the Carcinogenic Potency Categorization Approach (CPCA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is the CPCA Category for Nitrosamine? - Zamann Pharma Support GmbH [zamann-pharma.com]
• 4. pharmtech.com [pharmtech.com]
• 5. Ensuring the safe handling of HPAPIs | Recipharm [recipharm.com]
• 6. flowsciences.com [flowsciences.com]
• 7. louisville.edu [louisville.edu]
• 8. ehs.princeton.edu [ehs.princeton.edu]
• 9. Evaluation of Nitrosamide Formation in the Cytochrome P450 Mediated Metabolism of Tobacco-Specific Nitrosamines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. epa.ie [epa.ie]